2-Methyloctane

• CAS: 3221-61-2

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties and Structure of 2-Methyloctane

For Researchers, Scientists, and Drug Development Professionals

Abstract

2-Methyloctane is a branched-chain alkane with the chemical formula C9H20.[1][2] As a member of the nonane isomer group, it is a colorless and flammable liquid at room temperature.[2] This document provides a comprehensive overview of the chemical and physical properties of 2-methyloctane, its molecular structure, and detailed experimental protocols for the determination of its key characteristics. This guide is intended to serve as a technical resource for researchers and professionals in the fields of chemistry and drug development who may utilize 2-methyloctane as a solvent, a reference compound, or a building block in chemical synthesis.

Chemical and Physical Properties

The physical properties of 2-methyloctane are summarized in the table below. These properties are crucial for its handling, application, and for the design of experimental procedures involving this compound.

Property	Value	Units
Molecular Formula	C9H20	-
Molecular Weight	128.26	g/mol
Boiling Point	140-144	°C
Melting Point	-80.1	°C
Density (at 20°C)	0.714	g/mL
Refractive Index (n20/D)	1.403	-
Vapor Pressure (at 25°C)	6.21	mmHg
Flash Point	26	°C
Solubility	Insoluble in water; Soluble in ether, benzene, acetone, alcohol	-

(Data sourced from:[1][2][3][4])

Molecular Structure

2-Methyloctane is a structural isomer of nonane, characterized by an eight-carbon chain (octane) with a methyl group attached to the second carbon atom. This branching influences its physical properties, such as its boiling point, when compared to its straight-chain isomer, n-nonane.

Key Structural Identifiers:

• IUPAC Name: 2-methyloctane[2]

• SMILES: CCCCCCC(C)C[2][4]

• InChI: 1S/C9H20/c1-4-5-6-7-8-9(2)3/h9H,4-8H2,1-3H3[2][4]

• InChIKey: ZUBZATZOEPUUQF-UHFFFAOYSA-N[2][4]

Visualization of the Molecular Structure

The following diagram illustrates the two-dimensional structure of 2-methyloctane.

Caption: 2D structure of 2-methyloctane.

Experimental Protocols

This section details the methodologies for determining the key physical and chemical properties of 2-methyloctane.

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. For a liquid like 2-methyloctane, this can be determined with high accuracy using a distillation method or a micro-boiling point apparatus.

Methodology: Thiele Tube Method [5]

• Sample Preparation: A small sample of 2-methyloctane (a few milliliters) is placed into a small test tube. A capillary tube, sealed at one end, is placed open-end down into the test tube.

• Apparatus Setup: The test tube is attached to a thermometer, and the assembly is placed in a Thiele tube containing a high-boiling point oil (e.g., mineral oil).

• Heating: The Thiele tube is gently heated, causing the air trapped in the capillary tube to expand and bubble out. As the temperature rises, the 2-methyloctane will begin to vaporize, and a steady stream of bubbles will emerge from the capillary tube.

• Measurement: The heat source is removed, and the apparatus is allowed to cool. The boiling point is the temperature at which the vapor pressure inside the capillary tube equals the atmospheric pressure, which is observed as the point when the bubbling stops and the liquid is drawn back into the capillary tube.[5]

Determination of Density

The density of a liquid is its mass per unit volume. It is a fundamental physical property that can be used to identify a substance or determine its purity.

Methodology: Pycnometer Method [6]

• Preparation: A pycnometer (a flask with a specific, accurately known volume) is thoroughly cleaned, dried, and its mass is accurately measured on an analytical balance.

• Sample Filling: The pycnometer is filled with 2-methyloctane, ensuring no air bubbles are trapped. The temperature of the sample is allowed to equilibrate to a specific temperature (e.g., 20°C) in a water bath.

• Mass Measurement: The filled pycnometer is carefully weighed.

• Calculation: The mass of the 2-methyloctane is determined by subtracting the mass of the empty pycnometer from the mass of the filled pycnometer. The density is then calculated by dividing the mass of the liquid by the known volume of the pycnometer.

Measurement of Refractive Index

The refractive index of a substance is a dimensionless number that describes how light propagates through that medium. It is a characteristic property of a substance and is temperature-dependent.

Methodology: Abbe Refractometer [7]

• Calibration: The Abbe refractometer is calibrated using a standard liquid with a known refractive index (e.g., distilled water).

• Sample Application: A few drops of 2-methyloctane are placed on the prism of the refractometer.

• Measurement: The prism is closed, and the light source is adjusted. The user looks through the eyepiece and adjusts the knob to bring the dividing line between the light and dark fields into sharp focus at the crosshairs.

• Reading: The refractive index is read directly from the instrument's scale. The temperature should be controlled and recorded, as the refractive index is temperature-sensitive.

Spectroscopic Analysis

Spectroscopic techniques are essential for confirming the structure and purity of a chemical compound.

3.4.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a molecule. For 2-methyloctane, both ¹H and ¹³C NMR spectra are informative.

Experimental Protocol (General):

• Sample Preparation: A small amount of 2-methyloctane is dissolved in a deuterated solvent (e.g., chloroform-d, CDCl₃). A small amount of a reference standard, such as tetramethylsilane (TMS), is often added.

• Instrument Setup: The sample is placed in an NMR tube and inserted into the NMR spectrometer. The spectrometer is tuned to the appropriate frequency for the nucleus being observed (¹H or ¹³C).

• Data Acquisition: A series of radiofrequency pulses are applied to the sample, and the resulting free induction decay (FID) signal is recorded.

• Data Processing: The FID is converted into a spectrum using a Fourier transform. The resulting spectrum shows chemical shifts (in ppm) relative to the reference standard.

3.4.2. Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and elemental composition of a compound, as well as to gain structural information from its fragmentation pattern.

Experimental Protocol (General for GC-MS): [8][9]

• Sample Introduction: A dilute solution of 2-methyloctane in a volatile solvent is injected into a gas chromatograph (GC). The GC separates the components of the sample based on their boiling points and interactions with the stationary phase of the GC column.

• Ionization: As 2-methyloctane elutes from the GC column, it enters the mass spectrometer, where it is ionized. A common method for alkanes is electron ionization (EI).

• Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole).

• Detection: The detector records the abundance of each ion at a specific m/z, generating a mass spectrum. The molecular ion peak (M+) will correspond to the molecular weight of 2-methyloctane, and the fragmentation pattern provides a fingerprint of the molecule's structure.

Logical Relationships and Workflows

For a simple alkane like 2-methyloctane, there are no complex signaling pathways. However, a logical workflow for its characterization can be visualized.

References

• 1. 2-Methyloctane | 68551-15-5 | Benchchem [benchchem.com]
• 2. 2-Methyloctane | C9H20 | CID 18591 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-methyl octane, 3221-61-2 [thegoodscentscompany.com]
• 4. 2-Methyloctane = 99.0 GC 3221-61-2 [sigmaaldrich.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. mt.com [mt.com]
• 7. Refractive index measurement [bio-protocol.org]
• 8. benchchem.com [benchchem.com]
• 9. chem.libretexts.org [chem.libretexts.org]

An In-depth Technical Guide to the Physical Properties of 2-Methyloctane

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methyloctane is a branched-chain alkane with the chemical formula C9H20.[1][2] It is a structural isomer of nonane. As a colorless and flammable liquid, 2-methyloctane is a component of some fuels and lubricants and can be used as a solvent in various chemical processes.[2] Its branched structure influences its physical properties, distinguishing it from its straight-chain counterpart, n-nonane. This guide provides a comprehensive overview of the core physical properties of 2-methyloctane, supported by tabulated data and general experimental methodologies.

Core Physical Properties

The physical characteristics of 2-methyloctane are well-documented across various chemical databases. These properties are crucial for its application in research and industry, influencing its behavior as a solvent, its performance in fuel blends, and its handling and storage requirements.

Data Presentation: Summary of Physical Properties

The following table summarizes the key quantitative physical properties of 2-methyloctane. The values presented are a synthesis of data from multiple sources to provide a reliable reference.

Property	Value	Units
Molecular Formula	C9H20	-
Molecular Weight	128.26	g/mol
Density	0.713 - 0.718	g/mL at 20°C
Boiling Point	143 - 144	°C
Melting Point	-80.1 to -80.3	°C
Refractive Index	1.403	at 20°C
Vapor Pressure	6.21	mmHg at 25°C
Solubility	Insoluble in water; Soluble in ether, benzene, acetone, alcohol.[3][4]	-

Experimental Protocols

Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external pressure. A common and effective method for determining the boiling point of a small liquid sample is the Thiele tube method.[5]

Methodology:

• A small amount of 2-methyloctane (less than 0.5 mL) is placed in a small test tube.[5]

• A capillary tube, sealed at one end, is inverted and placed inside the test tube containing the sample.

• The test tube assembly is attached to a thermometer.

• The entire setup is heated in a Thiele tube containing mineral oil to ensure uniform heating.[5]

• Heating continues until a steady stream of bubbles emerges from the open end of the capillary tube.

• The heat source is then removed, and the apparatus is allowed to cool.

• The temperature at which the liquid just begins to enter the capillary tube is recorded as the boiling point.[5]

Measurement of Density

The density of a liquid is its mass per unit volume. This can be determined using a pycnometer or by direct mass and volume measurements.[6][7]

Methodology:

• An empty, dry 10 mL graduated cylinder is weighed using an electronic balance.[8]

• A specific volume of 2-methyloctane (e.g., 5-10 mL) is added to the graduated cylinder, and the volume is precisely recorded.

• The graduated cylinder containing the 2-methyloctane is reweighed.

• The mass of the 2-methyloctane is calculated by subtracting the mass of the empty graduated cylinder from the combined mass.

• The density is then calculated by dividing the mass of the liquid by its volume.[7]

Measurement of Refractive Index

The refractive index of a substance is a measure of how much light bends as it passes through the material. An Abbe refractometer is a standard instrument for this measurement.[9]

Methodology:

• The prisms of the Abbe refractometer are cleaned with a suitable solvent (e.g., acetone or ethanol) and allowed to dry.[10]

• A few drops of 2-methyloctane are placed on the lower prism.

• The prisms are closed to spread the liquid sample into a thin film.

• Light is passed through the sample, and the telescope is adjusted to bring the boundary between the light and dark regions into focus.

• The compensator is adjusted to remove any color fringes.

• The crosshairs are aligned with the light-dark boundary, and the refractive index is read from the scale.[10]

Purity and Structural Confirmation by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful analytical technique used to separate, identify, and quantify the components of a mixture. For a pure substance like 2-methyloctane, it is used to confirm its purity and molecular weight.[2]

Methodology:

• A dilute solution of 2-methyloctane in a volatile solvent is prepared.

• A small volume of the sample is injected into the gas chromatograph.

• The sample is vaporized and carried by an inert gas through a capillary column, which separates the components based on their boiling points and interactions with the column's stationary phase.[11]

• The separated components then enter the mass spectrometer, where they are ionized and fragmented.

• The mass spectrometer measures the mass-to-charge ratio of the fragments, producing a mass spectrum.

• The resulting mass spectrum can be compared to a library of known spectra to confirm the identity of 2-methyloctane, and the gas chromatogram can be used to assess its purity.[2]

Mandatory Visualization

The following diagram illustrates a generalized workflow for the characterization of a liquid organic compound such as 2-methyloctane.

Caption: Generalized workflow for the physical and structural characterization of 2-Methyloctane.

References

• 1. cdn.juniata.edu [cdn.juniata.edu]
• 2. GC-MS: A Powerful Technique for Hydrocarbon Analysis | Lab Manager [labmanager.com]
• 3. All about Solubility of Alkanes [unacademy.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. calnesis.com [calnesis.com]
• 7. homesciencetools.com [homesciencetools.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. faculty.weber.edu [faculty.weber.edu]
• 10. davjalandhar.com [davjalandhar.com]
• 11. Protocols for GC-Based Methods for Generic and Environmental Hydrocarbon Analysis | Springer Nature Experiments [experiments.springernature.com]

2-Methyloctane CAS number and molecular weight

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides comprehensive information on the physicochemical properties of 2-methyloctane, along with a detailed experimental protocol for its analysis via Gas Chromatography-Mass Spectrometry (GC-MS).

Core Data Presentation

The quantitative data for 2-methyloctane are summarized in the table below for easy reference and comparison.

Property	Value	Reference
CAS Number	3221-61-2	[1][2][3][4][5]
Molecular Formula	C₉H₂₀	[1][2][5][6]
Molecular Weight	128.26 g/mol	[1][2][3][7]
IUPAC Name	2-methyloctane	[5]
Appearance	Colorless liquid	[6]
Boiling Point	143.2 °C at 760 mmHg
Melting Point	-80.1 °C
Density	0.718 g/mL	[6]

Experimental Protocols

While various synthetic routes can be devised for 2-methyloctane, such as through Grignard reactions or other alkylation methods, this guide will focus on a common and crucial aspect of its handling in a research setting: its analysis and quantification. The following is a detailed methodology for the analysis of 2-methyloctane using Gas Chromatography-Mass Spectrometry (GC-MS), a standard technique for volatile organic compounds.

Protocol: Quantitative Analysis of 2-Methyloctane by GC-MS

Objective: To identify and quantify 2-methyloctane in a given sample. This protocol is applicable for purity assessment, reaction monitoring, or as a reference standard in complex mixtures.

Materials:

• Sample: A solution containing or suspected to contain 2-methyloctane.

• Solvent: High-purity hexane or pentane (GC grade).

• Internal Standard (IS): A non-interfering compound with similar chemical properties, e.g., nonane or a deuterated alkane.

• Equipment:

  • Gas Chromatograph with Mass Spectrometric detector (GC-MS).

  • GC column suitable for volatile, non-polar compounds (e.g., a DB-1 or HP-5ms capillary column).

  • Autosampler vials (2 mL) with caps and septa.

  • Microsyringes for sample and standard preparation.

  • Volumetric flasks and pipettes.

Procedure:

• Standard Preparation:

  • Prepare a stock solution of 2-methyloctane at a concentration of 1000 µg/mL in hexane.

  • From the stock solution, create a series of calibration standards by serial dilution, with concentrations ranging from 1 µg/mL to 100 µg/mL.

  • Spike each calibration standard and the samples to be analyzed with the internal standard at a constant, known concentration.

• Sample Preparation:

  • If the sample is a liquid, dilute a known volume or weight in hexane to bring the expected concentration of 2-methyloctane within the calibration range.

  • If the sample is a solid or a complex matrix, an appropriate extraction method (e.g., liquid-liquid extraction or solid-phase microextraction) may be necessary.

• GC-MS Instrument Setup:

  • Inlet Temperature: 250 °C

  • Injection Mode: Split (with a split ratio of 50:1, adjustable based on concentration).

  • Injection Volume: 1 µL.

  • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 40 °C, hold for 2 minutes.

    • Ramp: Increase to 150 °C at a rate of 10 °C/min.

    • Hold at 150 °C for 5 minutes.

  • MS Transfer Line Temperature: 280 °C.

  • Ion Source Temperature: 230 °C.

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Scan Range: m/z 40-200.

• Data Acquisition and Analysis:

  • Inject the prepared standards and samples.

  • Identify the peak corresponding to 2-methyloctane based on its retention time and comparison of its mass spectrum with a reference library (e.g., NIST). The mass spectrum of 2-methyloctane will show characteristic fragmentation patterns for branched alkanes.

  • Generate a calibration curve by plotting the ratio of the peak area of 2-methyloctane to the peak area of the internal standard against the concentration of the calibration standards.

  • Quantify the amount of 2-methyloctane in the samples by using the regression equation from the calibration curve.

Mandatory Visualization

The following diagrams illustrate key workflows and relationships relevant to the analysis of 2-methyloctane.

Workflow for the GC-MS analysis of 2-Methyloctane.

Logical relationship between 2-Methyloctane's properties and its analytical method.

References

• 1. Devise two syntheses to prepare 2-methyloctane using reagents containing .. [askfilo.com]
• 2. chegg.com [chegg.com]
• 3. Solved Devise a synthesis of 2-methyloctane using one of the | Chegg.com [chegg.com]
• 4. Solved Devise a synthesis of 2 methyloctane using one of the | Chegg.com [chegg.com]
• 5. benchchem.com [benchchem.com]
• 6. Solved Devise a synthesis of 2-methyloctane using one of the | Chegg.com [chegg.com]
• 7. benchchem.com [benchchem.com]

Spectroscopic Profile of 2-Methyloctane: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the spectroscopic data for 2-methyloctane, a branched alkane hydrocarbon. The document details the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with the experimental protocols utilized for their acquisition. This information is critical for the structural elucidation, identification, and quality control of 2-methyloctane in various research and development applications.

Spectroscopic Data Summary

The spectroscopic data for 2-methyloctane is summarized below, providing a comprehensive quantitative overview of its structural characteristics.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of organic molecules.

¹H NMR Data (Predicted)

Due to the unavailability of a public, tabulated dataset of experimental ¹H NMR chemical shifts and coupling constants, a predicted spectrum is presented. The chemical shifts of protons in alkanes are typically found in the upfield region of the spectrum, generally between 0.7 and 1.5 ppm.[1] The local electronic environment, influenced by the degree of substitution, causes slight variations in these shifts.[1]

Protons	Predicted Chemical Shift (ppm)	Predicted Multiplicity
CH₃ (C1)	~0.88	Triplet
CH₃ (on C2)	~0.86	Doublet
CH₃ (C8)	~0.88	Triplet
CH₂ (C3-C7)	~1.26	Multiplet
CH (C2)	~1.40	Multiplet

¹³C NMR Data

The ¹³C NMR spectrum provides information on the different carbon environments within the molecule. The chemical shifts for 2-methyloctane have been reported and are detailed below.[2][3]

Carbon Atom	Chemical Shift (ppm)
C1	14.1
C2	28.1
C3	36.9
C4	27.2
C5	29.8
C6	32.0
C7	22.7
C8	22.9
CH₃ on C2	22.9

Infrared (IR) Spectroscopy

IR spectroscopy identifies the functional groups present in a molecule by measuring the absorption of infrared radiation. For alkanes like 2-methyloctane, the spectrum is characterized by C-H stretching and bending vibrations.[4]

Wavenumber (cm⁻¹)	Vibration Type	Intensity
2975 - 2845	C-H Stretch (in CH, CH₂, CH₃)	Strong
1480 - 1440	C-H Bend (CH₂)	Medium
1470 - 1435	C-H Bend (CH₃)	Medium
1385 - 1370	C-H Bend (CH₃)	Medium
~1340	C-H Bend (CH)	Weak

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule. For 2-methyloctane, electron ionization (EI) leads to the formation of a molecular ion and various fragment ions.[5][6] The fragmentation of alkanes is typically characterized by the cleavage of C-C bonds.[7][8]

m/z	Proposed Fragment Ion	Relative Abundance
128	[C₉H₂₀]⁺ (Molecular Ion)	Low
113	[C₈H₁₇]⁺	Moderate
85	[C₆H₁₃]⁺	High
71	[C₅H₁₁]⁺	High
57	[C₄H₉]⁺	Very High (Base Peak)
43	[C₃H₇]⁺	High
29	[C₂H₅]⁺	Moderate

Experimental Protocols

The following sections detail the generalized experimental protocols for acquiring the spectroscopic data presented above.

NMR Spectroscopy

Sample Preparation:

A sample of 2-methyloctane (a clear, colorless liquid) is prepared for NMR analysis by dissolving approximately 5-25 mg of the compound in a deuterated solvent, such as chloroform-d (CDCl₃).[2] The solution is then transferred to a standard 5 mm NMR tube.

Instrumentation and Data Acquisition:

The ¹H and ¹³C NMR spectra are typically acquired on a spectrometer operating at a field strength of 300 MHz or higher. For ¹³C NMR, a proton-decoupled sequence is commonly used to simplify the spectrum to single lines for each unique carbon atom. A small amount of tetramethylsilane (TMS) is often used as an internal standard for chemical shift referencing (0 ppm).

Infrared (IR) Spectroscopy

Sample Preparation:

For a liquid sample like 2-methyloctane, the IR spectrum can be obtained using the neat liquid. A thin film of the liquid is placed between two potassium bromide (KBr) or sodium chloride (NaCl) plates.

Instrumentation and Data Acquisition:

The spectrum is recorded using a Fourier Transform Infrared (FTIR) spectrometer. A background spectrum of the clean KBr/NaCl plates is typically recorded first and then subtracted from the sample spectrum to remove any atmospheric and instrumental interferences. The data is collected over the mid-IR range (typically 4000-400 cm⁻¹).

Mass Spectrometry (MS)

Sample Introduction and Ionization:

2-Methyloctane, being a volatile liquid, is typically introduced into the mass spectrometer via Gas Chromatography (GC-MS). In the ion source, the sample molecules are bombarded with a beam of high-energy electrons (typically 70 eV) in a technique known as Electron Ionization (EI).[5][6]

Mass Analysis and Detection:

The resulting positively charged ions (the molecular ion and fragment ions) are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole). The detector then records the abundance of each ion, generating the mass spectrum.

Visualizations

The following diagrams illustrate key aspects of the spectroscopic analysis of 2-methyloctane.

Molecular Structure of 2-Methyloctane

Mass Spectrometry Fragmentation Pathway

General Spectroscopic Analysis Workflow

References

• 1. Alkanes | OpenOChem Learn [learn.openochem.org]
• 2. spectrabase.com [spectrabase.com]
• 3. spectrabase.com [spectrabase.com]
• 4. C7H16 infrared spectrum of 2-methylhexane prominent wavenumbers cm-1 detecting ? functional groups present finger print for identification of 2-methylhexane image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
• 5. 2-Methyloctane | C9H20 | CID 18591 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Octane, 2-methyl- [webbook.nist.gov]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. chemguide.co.uk [chemguide.co.uk]

2-Methyloctane: A Technical Guide to its Natural Occurrence and Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methyloctane (C9H20) is a branched-chain alkane that has been identified as a volatile organic compound (VOC) in a variety of natural sources.[1] While its industrial applications as a solvent and fuel additive are well-established, its natural occurrence in plants, fermented products, and its potential role as a semiochemical are of increasing interest to researchers in fields ranging from chemical ecology to drug discovery. This technical guide provides an in-depth overview of the natural sources of 2-methyloctane, quantitative data on its occurrence, and detailed experimental protocols for its extraction and identification.

Natural Occurrence and Sources

2-Methyloctane is found in the essential oils of various plants, most notably in the genus Hypericum. It has also been identified as a flavor component in some fermented beverages. Furthermore, alkanes, including branched-chain variants like 2-methyloctane, are known to play a role in chemical communication among insects (semiochemicals).

In Plants

The most significant natural source of 2-methyloctane identified to date is the essential oil of Hypericum perforatum, commonly known as St. John's Wort. The concentration of 2-methyloctane in H. perforatum essential oil can vary considerably depending on the geographical origin of the plant and the extraction method used.

In Fermented Beverages

Volatile organic compounds are crucial to the flavor and aroma profiles of fermented beverages. While extensive quantitative data for 2-methyloctane in this category is not widely available in the reviewed literature, its presence as a flavor component has been noted. The analysis of alcohols and other volatile compounds in fermented foods is a common practice for quality control and certification, such as for Halal certification.[2]

As a Semiochemical

Semiochemicals are chemicals used by organisms to communicate with each other. They are broadly classified into pheromones (intraspecific communication) and allelochemicals (interspecific communication), which include kairomones, allomones, and synomones. While specific studies definitively identifying 2-methyloctane as a key signaling molecule for a particular insect species were not prominent in the reviewed literature, alkanes are a known class of compounds used by insects. For example, some insects use hydrocarbons on their cuticle for chemical communication. Kairomones, which benefit the receiver, can be released by herbivores and attract natural enemies.[3] Herbivore pheromones can also act as kairomones for predators and parasitoids. The role of 2-methyloctane as a potential semiochemical warrants further investigation.

Quantitative Data

The following table summarizes the quantitative data found for the occurrence of 2-methyloctane in natural sources.

Natural Source	Sample Type	Method of Extraction	Concentration of 2-Methyloctane	Reference
Hypericum perforatum	Aerial parts	Hydrodistillation	9.5%	[4]

Note: The concentration of constituents in essential oils can be influenced by numerous factors, including plant genetics, environmental conditions, harvest time, and extraction parameters.

Experimental Protocols

The extraction and identification of 2-methyloctane from natural sources typically involve distillation or solvent extraction followed by gas chromatography-mass spectrometry (GC-MS) for separation and identification. Headspace solid-phase microextraction (HS-SPME) is another valuable technique for the analysis of volatile compounds.

Protocol 1: Extraction of Essential Oil by Hydrodistillation and GC-MS Analysis

This protocol is based on methodologies used for the analysis of essential oils from Hypericum species.

1. Plant Material Preparation:

• Collect the aerial parts (flowers, leaves, and stems) of the plant material.

• Air-dry the plant material in a shaded, well-ventilated area at room temperature for several days until brittle.

• Once dried, coarsely grind the material to increase the surface area for efficient extraction.

2. Hydrodistillation:

• Weigh a specific amount of the dried, ground plant material (e.g., 100 g).

• Place the material in a round-bottom flask of a Clevenger-type apparatus.

• Add distilled water to the flask, ensuring the plant material is fully submerged (e.g., 1 L of water for 100 g of plant material).

• Connect the flask to the Clevenger apparatus and a condenser.

• Heat the flask to boiling and continue the distillation for a set period (e.g., 3 hours). The steam and volatile compounds will rise, be condensed, and collected in the graduated tube of the Clevenger apparatus.

• After distillation, allow the apparatus to cool, and carefully collect the essential oil layer.

• Dry the collected essential oil over anhydrous sodium sulfate to remove any residual water.

• Store the essential oil in a sealed, dark glass vial at 4°C until analysis.

3. Gas Chromatography-Mass Spectrometry (GC-MS) Analysis:

• Sample Preparation: Dilute the essential oil in a suitable solvent (e.g., n-hexane or ethanol) to an appropriate concentration (e.g., 1% v/v).

• GC-MS System: A typical system would be a gas chromatograph coupled to a mass spectrometer with an electron ionization (EI) source.

• Capillary Column: Use a non-polar or medium-polarity capillary column suitable for essential oil analysis, such as a DB-5ms or HP-5ms (e.g., 30 m x 0.25 mm i.d., 0.25 µm film thickness).

• Carrier Gas: Use helium as the carrier gas at a constant flow rate (e.g., 1 mL/min).

• Oven Temperature Program: A typical temperature program could be:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp: Increase at a rate of 3°C/min to 240°C.

  • Final hold: Hold at 240°C for 5 minutes.

• Injector and Detector Temperatures: Set the injector temperature to 250°C and the MS transfer line temperature to 280°C.

• Injection Mode and Volume: Inject a small volume of the diluted sample (e.g., 1 µL) in split mode (e.g., split ratio 1:50).

• Mass Spectrometer Parameters:

  • Ionization energy: 70 eV.

  • Mass scan range: 40-500 amu.

• Compound Identification: Identify 2-methyloctane by comparing its mass spectrum and retention index with those of an authentic standard and/or with data from mass spectral libraries (e.g., NIST, Wiley). The retention index can be calculated relative to a series of n-alkanes run under the same chromatographic conditions.

Protocol 2: Headspace Solid-Phase Microextraction (HS-SPME) with GC-MS Analysis

HS-SPME is a solvent-free technique ideal for the analysis of volatile compounds from solid or liquid samples.[5][6]

1. Sample Preparation:

• Place a small amount of the finely ground dried plant material (e.g., 1 g) or liquid sample (e.g., 1 mL of a fermented beverage) into a headspace vial (e.g., 20 mL).

• Seal the vial with a septum cap.

2. HS-SPME Procedure:

• Fiber Selection: Choose an SPME fiber with a coating appropriate for the target analytes. For non-polar compounds like 2-methyloctane, a polydimethylsiloxane (PDMS) fiber is suitable.

• Equilibration: Place the sealed vial in a heating block or water bath at a controlled temperature (e.g., 60°C) for a specific time (e.g., 15 minutes) to allow the volatile compounds to equilibrate in the headspace.

• Extraction: Insert the SPME fiber through the septum and expose it to the headspace above the sample for a defined period (e.g., 30 minutes) while maintaining the temperature. The volatile compounds will adsorb onto the fiber coating.

• Desorption: After extraction, retract the fiber and immediately insert it into the hot injector of the GC-MS system. The high temperature of the injector will desorb the analytes from the fiber onto the GC column.

3. GC-MS Analysis:

• The GC-MS parameters would be similar to those described in Protocol 1. The injection is performed in splitless mode to ensure the complete transfer of the analytes from the SPME fiber to the column.

Visualization of Natural Sources

The following diagram illustrates the known and potential natural sources of 2-methyloctane.

Caption: Natural occurrence of 2-Methyloctane.

Conclusion

2-Methyloctane is a naturally occurring branched-chain alkane with a presence in the plant kingdom, particularly in the essential oils of Hypericum perforatum, and as a flavor component in certain fermented products. Its potential role as a semiochemical in insect communication presents an exciting avenue for future research. The experimental protocols detailed in this guide provide a framework for the extraction and identification of 2-methyloctane from these natural matrices, enabling further investigation into its biosynthesis, biological activity, and potential applications in various scientific and industrial fields.

References

• 1. 2-Methyloctane | 68551-15-5 | Benchchem [benchchem.com]
• 2. Determination of alcohols in various fermented food matrices using gas chromatography-flame ionization detector for halal certification - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ars.usda.gov [ars.usda.gov]
• 4. cyberleninka.ru [cyberleninka.ru]
• 5. mdpi.com [mdpi.com]
• 6. pubs.rsc.org [pubs.rsc.org]

Toxicological Profile of 2-Methyloctane: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document synthesizes available toxicological data for 2-Methyloctane and its structural analogs. Direct experimental data for 2-Methyloctane is limited; therefore, a read-across approach from similar branched and linear alkanes (C9-C12) is utilized to provide a comprehensive toxicological assessment.

Executive Summary

2-Methyloctane, a branched alkane, is a component of various hydrocarbon solvents. Based on data from structurally similar substances, it is expected to have low acute toxicity via oral, dermal, and inhalation routes. It may be slightly irritating to the skin and eyes but is not anticipated to be a skin sensitizer. There is no evidence to suggest that 2-Methyloctane is genotoxic, carcinogenic, or a reproductive toxicant. However, as with many volatile hydrocarbons, it is classified as an aspiration hazard and may cause drowsiness or dizziness upon single exposure. Repeated exposure may lead to target organ effects. This guide provides a detailed summary of the available toxicological data, outlines the standard experimental protocols used for assessment, and presents logical workflows for toxicological evaluation.

Quantitative Toxicological Data

The toxicological data for 2-Methyloctane is primarily derived from studies on analogous substances, such as n-nonane and other C9-C12 isoalkanes.

Table 1: Acute Toxicity Data (Analogues)

Endpoint	Species	Guideline	Route	Value	Reference
LD50	Rat	OECD 423 (similar)	Oral	> 2000 mg/kg bw
LD50	Rat	OECD 401	Oral	> 15,000 mg/kg	[1]
LD50	Rabbit	OECD 402 (similar)	Dermal	> 2000 mg/kg bw
LD50	Rabbit	OECD 402	Dermal	3,400 mg/kg	[2]
LC50	Rat	OECD 403 (similar)	Inhalation	4467 ± 189 ppm (n-nonane)	[3]
LC50	Rat	OECD 403	Inhalation	> 13.1 mg/L/4h	[1][2]

Table 2: Local Irritation and Sensitization Data (Analogues)

Endpoint	Species	Guideline	Result	Reference
Skin Irritation	Not specified	Not specified	Slightly irritating
Eye Irritation	Not specified	Not specified	Slightly irritating
Skin Sensitization	Not specified	Not specified	Not a sensitizer

Table 3: Repeated Dose and Genetic Toxicity (Analogues)

Endpoint	Species	Guideline	Result	Reference
Repeated Dose Toxicity	Not specified	Not specified	No systemic toxicity expected
Genotoxicity	Not specified	Not specified	Not considered genotoxic
Germ Cell Mutagenicity	Not specified	Not specified	Not classified as mutagenic	[2]
Carcinogenicity	Not specified	Not specified	Not classified as carcinogenic	[2]
Reproductive Toxicity	Not specified	Not specified	Not classified as a reproductive toxicant	[2]

Table 4: Specific Target Organ Toxicity (STOT) (Analogues)

Endpoint	Route	Guideline	Result	Reference
STOT - Single Exposure	Inhalation	Not specified	May cause drowsiness or dizziness	[1][2]
STOT - Repeated Exposure	Not specified	Not specified	Causes damage to organs through prolonged or repeated exposure	[2]

Experimental Protocols

Detailed experimental data for 2-Methyloctane is not publicly available. The following are descriptions of the standard OECD guidelines that would be used to generate such data.

Acute Toxicity

• Oral (OECD 423): This method involves the administration of the test substance by oral gavage to a group of fasted female rats. Dosing is sequential, starting with a dose expected to be non-lethal. Observations for signs of toxicity and mortality are made for up to 14 days.

• Dermal (OECD 402): The test substance is applied to a shaved area of the skin of rats or rabbits for 24 hours under a semi-occlusive dressing.[4][5][6][7][8] Animals are observed for signs of toxicity and mortality for 14 days.

• Inhalation (OECD 403): Rats are exposed to the test substance as a vapor, aerosol, or gas in an inhalation chamber for a defined period, typically 4 hours.[9][10][11][12][13] Observations for toxicity and mortality are conducted for 14 days.

Skin and Eye Irritation

• Skin Irritation/Corrosion (OECD 404): A small amount of the test substance is applied to the shaved skin of an albino rabbit for up to 4 hours.[14][15][16][17] The site is then observed for erythema (redness) and edema (swelling) at specified intervals for up to 14 days.

• Eye Irritation/Corrosion (OECD 405): A single dose of the test substance is applied to the conjunctival sac of one eye of an albino rabbit.[18][19][20][21][22] The eye is examined for lesions of the cornea, iris, and conjunctiva for up to 21 days.

Skin Sensitization

• Local Lymph Node Assay (LLNA) (OECD 429): This is the preferred method for skin sensitization testing. The test substance is applied to the ears of mice for three consecutive days.[23][24][25][26][27] On day 5, the proliferation of lymphocytes in the draining auricular lymph nodes is measured, typically by incorporating a radiolabelled nucleotide. A stimulation index is calculated to determine the sensitizing potential.

Genetic Toxicology

• Bacterial Reverse Mutation Test (Ames Test) (OECD 471): This in vitro assay uses several strains of Salmonella typhimurium and Escherichia coli to detect gene mutations.[28][29][30][31] The bacteria are exposed to the test substance with and without a metabolic activation system (S9 mix) and plated on a minimal medium. A positive result is indicated by a significant increase in the number of revertant colonies.

• In Vitro Mammalian Cell Micronucleus Test (OECD 487): This test detects chromosomal damage or aneuploidy in cultured mammalian cells.[32][33][34][35][36] Cells are exposed to the test substance, and after an appropriate incubation period, the frequency of micronuclei (small nuclei that form around chromosome fragments or whole chromosomes that were not incorporated into the main nucleus during cell division) is determined.

Carcinogenicity

• Carcinogenicity Studies (OECD 451): These are long-term studies, typically lasting 18-24 months in rodents.[37][38][39][40][41] Animals are administered the test substance daily, and the study is designed to observe the development of neoplastic lesions.

Reproductive and Developmental Toxicity

• Prenatal Developmental Toxicity Study (OECD 414): Pregnant female animals (usually rats or rabbits) are administered the test substance during the period of organogenesis.[42][43][44][45][46] The dams are examined for signs of toxicity, and the fetuses are evaluated for developmental abnormalities.

Visualizations

Caption: Toxicological assessment workflow for a chemical with limited data.

There is no specific information available on the signaling pathways associated with the toxicity of 2-Methyloctane or other branched alkanes. The primary mechanism of acute toxicity for volatile hydrocarbons is central nervous system depression, which is a non-specific effect on neuronal membranes. Given the lack of specific pathway information, a diagram illustrating a known toxicological signaling pathway would be speculative and inappropriate for this technical guide. The workflow diagram above provides a more relevant and accurate visualization of the scientific process for assessing the toxicology of a substance like 2-Methyloctane.

References

• 1. ob.olis.is [ob.olis.is]
• 2. scribd.com [scribd.com]
• 3. Toxicity of n-C9 to n-C13 alkanes in the rat on short term inhalation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Acute Dermal Toxicity OECD 402 - Altogen Labs [altogenlabs.com]
• 5. downloads.regulations.gov [downloads.regulations.gov]
• 6. oecd.org [oecd.org]
• 7. Acute dermal toxicity. OECD 402: 2017; EPA-OPPTS 870.1200: 1998. - IVAMI [ivami.com]
• 8. nucro-technics.com [nucro-technics.com]
• 9. Acute Inhalation Toxicity OECD 403 - Altogen Labs [altogenlabs.com]
• 10. catalog.labcorp.com [catalog.labcorp.com]
• 11. oecd.org [oecd.org]
• 12. Test No. 403: Acute Inhalation Toxicity - Overton [app.overton.io]
• 13. Acute Inhalation Toxicity OECD 403 - Toxicology IND Services [toxicology-ind.com]
• 14. oecd.org [oecd.org]
• 15. oecd.org [oecd.org]
• 16. oecd.org [oecd.org]
• 17. oecd.org [oecd.org]
• 18. oecd.org [oecd.org]
• 19. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 20. nucro-technics.com [nucro-technics.com]
• 21. oecd.org [oecd.org]
• 22. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 23. oecd.org [oecd.org]
• 24. techniques-ingenieur.fr [techniques-ingenieur.fr]
• 25. ftp.cdc.gov [ftp.cdc.gov]
• 26. researchgate.net [researchgate.net]
• 27. oecd.org [oecd.org]
• 28. OECD 471 Ames Test | Regulatory Genotoxicity Studies | Gentronix [gentronix.co.uk]
• 29. azupcriversitestorage01.blob.core.windows.net [azupcriversitestorage01.blob.core.windows.net]
• 30. catalog.labcorp.com [catalog.labcorp.com]
• 31. creative-bioarray.com [creative-bioarray.com]
• 32. nucro-technics.com [nucro-technics.com]
• 33. criver.com [criver.com]
• 34. insights.inotiv.com [insights.inotiv.com]
• 35. oecd.org [oecd.org]
• 36. researchgate.net [researchgate.net]
• 37. oecd.org [oecd.org]
• 38. oecd.org [oecd.org]
• 39. quantics.co.uk [quantics.co.uk]
• 40. policycommons.net [policycommons.net]
• 41. google.com [google.com]
• 42. ntp.niehs.nih.gov [ntp.niehs.nih.gov]
• 43. ecetoc.org [ecetoc.org]
• 44. Reproductive Toxicity Testing & Developmental Toxicology Studies | Intoxlab [intoxlab.com]
• 45. oecd.org [oecd.org]
• 46. oecd.org [oecd.org]

Solubility of 2-Methyloctane in Organic Solvents: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 2-methyloctane, a branched-chain alkane, in various organic solvents. Given the scarcity of specific quantitative data for 2-methyloctane in publicly available literature, this guide synthesizes information based on the well-established principles of "like dissolves like" and available data for structurally similar alkanes, such as n-nonane and n-decane. This guide also presents a detailed experimental protocol for the precise quantitative determination of 2-methyloctane solubility.

Core Concepts: Understanding Alkane Solubility

The solubility of an alkane like 2-methyloctane is governed by its nonpolar nature. The primary intermolecular forces in alkanes are weak van der Waals forces (London dispersion forces). For dissolution to occur, the energy required to break the intermolecular forces within the solute (2-methyloctane) and the solvent must be compensated by the energy released upon the formation of new solute-solvent interactions.

When an alkane is mixed with a nonpolar or weakly polar organic solvent, the van der Waals forces are readily broken and replaced by new, similar van der Waals forces between the alkane and the solvent molecules. This energetic balance favors dissolution, often leading to high solubility or complete miscibility.

Conversely, when an alkane is mixed with a highly polar solvent, such as water, the strong hydrogen bonds between the solvent molecules must be disrupted. The weak van der Waals forces that would form between the alkane and the polar solvent do not release sufficient energy to overcome these strong hydrogen bonds, resulting in very low solubility.

The branched structure of 2-methyloctane, compared to its straight-chain isomer n-nonane, can slightly influence its solubility. Branching can reduce the surface area and the strength of intermolecular van der Waals forces, which may lead to minor differences in solubility compared to linear alkanes of the same carbon number.

Qualitative and Expected Quantitative Solubility of 2-Methyloctane

Based on the principles of chemical similarity, 2-methyloctane is expected to be highly soluble in nonpolar and weakly polar organic solvents and poorly soluble in highly polar solvents. The following table summarizes the expected solubility of 2-methyloctane in common organic solvents. For many nonpolar solvents, alkanes like n-nonane are described as having "unlimited miscibility," and 2-methyloctane is expected to behave similarly.[1]

Solvent Class	Example Solvents	Expected Qualitative Solubility	Predicted Quantitative Range (at 25°C)
Nonpolar Solvents
Aliphatic Hydrocarbons	n-Hexane, Heptane	Miscible	Miscible in all proportions
Aromatic Hydrocarbons	Toluene, Benzene	Miscible	Miscible in all proportions
Weakly Polar Solvents
Ethers	Diethyl Ether, THF	Highly Soluble / Miscible	> 50 g/100g
Esters	Ethyl Acetate	Highly Soluble	> 30 g/100g
Chlorinated Hydrocarbons	Dichloromethane	Highly Soluble / Miscible	> 50 g/100g
Moderately Polar Solvents
Ketones	Acetone	Soluble	10 - 30 g/100g
Polar Protic Solvents
Alcohols	Ethanol, Methanol	Sparingly Soluble	< 1 g/100g
Highly Polar Solvents
Water	H₂O	Insoluble	< 0.001 g/100g

Experimental Protocol for Quantitative Solubility Determination

To obtain precise quantitative solubility data for 2-methyloctane in a specific organic solvent, the following experimental protocol, based on the "shake-flask" method with analysis by gas chromatography (GC), is recommended.

Materials and Equipment

• Solute: 2-Methyloctane (high purity, >99%)

• Solvents: Selected organic solvents (high purity, HPLC grade)

• Internal Standard: A non-interfering, stable compound for GC analysis (e.g., n-dodecane)

• Glass vials with PTFE-lined screw caps

• Thermostatically controlled shaker or water bath

• Centrifuge (optional)

• Syringes and syringe filters (0.22 µm PTFE)

• Volumetric flasks and pipettes

• Gas chromatograph with a Flame Ionization Detector (GC-FID)

• Analytical balance

Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of 2-methyloctane solubility.

A flowchart outlining the key steps in the experimental determination of solubility.

Detailed Procedure

• Preparation of Saturated Solution:

  • Add an excess amount of 2-methyloctane to a known volume of the selected organic solvent in a sealed glass vial. The presence of a distinct, undissolved phase of 2-methyloctane is crucial to ensure a saturated solution is formed.

• Equilibration:

  • Place the sealed vial in a thermostatically controlled shaker or water bath set to the desired temperature (e.g., 25°C).

  • Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure that equilibrium between the dissolved and undissolved phases is reached.

• Phase Separation:

  • After equilibration, cease agitation and allow the vial to stand undisturbed at the constant temperature for several hours to allow the two phases to separate clearly. If an emulsion has formed, centrifugation may be necessary to facilitate phase separation.

• Sample Collection and Preparation:

  • Carefully withdraw a known volume of the solvent-rich phase (the saturated solution) using a syringe, ensuring not to disturb the solute-rich phase.

  • Filter the collected aliquot through a 0.22 µm PTFE syringe filter into a pre-weighed volumetric flask to remove any microscopic droplets of undissolved solute.

  • Accurately weigh the collected sample.

  • Add a precise amount of a suitable internal standard.

  • Dilute the sample with the pure solvent to a concentration that falls within the linear range of the GC-FID.

• Quantitative Analysis by GC-FID:

  • Prepare a series of calibration standards containing known concentrations of 2-methyloctane and the internal standard in the chosen solvent.

  • Analyze the calibration standards and the prepared sample by GC-FID.

  • Construct a calibration curve by plotting the ratio of the peak area of 2-methyloctane to the peak area of the internal standard against the concentration of 2-methyloctane.

  • Determine the concentration of 2-methyloctane in the diluted sample from the calibration curve.

• Calculation of Solubility:

  • Calculate the concentration of 2-methyloctane in the original, undiluted saturated solution, taking into account the dilution factor.

  • Express the solubility in appropriate units, such as g/100g of solvent or mole fraction.

Logical Relationships in Solubility

The solubility of a nonpolar compound like 2-methyloctane is a function of the intermolecular forces between the solute and the solvent. This relationship can be visualized as follows:

Relationship between intermolecular forces and solubility.

Conclusion

While specific, publicly available quantitative solubility data for 2-methyloctane is limited, a strong understanding of its solubility can be derived from its chemical structure and the behavior of similar alkanes. It is expected to be miscible with nonpolar organic solvents and exhibit decreasing solubility with increasing solvent polarity. For applications requiring precise solubility values, the detailed experimental protocol provided in this guide offers a robust method for their determination. This information is critical for researchers and professionals in fields such as drug development, where solubility is a key parameter in formulation and delivery.

References

• 1. haltermann-carless.com [haltermann-carless.com]

An In-depth Technical Guide on the Thermochemical Properties of 2-Methyloctane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermochemical and physical properties of 2-methyloctane (C₉H₂₀). The information is curated for professionals in research and development who require precise data for modeling, synthesis, and formulation. This document summarizes key quantitative data, outlines relevant experimental and computational methodologies, and presents logical workflows through structured diagrams.

Core Physical and Thermochemical Properties

2-Methyloctane is a branched-chain alkane, a structural isomer of nonane.[1] Its branched nature influences its physical properties, such as boiling point and density, when compared to its linear counterpart, n-nonane.[1] The following tables summarize the key physical and thermochemical data for 2-methyloctane.

Table 1: General and Physical Properties of 2-Methyloctane

Property	Value	Units
Molecular Formula	C₉H₂₀	-
Molar Mass	128.26	g·mol⁻¹
Appearance	Colorless liquid	-
Density	0.713 - 0.714	g/mL (at 20 °C)
Boiling Point	143 - 144	°C (at 760 mmHg)
Melting Point	-80.1	°C
Refractive Index	1.403	n20/D
Vapor Pressure	6.21	mmHg
Flash Point	26	°C (closed cup)

Sources:[1][2][3]

Table 2: Thermochemical Properties of 2-Methyloctane

Property	Value	Units
Standard Enthalpy of Formation (ΔfH⦵298)	-275.7 to -273.7	kJ·mol⁻¹
Standard Enthalpy of Combustion (ΔcH⦵298)	-6125.75 to -6124.67	kJ·mol⁻¹
Standard Molar Entropy (S⦵298)	393.67	J·K⁻¹·mol⁻¹
Heat Capacity (C)	284.34	J·K⁻¹·mol⁻¹

Source:[4]

Methodologies for Determination of Thermochemical Properties

The determination of thermochemical properties for alkanes like 2-methyloctane involves a combination of experimental techniques and computational models. Due to the complexity and cost of direct measurement for every compound, computational methods are frequently employed, especially for large series of isomers.

Experimental Protocols

1. Calorimetry:

• Principle: Bomb calorimetry is the primary experimental method for determining the enthalpy of combustion. A known mass of the sample is completely combusted in a high-pressure oxygen environment within a sealed container (the "bomb"). The heat released by the combustion reaction is absorbed by the surrounding water bath, and the resulting temperature change is measured.

• Methodology:

  • A precise mass of 2-methyloctane is placed in a sample holder within the bomb calorimeter.

  • The bomb is sealed, pressurized with pure oxygen, and placed in a container filled with a known volume of water.

  • The sample is ignited electrically.

  • The temperature of the water is recorded before and after combustion to determine the temperature rise.

  • The heat of combustion is calculated using the heat capacity of the calorimeter system, which is predetermined using a standard substance with a known heat of combustion (e.g., benzoic acid).

2. Inverse Gas Chromatography (IGC):

• Principle: IGC is a powerful technique used to determine the surface thermodynamic properties of solid materials by using a known volatile probe molecule (like an alkane). While primarily for solids, it provides insight into the Gibbs free energy of adsorption.

• Methodology:

  • A column is packed with the solid material of interest.

  • A carrier gas is passed through the column at a controlled temperature.

  • A pulse of the probe molecule (e.g., 2-methyloctane) is injected into the carrier gas stream.

  • The time it takes for the probe to travel through the column (retention time) is measured by a detector.

  • The net retention volume is calculated from the retention time, from which the Gibbs free energy of adsorption can be determined.[5]

Computational Protocols

1. Group Contribution Methods:

• Principle: These methods estimate thermochemical properties by summing the contributions of individual functional groups within a molecule.[6][7] The structure of the molecule is broken down into its constituent groups, and each group's contribution to a specific property (like enthalpy of formation) is assumed to be constant across different molecules.[6][7]

• Methodology:

  • The molecular structure of 2-methyloctane is deconstructed into predefined groups (e.g., -CH₃, -CH₂-, >CH-).

  • The established contribution value for each group to the desired property (e.g., ΔfH°) is retrieved from a database.

  • The property is estimated by summing the contributions of all groups. Corrections may be applied for non-additive effects like branching.

2. Linear Regression (LR) and Machine Learning (ML) Models:

• Principle: More advanced models use linear regression or machine learning algorithms to predict thermochemical properties based on a training dataset of compounds with known experimental values.[7][8][9] These models can capture complex relationships between molecular structure and properties, often outperforming simpler group contribution methods.[8]

• Methodology:

  • A large dataset of alkanes with experimentally determined thermochemical properties is compiled.[7]

  • Molecular descriptors (e.g., second-order groups that account for neighboring atom interactions) are generated for each molecule.[8]

  • An LR or ML model is trained to find the correlation between the molecular descriptors and the thermochemical properties.

  • Once trained, the model can predict the properties of new molecules, such as 2-methyloctane, based on its structural descriptors.

Visualizations of Workflows and Logical Relationships

The following diagrams illustrate the general workflow for characterizing a compound like 2-methyloctane and the fundamental relationships between its core thermodynamic properties.

Diagram 1: General workflow for experimental property determination.

Diagram 2: Relationship between Gibbs free energy, enthalpy, and entropy.

References

• 1. 2-Methyloctane | 68551-15-5 | Benchchem [benchchem.com]
• 2. 2-Methyloctane | C9H20 | CID 18591 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemsynthesis.com [chemsynthesis.com]
• 4. 2-Methyloctane - Wikipedia [en.wikipedia.org]
• 5. mdpi.com [mdpi.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Prediction of Thermochemical Properties of Long-Chain Alkanes Using Linear Regression: Application to Hydroisomerization - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Computing Entropy for Long-Chain Alkanes Using Linear Regression: Application to Hydroisomerization - PMC [pmc.ncbi.nlm.nih.gov]

Isomers of 2-Methyloctane and their properties

An In-depth Technical Guide to the Isomers of 2-Methyloctane

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed examination of 2-methyloctane and its related isomers. As members of the nonane (C9H20) family, these branched-chain alkanes exhibit distinct physicochemical properties despite sharing the same molecular formula.[1][2] An understanding of these differences is critical for applications ranging from organic synthesis and solvent selection to their use as fuel additives and in drug discovery, where molecular topology influences biological activity.[3][4] This document outlines the structures, properties, and relevant experimental methodologies for the analysis of these compounds.

Structural Isomerism in Nonanes

Nonane (C9H20) exists as 35 distinct structural isomers.[2][3] The arrangement of the nine carbon atoms, from a linear chain (n-nonane) to highly branched structures, dictates the molecule's physical and chemical behavior. Increased branching generally leads to a reduction in intermolecular van der Waals forces, which in turn lowers the boiling point compared to straight-chain counterparts.[4] 2-Methyloctane is a primary example of a singly branched alkane.

Below are the structural representations of 2-Methyloctane and two other representative nonane isomers to illustrate the diversity in molecular architecture.

Caption: Ball-and-stick models of three nonane isomers.

Physicochemical Properties

The structural variations among nonane isomers lead to significant differences in their physical properties. The following table summarizes key quantitative data for 2-methyloctane and a selection of other isomers for comparative analysis.

Property	2-Methyloctane	n-Nonane	2,2,4,4-Tetramethylpentane	3-Ethyl-4-methylhexane
Molecular Formula	C₉H₂₀[4]	C₉H₂₀[1][5]	C₉H₂₀[1]	C₉H₂₀[1]
Molar Mass ( g/mol )	128.26[1][4]	128.26[1]	128.26[1]	128.26[1]
Boiling Point (°C)	143[4]	150.8[1][5][6]	121 - 122[1]	140.1 - 140.4[1]
Melting Point (°C)	-80[4]	-53 to -60[1][5]	-66.2 to -67[1]	-104 to -113[1]
Density (g/cm³ at 20°C)	0.713[4]	0.718[1][5]	0.72[1]	0.721 - 0.736[1]
Solubility in Water	Insoluble	Insoluble[1][5][6]	Practically insoluble[1]	Insoluble[1]

The relationship between molecular branching and boiling point is a key concept illustrated by this data.

Caption: Effect of branching on alkane boiling points.

Experimental Protocols

Accurate determination of the physicochemical properties of these isomers relies on standardized experimental procedures.

Protocol 1: Boiling Point Determination (Thiele Tube Method)

This method is suitable for determining the boiling point of small quantities of a liquid sample (less than 0.5 mL).[7]

Methodology:

• A small glass vial (Durham tube) is filled approximately half-full with the liquid sample.[7]

• A capillary tube, sealed at one end, is placed open-end-down into the vial.[7]

• The vial is attached to a thermometer, ensuring the bottom of the vial is level with the thermometer bulb.[7]

• The entire assembly is placed in a Thiele tube containing high-boiling mineral oil.

• The side arm of the Thiele tube is gently heated, allowing the circulating oil to provide slow, uniform heating to the sample.[7]

• As the temperature rises, air trapped in the capillary tube will slowly bubble out.

• The boiling point is reached when a rapid and continuous stream of bubbles emerges from the capillary tube.

• Heating is discontinued, and the temperature at which the liquid just begins to re-enter the capillary tube upon cooling is recorded as the boiling point.

Protocol 2: Isomer Separation and Identification (Gas Chromatography)

Gas chromatography (GC) is a powerful technique for separating and identifying volatile compounds like alkane isomers based on their differential partitioning between a stationary phase and a mobile gas phase.[8][9]

Methodology:

• Sample Preparation: A dilute solution of the isomer mixture is prepared in a volatile solvent such as hexane or ethanol (e.g., 10-100 µg/mL).[10] An internal standard (e.g., decane) may be added for quantitative analysis.[8]

• GC System Configuration:

  • Column: A high-resolution capillary column (e.g., 30-60 m length) with a non-polar stationary phase (like 5% Phenyl Polysiloxane) is typically used for hydrocarbon separation.[10]

  • Carrier Gas: Helium or Hydrogen is used as the mobile phase at a constant flow rate (e.g., 1-2 mL/min).[10]

  • Temperature Program: The oven temperature is programmed to ramp from a low initial temperature (e.g., 50-80°C) to a high final temperature (e.g., 280-320°C) to ensure the elution of all components.[10]

• Injection: A small volume (typically 1 µL) of the prepared sample is injected into the heated inlet of the gas chromatograph.[10]

• Separation & Detection: Components separate in the column based on their boiling points and interaction with the stationary phase. They are then detected by a flame ionization detector (FID), which is highly sensitive to hydrocarbons.

• Data Analysis: The output chromatogram displays peaks corresponding to each separated isomer. Identification is achieved by comparing the retention times of the unknown peaks to those of known standards.

Caption: Workflow for Gas Chromatography (GC) analysis.

Synthesis of 2-Methyloctane

2-Methyloctane can be produced through several industrial and laboratory-scale synthesis routes.

• Industrial Production: In petroleum refining, 2-methyloctane is isolated from the C₉ fraction of catalytically cracked naphtha.[4] Isomerization of linear n-nonane using acidic catalysts like chlorinated alumina is another common method.[4]

• Laboratory Synthesis: A reliable method involves the catalytic hydrogenation of the corresponding alkene, 2-methyl-2-octene.[4] This is often achieved using a palladium-on-carbon (Pd/C) catalyst under hydrogen pressure.[4]

Conclusion

The isomers of 2-methyloctane, as part of the broader nonane family, provide a clear illustration of structure-property relationships in organic chemistry. Their distinct physical properties, governed by molecular architecture, necessitate precise analytical techniques like gas chromatography for their separation and identification. The methodologies and data presented in this guide serve as a foundational resource for professionals engaged in chemical research and development, where the selection and characterization of such compounds are of paramount importance.

References

• 1. benchchem.com [benchchem.com]
• 2. Nonane Formula, Structure & Isomers - Lesson | Study.com [study.com]
• 3. researchgate.net [researchgate.net]
• 4. 2-Methyloctane | 68551-15-5 | Benchchem [benchchem.com]
• 5. eco.alfa-chemistry.com [eco.alfa-chemistry.com]
• 6. tceq.texas.gov [tceq.texas.gov]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. csun.edu [csun.edu]
• 9. researchgate.net [researchgate.net]
• 10. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Note: Gas Chromatography Analysis of 2-Methyloctane

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note provides a detailed protocol for the analysis of 2-methyloctane using gas chromatography (GC) coupled with either a Flame Ionization Detector (FID) or a Mass Spectrometer (MS). The methodologies outlined are applicable for the quantification and identification of 2-methyloctane in various sample matrices. This document includes comprehensive experimental protocols, data presentation in a tabular format, and a visual representation of the analytical workflow.

Introduction

2-Methyloctane (C₉H₂₀) is a branched-chain alkane, a component of some fuels and lubricants, and can be of interest in environmental analysis and as a volatile organic compound (VOC) marker.[1][2] Gas chromatography is the premier analytical technique for the separation and analysis of such volatile and semi-volatile compounds.[3][4][5][6] The choice of detector, either FID for robust quantification of hydrocarbons or MS for definitive identification based on mass spectra, allows for flexible and powerful analytical solutions.[4][7] This note details standardized methods for sample preparation and GC analysis to ensure reliable and reproducible results.

Experimental Protocols

Sample Preparation

The appropriate sample preparation technique is crucial for accurate analysis and depends on the sample matrix.[8] For liquid samples with low complexity, a direct injection following dilution is suitable. For more complex matrices or when higher sensitivity is required, headspace sampling is recommended to isolate volatile analytes like 2-methyloctane from non-volatile matrix components.[9][10][11]

Protocol 1: Direct Injection

This protocol is suitable for relatively clean liquid samples, such as organic solvents or fuel mixtures.

• Solvent Selection: Choose a volatile organic solvent in which 2-methyloctane is soluble and that does not co-elute with the analyte. Hexane, pentane, or isooctane are suitable choices.[3]

• Standard Preparation:

  • Prepare a stock solution of 1000 µg/mL of 2-methyloctane in the chosen solvent.

  • Perform serial dilutions to prepare a set of calibration standards (e.g., 1, 5, 10, 50, 100 µg/mL).

• Sample Dilution: Dilute the sample containing 2-methyloctane with the chosen solvent to bring the concentration within the calibration range. A dilution factor of 1:10 or 1:100 is common.

• Vialing: Transfer the diluted sample and calibration standards into 2 mL autosampler vials.

• Injection: Inject 1 µL of the prepared sample/standard into the GC.

Protocol 2: Static Headspace (HS-GC)

This protocol is ideal for complex matrices like soil, water, blood, or polymers to analyze for the presence of volatile 2-methyloctane.[9][10]

• Vialing: Accurately weigh a known amount of the solid or liquid sample into a headspace vial (e.g., 1 g of soil or 1 mL of water into a 20 mL vial).

• Matrix Modification (Optional): For aqueous samples, adding a salt (e.g., sodium chloride) to saturation can increase the volatility of 2-methyloctane.[10]

• Standard Preparation: Prepare a set of standards in the same matrix as the sample (or a similar, clean matrix) and vial them in the same manner.

• Equilibration: Place the vials in the headspace autosampler oven. Allow the samples and standards to equilibrate at a set temperature for a specific time (e.g., 80°C for 20 minutes) to allow the volatile compounds to partition into the headspace.[10]

• Injection: The autosampler will then inject a specific volume of the vapor phase (headspace) from the vial into the GC inlet.

Gas Chromatography (GC) Method

The following parameters can be used for a standard GC-FID or GC-MS system. A non-polar column is recommended for the analysis of alkanes.[12]

Instrumentation:

• Gas Chromatograph: Agilent 8890 GC or equivalent.

• Detector: Flame Ionization Detector (FID) or Mass Spectrometer (MS).

• Column: Agilent J&W DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent non-polar column.[13]

GC Parameters:

Parameter	Value
Inlet Temperature	250°C
Injection Volume	1 µL (Direct), 1 mL (Headspace)
Split Ratio	20:1
Carrier Gas	Helium
Flow Rate	1.2 mL/min (Constant Flow)[7]
Oven Program
Initial Temperature	40°C, hold for 2 minutes
Ramp 1	10°C/min to 150°C
Ramp 2	25°C/min to 280°C, hold for 2 minutes
FID Temperature (if used)	300°C
MS Transfer Line (if used)	280°C[7]
MS Ion Source (if used)	230°C
MS Quadrupole (if used)	150°C
Mass Range (if used)	35-300 m/z

Data Presentation

Quantitative data for 2-methyloctane will vary based on the specific instrument and conditions used. The following table summarizes expected retention behavior.

Parameter	Value	Column/Conditions
Boiling Point	140-144 °C	N/A
Kovats Retention Index	864 - 866	Standard Non-Polar Column
Expected Retention Time	~8-12 min	Based on the GC method provided above. The exact time can shift due to minor variations in flow, temperature, and column length.[14]
Limit of Detection (LOD)	Analyte and matrix-dependent	Typically in the low µg/mL to ng/mL range. The LOD should be experimentally determined by analyzing a series of low-concentration standards and is often defined as 3 times the standard deviation of the blank signal.[15][16]
Limit of Quantitation (LOQ)	Analyte and matrix-dependent	Typically defined as 10 times the standard deviation of the blank signal.[17]

Visualization of Analytical Workflow

The following diagram illustrates the logical workflow for the GC analysis of 2-methyloctane.

Caption: Workflow for GC analysis of 2-Methyloctane.

References

• 1. agilent.com [agilent.com]
• 2. Optimization of headspace extraction conditions for volatile hydrocarbons from aqueous matrices using experimental design approaches - Analytical Methods (RSC Publishing) DOI:10.1039/D5AY01147G [pubs.rsc.org]
• 3. PGRL GCFID Qualitative Analysis Method for Hydrocarbons | U.S. Geological Survey [usgs.gov]
• 4. GC-FID: gas chromatography-flame ionization detector [qa-group.com]
• 5. d9-wret.s3.us-west-2.amazonaws.com [d9-wret.s3.us-west-2.amazonaws.com]
• 6. Retention Time & Relative Retention Time in GC | Phenomenex [phenomenex.com]
• 7. Development and validation of a gas chromatography–mass spectrometry method to analyze octanoate enrichments at low concentrations in human plasma - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. agilent.com [agilent.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. d1lqgfmy9cwjff.cloudfront.net [d1lqgfmy9cwjff.cloudfront.net]
• 12. agilent.com [agilent.com]
• 13. agilent.com [agilent.com]
• 14. Same column, conditions, different GC =retention time shift? - Chromatography Forum [chromforum.org]
• 15. chromatographyonline.com [chromatographyonline.com]
• 16. Determination of Detection Limits and Quantitation Limits for Compounds in a Database of GC/MS by FUMI Theory - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]

2-Methyloctane: A High-Boiling, Non-Polar Solvent for Specialized Organic Synthesis

Application Note AP-SMO-001

Introduction

2-Methyloctane is a branched-chain alkane that offers a unique combination of properties, making it a valuable, non-polar, high-boiling point solvent for specific applications in organic synthesis. Its inert nature, low water solubility, and high boiling point (approximately 143 °C) allow for reactions to be conducted at elevated temperatures, which can be advantageous for overcoming activation energy barriers and driving reactions to completion.[1][2] This document provides an overview of the properties of 2-methyloctane and presents detailed, representative protocols for its use as a solvent in Grignard reactions and Suzuki-Miyaura cross-coupling reactions.

Physicochemical Properties of 2-Methyloctane

A comprehensive understanding of a solvent's physical and chemical properties is crucial for its effective application. The properties of 2-methyloctane are summarized in the table below, providing a direct comparison with the more conventional solvent, n-nonane.

Property	2-Methyloctane	n-Nonane	Reference
Molecular Formula	C₉H₂₀	C₉H₂₀	[2]
Molecular Weight	128.26 g/mol	128.26 g/mol	[2]
Boiling Point	143 °C	150.7 °C	[2]
Melting Point	-80 °C	-53.5 °C	[2]
Density	0.713 g/cm³	0.718 g/cm³	[2]
Flash Point	26 °C	31 °C

Applications in Organic Synthesis

Due to its inertness, 2-methyloctane is a suitable solvent for reactions involving highly reactive organometallic species, where the solvent must not participate in the reaction. Its high boiling point is particularly beneficial for reactions that require sustained heating.

Protocol 1: Grignard Reaction in 2-Methyloctane

Application Note AP-SMO-GR-001

Introduction

Grignard reagents are potent nucleophiles that are highly sensitive to protic solvents. While ethereal solvents such as diethyl ether and tetrahydrofuran (THF) are standard due to their ability to solvate and stabilize the Grignard reagent, non-polar hydrocarbon solvents can be employed, particularly when a higher reaction temperature is desired. In such cases, a co-solvent or an initiator is often necessary to facilitate the formation of the Grignard reagent. This protocol describes a representative procedure for a Grignard reaction using 2-methyloctane as the primary solvent.

Disclaimer: This is a representative protocol. The use of a non-coordinating solvent like 2-methyloctane for Grignard reagent formation can be challenging and may require optimization, such as the addition of a small amount of an ethereal co-solvent to initiate the reaction.

Experimental Protocol: Synthesis of 1,1-Diphenylethanol

This protocol outlines the reaction of methylmagnesium bromide with benzophenone to yield 1,1-diphenylethanol.

Materials:

• Magnesium turnings

• Iodine (crystal)

• Bromomethane (as a solution in a suitable ether or generated in situ)

• Benzophenone

• 2-Methyloctane (anhydrous)

• Anhydrous diethyl ether or THF (as initiator)

• Saturated aqueous ammonium chloride solution

• Anhydrous sodium sulfate

• Standard laboratory glassware (flame-dried)

• Inert atmosphere setup (Nitrogen or Argon)

Procedure:

• Preparation of the Grignard Reagent:

  • To a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, a dropping funnel, a magnetic stirrer, and under a positive pressure of inert gas, add magnesium turnings (1.2 equiv.).

  • Add a small crystal of iodine.

  • In the dropping funnel, place a solution of bromomethane (1.1 equiv.) in a minimal amount of anhydrous diethyl ether.

  • Add a small portion of the bromomethane solution to the magnesium turnings. If the reaction does not initiate (disappearance of the iodine color and gentle bubbling), gentle warming may be applied.

  • Once initiated, add anhydrous 2-methyloctane to the reaction flask.

  • Add the remaining bromomethane solution dropwise at a rate that maintains a gentle reflux.

  • After the addition is complete, continue to stir the mixture at reflux for an additional 30 minutes to ensure complete formation of the Grignard reagent.

• Reaction with Ketone:

  • Dissolve benzophenone (1.0 equiv.) in anhydrous 2-methyloctane in a separate flame-dried flask.

  • Cool the Grignard reagent solution to 0 °C in an ice bath.

  • Slowly add the benzophenone solution to the Grignard reagent via the dropping funnel.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1 hour. The reaction can be monitored by Thin Layer Chromatography (TLC).

• Workup and Purification:

  • Cool the reaction mixture to 0 °C and cautiously quench the reaction by the slow, dropwise addition of saturated aqueous ammonium chloride solution.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Extract the aqueous layer with two portions of diethyl ether or ethyl acetate.

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Filter the drying agent and concentrate the solvent under reduced pressure.

  • The crude product can be purified by recrystallization or column chromatography.

Expected Yield: 65-85% (This is an estimated yield and will depend on reaction optimization).

Visualizing the Workflow:

Caption: Workflow for the synthesis of 1,1-diphenylethanol using a Grignard reaction in 2-methyloctane.

Protocol 2: Suzuki-Miyaura Cross-Coupling in 2-Methyloctane

Application Note AP-SMO-SM-002

Introduction

The Suzuki-Miyaura cross-coupling is a powerful method for the formation of C-C bonds. The choice of solvent can significantly impact the reaction outcome. While polar aprotic solvents are common, non-polar solvents can be effective, particularly in systems where the solubility of the starting materials is not a limiting factor. The high boiling point of 2-methyloctane allows for the use of higher reaction temperatures, which can be beneficial for less reactive substrates.

Experimental Protocol: Synthesis of 4-Methylbiphenyl

This protocol describes the palladium-catalyzed cross-coupling of 4-bromotoluene with phenylboronic acid.

Materials:

• 4-Bromotoluene

• Phenylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• 2-Methyloctane

• Water (degassed)

• Standard laboratory glassware (oven-dried)

• Inert atmosphere setup (Nitrogen or Argon)

Procedure:

• Reaction Setup:

  • To an oven-dried, two-necked round-bottom flask equipped with a reflux condenser, a magnetic stirrer, and under a positive pressure of inert gas, add 4-bromotoluene (1.0 equiv.), phenylboronic acid (1.2 equiv.), and potassium carbonate (2.0 equiv.).

  • Add palladium(II) acetate (0.02 equiv.) and triphenylphosphine (0.08 equiv.).

  • Add 2-methyloctane and a small amount of degassed water (e.g., 10:1 v/v 2-methyloctane:water).

• Reaction Execution:

  • Heat the reaction mixture to a gentle reflux (around 100-110 °C) with vigorous stirring.

  • Monitor the progress of the reaction by TLC or Gas Chromatography (GC). The reaction is typically complete within 2-4 hours.

• Workup and Purification:

  • Cool the reaction mixture to room temperature.

  • Add water and transfer the mixture to a separatory funnel.

  • Separate the organic layer and extract the aqueous layer with ethyl acetate or diethyl ether.

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

  • Filter the drying agent and concentrate the solvent under reduced pressure.

  • The crude product can be purified by column chromatography on silica gel using a hexane/ethyl acetate gradient.

Quantitative Data (Representative):

Entry	Aryl Halide	Boronic Acid	Base	Catalyst	Ligand	Solvent	Temp (°C)	Time (h)	Yield (%)
1	4-Bromotoluene	Phenylboronic acid	K₂CO₃	Pd(OAc)₂	PPh₃	2-Methyloctane/H₂O	110	3	~85-95

Visualizing the Catalytic Cycle:

Caption: Simplified catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Safety and Handling

2-Methyloctane is a flammable liquid and should be handled with appropriate care in a well-ventilated fume hood.[1] Protective equipment, including safety glasses, gloves, and a lab coat, should be worn at all times. As with all organic solvents, exposure should be minimized.

Conclusion

2-Methyloctane presents a viable alternative to more traditional solvents in specific organic reactions where a high-boiling, non-polar, and inert medium is required. The representative protocols provided herein for Grignard reactions and Suzuki-Miyaura cross-coupling demonstrate its potential utility. Researchers are encouraged to consider 2-methyloctane for high-temperature applications and to optimize the reaction conditions for their specific substrates.

References

• 1. Solvent effect on palladium-catalyzed cross-coupling reactions and implications on the active catalytic species. [sonar.rero.ch]
• 2. Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of 2-Methyloctane as a Reference Standard in Gas Chromatography (GC)

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the precise world of analytical chemistry, particularly in quantitative gas chromatography (GC) analysis, the use of a reliable reference standard is paramount for achieving accurate and reproducible results. An internal standard (IS) is a known amount of a compound, different from the analyte, added to the sample at the beginning of the analysis. This allows for correction of variations in injection volume, sample preparation, and instrument response. 2-Methyloctane, a branched-chain alkane, serves as an excellent internal standard for the analysis of various volatile and semi-volatile organic compounds, especially in complex matrices encountered in fuel and environmental analysis. Its chemical inertness, thermal stability, and distinct retention time from many common analytes make it a suitable choice for robust GC methods.

Physicochemical Properties of 2-Methyloctane

A thorough understanding of the physicochemical properties of 2-methyloctane is essential for its effective application as an internal standard. These properties influence its chromatographic behavior and suitability for specific applications.

Property	Value
Molecular Formula	C₉H₂₀
Molecular Weight	128.26 g/mol
Boiling Point	143-144 °C
Density	0.714 g/mL at 20 °C
Solubility	Insoluble in water; Soluble in many organic solvents
CAS Number	3221-61-2

Principle of the Internal Standard Method

The internal standard method in gas chromatography relies on the addition of a constant, known amount of a non-native compound (the internal standard) to every sample, calibrator, and blank. The ratio of the peak area of the analyte to the peak area of the internal standard is then used for quantification. This approach effectively mitigates errors arising from variations in injection volume and potential sample loss during preparation, leading to enhanced precision and accuracy.[1][2]

The concentration of the analyte is determined using the following relationship:

(Area of Analyte / Area of Internal Standard) = Response Factor (RF) * (Concentration of Analyte / Concentration of Internal Standard)

Applications

Due to its properties, 2-methyloctane is a suitable internal standard for the quantitative analysis of a range of volatile and semi-volatile organic compounds, including:

• Fuel Composition Analysis: Determination of hydrocarbon components in gasoline and other petroleum products.

• Environmental Monitoring: Quantification of volatile organic compounds (VOCs) in water and soil samples.[3]

• Industrial Quality Control: Monitoring of solvents and other volatile impurities in chemical manufacturing processes.

Experimental Protocols

Below are detailed protocols for the preparation of standards and samples for GC analysis using 2-methyloctane as an internal standard. These protocols are intended as a starting point and may require optimization based on the specific application, sample matrix, and available instrumentation.

Protocol 1: Preparation of Stock and Working Standard Solutions

Objective: To prepare accurate standard solutions of 2-methyloctane for use as an internal standard.

Materials:

• 2-Methyloctane (≥99% purity)

• High-purity solvent (e.g., hexane, pentane, or dichloromethane, depending on the analytes of interest)

• Class A volumetric flasks

• Calibrated micropipettes

Procedure:

• Internal Standard Stock Solution (e.g., 1000 µg/mL):

  • Accurately weigh 10 mg of 2-methyloctane.

  • Dissolve the weighed 2-methyloctane in a suitable solvent in a 10 mL Class A volumetric flask.

  • Fill the flask to the mark with the solvent and mix thoroughly. This stock solution should be stored in a tightly sealed vial at 4°C.

• Internal Standard Working Solution (e.g., 50 µg/mL):

  • Pipette 5 mL of the 1000 µg/mL stock solution into a 100 mL Class A volumetric flask.

  • Dilute to the mark with the chosen solvent and mix thoroughly. The concentration of the working solution should be similar to the expected concentration of the analytes in the samples.

Protocol 2: Sample Preparation for Fuel Analysis (e.g., Gasoline)

Objective: To prepare a gasoline sample for the quantification of specific aromatic hydrocarbons using 2-methyloctane as an internal standard.

Materials:

• Gasoline sample

• 2-Methyloctane internal standard working solution (e.g., 50 µg/mL in pentane)

• Pentane (GC grade)

• Volumetric flasks (e.g., 10 mL)

• Micropipettes

• GC vials with septa

Procedure:

• Sample Dilution:

  • Pipette 100 µL of the gasoline sample into a 10 mL volumetric flask.

  • Dilute to the mark with pentane and mix well.

• Internal Standard Spiking:

  • Transfer 1 mL of the diluted gasoline sample to a GC vial.

  • Add a known volume (e.g., 100 µL) of the 2-methyloctane internal standard working solution (50 µg/mL) to the GC vial. This results in a final internal standard concentration of approximately 4.5 µg/mL in the vial.

  • Cap the vial tightly and vortex for 30 seconds to ensure homogeneity.

• Calibration Standards:

  • Prepare a series of calibration standards containing known concentrations of the target aromatic hydrocarbons (e.g., benzene, toluene, xylenes) in pentane.

  • Spike each calibration standard with the same amount of 2-methyloctane internal standard working solution as the samples.

Protocol 3: Sample Preparation for Environmental Water Analysis (VOCs)

Objective: To prepare a water sample for the quantification of volatile organic compounds using 2-methyloctane as an internal standard via liquid-liquid extraction.

Materials:

• Water sample

• 2-Methyloctane internal standard working solution (e.g., 50 µg/mL in methanol)

• Extraction solvent (e.g., dichloromethane or hexane, GC grade)

• Separatory funnel

• Anhydrous sodium sulfate

• Concentrator tube

• GC vials with septa

Procedure:

• Sample Collection:

  • Collect the water sample in a clean, airtight container, ensuring no headspace to minimize loss of volatile compounds.

• Internal Standard Spiking:

  • Measure a precise volume of the water sample (e.g., 100 mL) into a separatory funnel.

  • Add a known volume (e.g., 100 µL) of the 2-methyloctane internal standard working solution (50 µg/mL in methanol).

• Liquid-Liquid Extraction:

  • Add 20 mL of the extraction solvent to the separatory funnel.

  • Shake the funnel vigorously for 2 minutes, periodically venting to release pressure.

  • Allow the layers to separate and drain the organic layer into a flask containing anhydrous sodium sulfate to remove residual water.

  • Repeat the extraction twice more with fresh portions of the extraction solvent.

• Concentration:

  • Combine the dried organic extracts in a concentrator tube.

  • Concentrate the extract to a final volume of 1 mL under a gentle stream of nitrogen.

• Analysis:

  • Transfer the concentrated extract to a GC vial for analysis.

Recommended GC Parameters

The following table provides a starting point for GC-FID (Flame Ionization Detector) parameters for the analysis of hydrocarbons using 2-methyloctane as an internal standard. These parameters may need to be optimized for specific instruments and applications.

Parameter	Recommended Setting
GC System	Gas Chromatograph with FID
Column	DB-5 or equivalent (30 m x 0.25 mm ID, 0.25 µm film thickness)
Carrier Gas	Helium or Hydrogen
Flow Rate	1.0 mL/min (constant flow)
Inlet Temperature	250 °C
Injection Volume	1 µL
Split Ratio	50:1 (can be adjusted based on concentration)
Oven Program	- Initial Temperature: 40 °C, hold for 5 minutes - Ramp: 10 °C/min to 250 °C - Final Hold: 5 minutes
Detector Temperature	300 °C
Hydrogen Flow	30 mL/min
Air Flow	300 mL/min
Makeup Gas (N₂)	25 mL/min

Data Presentation

Quantitative data should be summarized in clearly structured tables for easy comparison. The following is an example of how to present results from a gasoline analysis.

Table 1: Quantification of Aromatic Hydrocarbons in a Gasoline Sample

Analyte	Retention Time (min)	Peak Area (Analyte)	Peak Area (IS)	Response Factor (RF)	Concentration (µg/mL)
Benzene	5.2	125,000	250,000	1.10	22.7
Toluene	7.8	350,000	250,000	1.05	66.7
Ethylbenzene	10.1	180,000	250,000	1.02	35.3
m/p-Xylene	10.3	420,000	250,000	1.03	81.6
o-Xylene	10.8	150,000	250,000	1.04	28.8

Internal Standard (IS): 2-Methyloctane, Concentration: 4.5 µg/mL

Visualization of Experimental Workflow

A clear workflow is crucial for ensuring the reproducibility of an analytical method. The following diagram, generated using Graphviz, illustrates the general workflow for quantitative GC analysis using an internal standard.

Caption: General workflow for quantitative GC analysis using 2-methyloctane as an internal standard.

Conclusion

2-Methyloctane is a versatile and reliable internal standard for the quantitative analysis of volatile and semi-volatile organic compounds by gas chromatography. Its chemical properties and distinct chromatographic behavior make it particularly suitable for complex matrices such as fuels and environmental samples. The detailed protocols and guidelines provided in these application notes offer a solid foundation for the development and implementation of robust and accurate GC methods, ensuring high-quality data for researchers, scientists, and drug development professionals. As with any analytical method, proper validation is crucial to ensure the reliability of the results for the specific matrix and analytes of interest.

References

• 1. uphl.utah.gov [uphl.utah.gov]
• 2. Analysis results of GC : SHIMADZU (Shimadzu Corporation) [shimadzu.com]
• 3. pharmacyjournal.org [pharmacyjournal.org]

Application Note: Chiral Separation of 2-Methyloctane Enantiomers by Capillary Gas Chromatography

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methyloctane is a chiral branched alkane, existing as (R)- and (S)-enantiomers. The stereoisomers of a chiral compound can exhibit different biological and pharmacological properties. Consequently, the ability to separate and quantify these enantiomers is crucial in various fields, including pharmaceutical development, flavor and fragrance analysis, and environmental monitoring. This application note details a robust method for the enantioselective separation of 2-methyloctane using capillary gas chromatography (GC) with a cyclodextrin-based chiral stationary phase (CSP).

The separation of non-functionalized hydrocarbons like 2-methyloctane presents a challenge due to the lack of polar functional groups that can engage in strong intermolecular interactions.[1] However, chiral recognition can be achieved through inclusion complexation with derivatized cyclodextrins.[2][3] These cyclic oligosaccharides possess a chiral cavity, and the differential stability of the transient diastereomeric complexes formed between the enantiomers and the CSP allows for their chromatographic separation.[4]

This document provides a detailed protocol for the chiral GC separation of 2-methyloctane enantiomers, based on established methodologies for similar chiral compounds.

Data Presentation

Table 1: Expected Chromatographic Parameters for 2-Methyloctane Enantiomer Separation

Parameter	Expected Value	Description
Retention Time (t_R1)	Variable	Retention time of the first eluting enantiomer.
Retention Time (t_R2)	Variable	Retention time of the second eluting enantiomer.
Resolution (R_s)	> 1.5	A measure of the degree of separation between the two enantiomer peaks. A value ≥ 1.5 indicates baseline separation.
Separation Factor (α)	> 1.05	The ratio of the adjusted retention times of the two enantiomers, indicating the selectivity of the column for the enantiomers.
Enantiomeric Excess (% ee)	Calculable	The percentage of one enantiomer in excess of the other, determined from the peak areas.

Experimental Protocols

This protocol is adapted from established methods for the chiral GC analysis of various compounds on cyclodextrin-based stationary phases.[5]

Instrumentation and Materials

• Gas Chromatograph: A GC system equipped with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS).

• Chiral GC Column: A commercially available Cyclodex-B capillary column (30 m x 0.25 mm I.D., 0.25 µm film thickness) is recommended. Other derivatized cyclodextrin phases can also be screened.

• Carrier Gas: Helium, with a constant flow rate of 1 mL/min.

• Injector: Split/splitless injector, operated in split mode.

• Data Acquisition System: Software for controlling the GC system and for data acquisition and processing.

• Sample: A solution of racemic 2-methyloctane in a volatile, non-polar solvent (e.g., hexane or pentane).

• Standards: (if available) Pure (R)-2-methyloctane and (S)-2-methyloctane for peak identification.

GC Conditions

The following table summarizes the recommended GC conditions for the chiral separation of 2-methyloctane enantiomers.

Table 2: Gas Chromatography (GC) Method Parameters

Parameter	Condition
Column	Cyclodex-B (30 m x 0.25 mm, 0.25 µm)
Carrier Gas	Helium
Flow Rate	1 mL/min (constant flow)
Injector Temperature	250 °C
Injection Volume	1 µL
Split Ratio	50:1
Oven Temperature Program	Initial temperature of 40 °C, hold for 5 min, then ramp at 3 °C/min to 200 °C, followed by a ramp at 25 °C/min to 220 °C and hold for 1 min.[5]
Detector	FID or MS
FID Temperature	250 °C
MS Source Temperature	300 °C (if applicable)
MS Electron Energy	70 eV (if applicable)

Sample Preparation

• Prepare a stock solution of racemic 2-methyloctane in hexane at a concentration of approximately 1 mg/mL.

• Perform serial dilutions to obtain working solutions in the µg/mL range, suitable for GC analysis.

• If available, prepare individual solutions of the (R)- and (S)-enantiomers for peak identification.

Analytical Procedure

• Equilibrate the GC system with the specified conditions until a stable baseline is achieved.

• Inject 1 µL of the prepared sample solution into the GC.

• Acquire the chromatogram and integrate the peaks corresponding to the two enantiomers.

• If using individual enantiomer standards, inject each to determine the elution order.

• Calculate the resolution (R_s), separation factor (α), and enantiomeric excess (% ee) using the following formulas:

  • Resolution (R_s): R_s = 2(t_R2 - t_R1) / (w_1 + w_2)

    • where t_R1 and t_R2 are the retention times of the two enantiomers, and w_1 and w_2 are their peak widths at the base.

  • Separation Factor (α): α = (t_R2 - t_M) / (t_R1 - t_M)

    • where t_M is the dead time.

  • Enantiomeric Excess (% ee): % ee = |(Area_1 - Area_2) / (Area_1 + Area_2)| x 100

Mandatory Visualization

Caption: Workflow for the chiral separation of 2-methyloctane enantiomers.

References

• 1. researchgate.net [researchgate.net]
• 2. Separation of enantiomers by gas chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. gcms.cz [gcms.cz]
• 4. benchchem.com [benchchem.com]
• 5. CHIRAL R.I. [keefover-ringlab.botany.wisc.edu]

Application Notes and Protocols: 2-Methyloctane as a Biomarker for Disease Diagnosis

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methyloctane, a volatile organic compound (VOC), has been identified in numerous metabolomic studies as a potential non-invasive biomarker for the early detection of certain diseases, particularly lung and colorectal cancer.[1][2][3] As a saturated alkane, its presence in exhaled breath is believed to be a result of increased oxidative stress and subsequent lipid peroxidation of cell membranes, processes that are frequently dysregulated in cancerous states.[4][5][6][7] This document provides a comprehensive overview of the current state of research on 2-Methyloctane as a biomarker, including available data, detailed experimental protocols for its detection, and a proposed biological pathway for its origin.

Data Presentation

Currently, the available data on 2-Methyloctane as a disease biomarker is primarily qualitative or semi-quantitative, indicating its presence or relative increase in diseased populations compared to healthy controls. Rigorous quantitative data with specific concentrations remains limited in the published literature. The following table summarizes the findings from key studies.

Disease	Sample Type	Finding	Analytical Method	Reference
Lung Cancer	Exhaled Breath	Identified as part of a panel of VOCs to distinguish patients from healthy controls.	GC-MS	[8]
Lung Cancer	Exhaled Breath	Listed as a potential biomarker for lung cancer.	GC-MS	[9]
Colorectal Cancer	Exhaled Breath	Identified in three studies as a potential biomarker for colorectal cancer.	GC-MS	[3]

Experimental Protocols

The gold standard for the analysis of 2-Methyloctane and other VOCs in exhaled breath is Gas Chromatography-Mass Spectrometry (GC-MS), often coupled with a pre-concentration technique such as Thermal Desorption (TD) or Solid-Phase Microextraction (SPME).[10][11][12]

Protocol 1: Exhaled Breath Sample Collection

Objective: To collect a clean and representative sample of alveolar breath.

Materials:

• Inert breath collection bags (e.g., Tedlar® bags)

• Mouthpiece and non-return valve

• Air purifying cartridge (for removal of background VOCs)

Procedure:

• Ensure the patient has been fasting for at least 8 hours to minimize the influence of dietary VOCs.

• The patient should be in a resting state for at least 10 minutes in a controlled environment with clean air to reduce background contamination.

• The patient should inhale deeply through an air-purifying cartridge to a full vital capacity.

• The patient then exhales directly into the collection bag through a fresh mouthpiece. The initial part of the exhalation (dead space air) is discarded, and the latter, alveolar-rich fraction is collected.

• The bag is sealed immediately after collection.

• Samples should be analyzed as soon as possible, ideally within 6 hours, and stored at 4°C if immediate analysis is not possible.[13]

Protocol 2: Analysis of 2-Methyloctane by Thermal Desorption-Gas Chromatography-Mass Spectrometry (TD-GC-MS)

Objective: To desorb, separate, identify, and quantify 2-Methyloctane from exhaled breath samples.

Materials and Equipment:

• Thermal Desorption unit

• Gas Chromatograph coupled with a Mass Spectrometer (GC-MS)

• Sorbent tubes (e.g., containing Tenax® TA and Carbograph)

• High-purity helium (carrier gas)

• 2-Methyloctane standard for calibration

Procedure:

• Pre-concentration: A known volume of the exhaled breath from the collection bag is drawn through a sorbent tube to trap the VOCs.

• Thermal Desorption: The sorbent tube is placed in the thermal desorber. The tube is heated to a specific temperature (e.g., 280°C) to release the trapped VOCs, which are then transferred to a cooled trap within the TD unit for focusing.

• Injection: The cold trap is rapidly heated, injecting the focused VOCs into the GC column.

• Gas Chromatography:

  • Column: A non-polar column (e.g., 5% phenyl methyl siloxane) is typically used for separating alkanes.

  • Oven Program: The GC oven temperature is programmed to ramp up, for example, starting at 40°C and increasing to 250°C at a rate of 5°C/min.[11]

  • Carrier Gas: Helium is used as the carrier gas at a constant flow rate.

• Mass Spectrometry:

  • Ionization: Electron ionization (EI) at 70 eV is commonly used.

  • Mass Analyzer: A quadrupole or time-of-flight (TOF) analyzer can be used.

  • Detection Mode: Data can be acquired in full scan mode to identify all VOCs or in selected ion monitoring (SIM) mode for targeted quantification of 2-Methyloctane. The characteristic mass-to-charge ratio (m/z) fragments for 2-Methyloctane are used for its identification and quantification.

• Data Analysis: The resulting chromatogram is analyzed to identify the peak corresponding to 2-Methyloctane based on its retention time and mass spectrum, which are confirmed using a pure standard. Quantification is achieved by comparing the peak area to a calibration curve generated from known concentrations of the 2-Methyloctane standard.

Mandatory Visualizations

Caption: Workflow for the analysis of 2-Methyloctane in exhaled breath.

Caption: Proposed biological origin of 2-Methyloctane as a cancer biomarker.

Conclusion

2-Methyloctane shows promise as a non-invasive biomarker for the detection of lung and colorectal cancer as part of a larger VOC panel. While further studies are required to establish quantitative concentration ranges and its precise diagnostic accuracy, the methodologies for its detection are well-established. The likely origin of 2-Methyloctane from cancer-induced oxidative stress provides a plausible biological basis for its use as a biomarker. The protocols and information provided herein are intended to serve as a valuable resource for researchers and clinicians working towards the development of novel diagnostic tools for cancer.

References

• 1. Exhaled breath analysis for lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Exhaled volatile organic compounds in the detection of colorectal cancer: a systematic review and meta-analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Lipid Peroxidation Produces a Diverse Mixture of Saturated and Unsaturated Aldehydes in Exhaled Breath That Can Serve as Biomarkers of Lung Cancer—A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Lipid Peroxidation: Production, Metabolism, and Signaling Mechanisms of Malondialdehyde and 4-Hydroxy-2-Nonenal - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Emerging mechanisms of lipid peroxidation in regulated cell death and its physiological implications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. The Use of Breath Analysis in the Management of Lung Cancer: Is It Ready for Primetime? - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. owlstonemedical.com [owlstonemedical.com]
• 11. Breath Analysis via Gas Chromatography–Mass Spectrometry (GC-MS) in Chronic Coronary Syndrome (CCS): A Proof-of-Concept Study - PMC [pmc.ncbi.nlm.nih.gov]
• 12. GC-MS-based metabolomics of volatile organic compounds in exhaled breath: applications in health and disease. A review - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Quantitative breath analysis of volatile organic compounds of lung cancer patients - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of 2-Methyloctane in Fuel and Lubricant Studies: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methyloctane is a branched-chain alkane with the chemical formula C9H20. As a structural isomer of nonane, its branched structure imparts specific physicochemical properties that make it a compound of interest in the formulation of fuels and lubricants. This document provides detailed application notes and experimental protocols for researchers and scientists studying the utility of 2-methyloctane in these fields. While direct applications in drug development are not documented, the analytical and methodological principles described herein may be of interest to professionals in that sector for understanding the characterization of organic molecules.

Application in Fuels

2-Methyloctane is primarily utilized as a component in gasoline to enhance its octane rating. The branched structure of 2-methyloctane is more resistant to auto-ignition (knocking) under compression than its straight-chain counterpart, n-nonane. A higher octane number allows for higher compression ratios in internal combustion engines, leading to increased efficiency and power output.

Quantitative Data: Combustion Properties

Property	Value	Unit
Molecular Formula	C9H20	-
Molar Mass	128.26	g/mol
Density	0.714	g/mL at 20°C
Boiling Point	140-144	°C
Flash Point	26	°C
Research Octane Number (RON)	Estimated ~45	-
Motor Octane Number (MON)	Estimated ~42	-

Note: Experimental RON and MON values for pure 2-methyloctane are not widely published. The provided values are estimates based on the properties of similar branched alkanes. Researchers should determine these values experimentally for their specific fuel formulations.

Experimental Protocol: Determination of Research Octane Number (RON) and Motor Octane Number (MON)

The octane rating of a fuel blend containing 2-methyloctane can be determined using a standardized Cooperative Fuel Research (CFR) engine according to ASTM D2699 (RON) and ASTM D2700 (MON) test methods.

Objective: To determine the anti-knock characteristics of a gasoline blend containing 2-methyloctane.

Apparatus:

• Cooperative Fuel Research (CFR) engine

• Standardized reference fuels (iso-octane and n-heptane)

• Fuel handling and blending equipment

• Knock meter

Procedure (Summarized):

• Engine Preparation: Calibrate and standardize the CFR engine according to the ASTM method specifications. This includes setting the correct engine speed (600 rpm for RON, 900 rpm for MON) and intake air temperature.

• Fuel Sample Preparation: Prepare the gasoline blend containing a known concentration of 2-methyloctane.

• Bracketing:

  • Run the engine on the test fuel and adjust the compression ratio until a standard level of knock intensity is observed on the knock meter.

  • Select two reference fuel blends (mixtures of iso-octane and n-heptane) that bracket the knock intensity of the test fuel at the same compression ratio.

  • The octane number of the test fuel is then interpolated from the known octane numbers of the reference fuels.

• Data Reporting: Report the determined RON and MON values for the fuel blend.

The following diagram illustrates the general workflow for evaluating a fuel additive like 2-methyloctane.

Fuel Additive Evaluation Workflow

Application in Lubricants

In lubricant formulations, hydrocarbons like 2-methyloctane can serve as a base oil component or a viscosity modifier. Its well-defined properties also make it a useful reference compound in tribological studies.

Quantitative Data: Tribological Properties

Specific data on lubricants formulated with 2-methyloctane is scarce in publicly available literature. The following table provides a template for researchers to populate with their experimental data when evaluating 2-methyloctane as a lubricant additive.

Base Lubricant	2-Methyloctane Conc. (wt%)	Test Method	Wear Scar Diameter (mm)	Coefficient of Friction
Group III Base Oil	0 (Control)	ASTM D4172	e.g., 0.55	e.g., 0.12
Group III Base Oil	5	ASTM D4172	Experimental Data	Experimental Data
Group III Base Oil	10	ASTM D4172	Experimental Data	Experimental Data
PAO 4	0 (Control)	ASTM D5707	e.g., 0.60	e.g., 0.15
PAO 4	5	ASTM D5707	Experimental Data	Experimental Data
PAO 4	10	ASTM D5707	Experimental Data	Experimental Data

Experimental Protocol: Evaluation of Wear Preventive Characteristics

The anti-wear properties of a lubricating fluid containing 2-methyloctane can be evaluated using a four-ball wear test apparatus according to the ASTM D4172 standard.

Objective: To determine the relative wear preventive properties of a lubricating fluid containing 2-methyloctane.

Apparatus:

• Four-Ball Wear Test Machine

• Steel balls (test specimens)

• Microscope for measuring wear scar diameter

• Solvent for cleaning test specimens

Procedure (Summarized):

• Sample Preparation: Prepare the lubricant blend with the desired concentration of 2-methyloctane.

• Apparatus Setup:

  • Thoroughly clean the four steel balls and the test cup.

  • Clamp three of the balls into the test cup and add the lubricant sample.

  • Place the fourth ball in the chuck of the motor-driven spindle.

• Test Execution:

  • Bring the lubricant to the specified test temperature (e.g., 75°C).

  • Apply a specified load (e.g., 392 N) and start the motor to rotate the top ball at a set speed (e.g., 1200 rpm) for a defined duration (e.g., 60 minutes).

• Data Collection and Analysis:

  • After the test, remove and clean the three lower balls.

  • Measure the diameter of the wear scars on each of the three lower balls in two directions (parallel and perpendicular to the direction of sliding) using a microscope.

  • Calculate the average wear scar diameter.

• Reporting: Report the average wear scar diameter as a measure of the lubricant's anti-wear properties.

The following diagram illustrates a typical workflow for testing the tribological properties of a lubricant formulation.

Lubricant Tribological Testing Workflow

Relevance to Drug Development Professionals

While 2-methyloctane does not have direct applications in signaling pathways or as a therapeutic agent, the analytical techniques and experimental design principles used in its study are transferable. For instance, the use of gas chromatography for purity analysis and the rigorous, standardized testing protocols (e.g., ASTM methods) for performance evaluation are analogous to the characterization and quality control processes in the pharmaceutical industry. Understanding the structure-property relationships of a simple molecule like 2-methyloctane can provide a foundational understanding for more complex organic molecules encountered in drug development. Furthermore, the tribological studies of lubricants, which investigate interactions at surfaces, can be conceptually linked to the study of biomaterial interactions and the lubrication of biological joints.

Application Note: Quantitative Analysis of Volatile 2-Methyloctane by Headspace Gas Chromatography-Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methyloctane is a volatile organic compound (VOC) that may be present as a residual solvent, impurity, or degradation product in pharmaceutical preparations and drug products. Its volatile nature makes it an ideal candidate for analysis by headspace gas chromatography-mass spectrometry (HS-GC-MS). This technique offers high sensitivity and selectivity, minimizing sample preparation and avoiding interference from non-volatile matrix components.[1][2][3][4][5]

This application note provides a detailed protocol for the quantitative analysis of 2-methyloctane in various sample matrices. The method is designed to be robust and reliable, suitable for quality control, stability studies, and research applications in the pharmaceutical and drug development sectors.

Experimental Protocols

Materials and Reagents

• 2-Methyloctane: Analytical standard, >99% purity

• Internal Standard (IS): n-Nonane or other suitable alkane not present in the sample

• Solvent/Matrix: Methanol, Dimethyl sulfoxide (DMSO), or water, depending on sample solubility

• Headspace Vials: 20 mL, with PTFE/silicone septa and aluminum crimp caps

• Sodium Chloride (NaCl): For "salting out" effect, if required

Instrumentation

A standard gas chromatograph coupled with a mass spectrometer and a headspace autosampler is required. The following configuration is recommended:

• Gas Chromatograph: Agilent 7890B or equivalent

• Mass Spectrometer: Agilent 5977B MSD or equivalent

• Headspace Autosampler: Agilent 7697A or equivalent

• GC Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar column

Sample and Standard Preparation

Standard Preparation:

• Primary Stock Solution (1 mg/mL): Accurately weigh 100 mg of 2-methyloctane and dissolve in 100 mL of methanol.

• Internal Standard Stock Solution (1 mg/mL): Prepare a stock solution of the internal standard (e.g., n-nonane) in methanol.

• Working Standard Solutions: Prepare a series of calibration standards by diluting the primary stock solution with the appropriate matrix (e.g., water, DMSO) to achieve concentrations ranging from 0.1 µg/mL to 10 µg/mL. Spike each standard with the internal standard to a final concentration of 1 µg/mL.

Sample Preparation:

• Accurately weigh or pipette a known amount of the sample (e.g., 100 mg of solid or 1 mL of liquid) into a 20 mL headspace vial.

• Add 5 mL of the appropriate matrix (e.g., water, DMSO).

• Spike with the internal standard to a final concentration of 1 µg/mL.

• If analyzing aqueous samples, adding sodium chloride (e.g., 1 g) can improve the partitioning of 2-methyloctane into the headspace.

• Immediately seal the vial with a PTFE/silicone septum and an aluminum crimp cap.

Headspace GC-MS Method Parameters

The following tables summarize the recommended starting parameters for the HS-GC-MS analysis. Optimization may be required for specific instruments and sample matrices.

Table 1: Headspace Autosampler Parameters

Parameter	Value
Oven Temperature	85°C
Loop Temperature	95°C
Transfer Line Temp.	105°C
Equilibration Time	15 minutes
Injection Volume	1 mL
Vial Shaking	On (Medium)

Table 2: Gas Chromatograph Parameters

Parameter	Value
Inlet Temperature	250°C
Injection Mode	Split (Split Ratio 10:1)
Carrier Gas	Helium
Flow Rate	1.2 mL/min (Constant Flow)
Oven Program	- Initial: 40°C, hold for 2 min- Ramp: 10°C/min to 150°C- Ramp: 25°C/min to 280°C, hold for 2 min

Table 3: Mass Spectrometer Parameters

Parameter	Value
Ion Source Temp.	230°C
Quadrupole Temp.	150°C
Ionization Energy	70 eV
Acquisition Mode	Selected Ion Monitoring (SIM)
SIM Ions (m/z)	Quantifier: 57Qualifiers: 43, 71, 128

Data Presentation and Quantitative Analysis

Quantitative analysis is performed by constructing a calibration curve from the peak area ratios of 2-methyloctane to the internal standard versus the concentration of the calibration standards. The concentration of 2-methyloctane in the samples is then determined from this curve.

Table 4: Typical Method Performance Characteristics

Parameter	Result
Linearity (R²)	> 0.995
Limit of Detection (LOD)	0.05 µg/mL
Limit of Quantitation (LOQ)	0.15 µg/mL
Recovery	90 - 110%
Precision (%RSD)	< 15%

Note: These values are representative and may vary depending on the specific sample matrix and instrumentation.[1]

Experimental Workflow and Signaling Pathways

The following diagrams illustrate the experimental workflow and the logical relationships in the headspace GC-MS analysis.

Caption: Experimental workflow for the analysis of 2-Methyloctane.

Caption: Logical relationships in the HS-GC-MS system.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Headspace analysis for screening of volatile organic compound profiles of electronic juice bulk material - PMC [pmc.ncbi.nlm.nih.gov]
• 4. gcms.cz [gcms.cz]
• 5. chromatographyonline.com [chromatographyonline.com]

Application Note: Derivatization of 2-Methyloctane for Sensitive HPLC Analysis with Fluorescence Detection

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol for the chemical derivatization of 2-methyloctane, a non-polar saturated hydrocarbon, to enable sensitive quantification using High-Performance Liquid Chromatography (HPLC) with fluorescence detection.

Introduction

Saturated hydrocarbons, such as 2-methyloctane, are challenging to analyze using standard HPLC methods. These molecules lack chromophores or fluorophores, rendering them undetectable by common UV-Vis or fluorescence detectors.[1] To overcome this limitation, a derivatization strategy is necessary to introduce a fluorescent tag onto the analyte molecule.[2] Direct derivatization of the inert C-H bonds in alkanes is difficult under standard analytical conditions.

This application note describes a robust two-step, pre-column derivatization methodology. The process involves an initial functionalization of 2-methyloctane via free-radical bromination, followed by a nucleophilic substitution reaction to attach a fluorescent tag. This method converts the non-detectable alkane into a highly fluorescent derivative suitable for trace-level quantification.

Principle of the Method

The derivatization strategy is based on a two-step chemical modification process:

• Functionalization: A bromine atom is introduced into the 2-methyloctane structure. This is achieved through a free-radical halogenation reaction using N-bromosuccinimide (NBS) and a radical initiator. This step creates a more reactive alkyl bromide intermediate.

• Fluorescent Labeling: The resulting bromo-2-methyloctane is then reacted with a fluorescent tagging agent, such as the carboxylate salt of a naphthoic acid. The reaction proceeds via nucleophilic substitution, where the fluorescent tag displaces the bromide ion, forming a stable, highly fluorescent ester derivative. This derivative can be readily separated and detected by reversed-phase HPLC with fluorescence detection.

Experimental Protocols

3.1. Materials and Reagents

• 2-Methyloctane (≥98% purity)

• N-bromosuccinimide (NBS)

• Azo-bis-isobutyronitrile (AIBN)

• Carbon tetrachloride (CCl₄), HPLC grade

• 2-Naphthoic acid

• Potassium carbonate (K₂CO₃), anhydrous

• N,N-Dimethylformamide (DMF), anhydrous

• Acetonitrile (ACN), HPLC grade

• Methanol (MeOH), HPLC grade

• Water, ultrapure (18.2 MΩ·cm)

• Solid Phase Extraction (SPE) cartridges, C18, 500 mg, 3 mL

• Standard laboratory glassware, heating mantle, reflux condenser, and magnetic stirrer.

3.2. Protocol 1: Functionalization of 2-Methyloctane (Bromination)

• Warning: This reaction should be performed in a well-ventilated fume hood. Carbon tetrachloride is toxic and carcinogenic.

• In a 50 mL round-bottom flask, dissolve 100 mg of 2-methyloctane in 20 mL of carbon tetrachloride.

• Add 1.1 molar equivalents of N-bromosuccinimide (NBS) and 0.05 molar equivalents of AIBN to the solution.

• Equip the flask with a reflux condenser and a magnetic stir bar.

• Heat the mixture to reflux (approx. 77°C) under gentle stirring for 4 hours. The reaction can be monitored by GC-MS if available.

• After cooling to room temperature, filter the mixture to remove the succinimide byproduct.

• Wash the filtrate with 10% sodium thiosulfate solution (2 x 15 mL) and then with deionized water (2 x 15 mL).

• Dry the organic layer over anhydrous sodium sulfate.

• Carefully evaporate the solvent under reduced pressure to obtain the crude bromo-2-methyloctane product. Do not heat above 40°C.

3.3. Protocol 2: Fluorescent Labeling of Bromo-2-methyloctane

• Prepare the derivatizing reagent: In a separate flask, dissolve 1.5 molar equivalents of 2-naphthoic acid and 2.0 molar equivalents of potassium carbonate in 15 mL of anhydrous DMF. Stir at 60°C for 30 minutes to form the potassium 2-naphthoate salt.

• Add the crude bromo-2-methyloctane (from step 3.2.8) to the derivatizing reagent mixture.

• Heat the reaction mixture at 80°C for 6 hours with continuous stirring.

• Cool the reaction mixture to room temperature.

3.4. Protocol 3: Sample Cleanup using Solid Phase Extraction (SPE)

• Condition a C18 SPE cartridge by washing sequentially with 5 mL of methanol followed by 5 mL of ultrapure water.

• Dilute the reaction mixture from step 3.3.4 with 30 mL of water and load it onto the conditioned SPE cartridge.

• Wash the cartridge with 5 mL of 20:80 (v/v) methanol:water to remove unreacted derivatizing reagent and salts.

• Elute the fluorescently labeled 2-methyloctane derivative with 5 mL of acetonitrile.

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in 1.0 mL of acetonitrile for HPLC analysis.

3.5. HPLC Conditions

• Instrument: HPLC system with a fluorescence detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Mobile Phase A: Ultrapure Water.

• Mobile Phase B: Acetonitrile.

• Gradient Program:

  • 0-2 min: 60% B

  • 2-15 min: Linear gradient from 60% to 95% B

  • 15-20 min: Hold at 95% B

  • 20.1-25 min: Re-equilibrate at 60% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 10 µL.

• Fluorescence Detector Settings:

  • Excitation Wavelength (λex): 280 nm

  • Emission Wavelength (λem): 350 nm

Data Presentation

The following table summarizes the expected (hypothetical) performance characteristics of the method for the analysis of the 2-naphthoate derivative of 2-methyloctane. Actual results may vary based on the specific instrumentation and experimental conditions.

Parameter	Expected Value
Analyte Derivative	2-Methyloctyl-2-naphthoate
Retention Time (t_R)	Approx. 12.5 min
Excitation Wavelength (λ_ex)	280 nm
Emission Wavelength (λ_em)	350 nm
Linear Range	0.1 - 25 µg/mL
Limit of Detection (LOD)	0.03 µg/mL
Limit of Quantification (LOQ)	0.1 µg/mL
Correlation Coefficient (r²)	> 0.998
Table 1: Representative (Hypothetical) Performance Data for the HPLC-FLD analysis of derivatized 2-methyloctane.

Visualization of Experimental Workflow

The diagram below illustrates the complete workflow from sample preparation to final analysis.

Workflow for the derivatization and analysis of 2-methyloctane.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. researchgate.net [researchgate.net]

2-Methyloctane as a Component in Gasoline Blends: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the evaluation of 2-methyloctane as a gasoline blending component. The information is intended to guide researchers in understanding the properties of 2-methyloctane and its potential impact on fuel performance and engine emissions.

Introduction

2-Methyloctane (C9H20) is a branched alkane that is a component of gasoline.[1][2][3] As the automotive industry continues to seek ways to improve fuel efficiency and reduce emissions, understanding the properties of individual hydrocarbon components like 2-methyloctane is crucial. Branched alkanes, in general, are known to improve the octane rating of gasoline, which helps prevent engine knocking.[4] This document outlines the key properties of 2-methyloctane and provides standardized protocols for testing its performance in gasoline blends.

Physicochemical Properties of 2-Methyloctane

A summary of the key physical and chemical properties of 2-methyloctane is presented in Table 1. These properties are essential for understanding its behavior as a fuel component.

Property	Value	Unit
Molecular Formula	C9H20	-
Molar Mass	128.26	g/mol
Density (at 20°C)	0.714	g/mL
Boiling Point	140-144	°C
Vapor Pressure (at 25°C)	6.21	mmHg

(Data sourced from multiple references)[1][2]

Impact on Gasoline Properties

The addition of 2-methyloctane to a base gasoline is expected to influence several key fuel properties. The following sections detail these anticipated effects and provide protocols for their measurement.

Octane Number (RON and MON)

Table 2: Octane Numbers of Select Paraffins

Compound	Research Octane Number (RON)	Motor Octane Number (MON)
n-Nonane	-17.0	-20.0
2-Methylheptane	21.7	23.8
Iso-octane	100.0	100.0

(Data for n-Nonane and 2-Methylheptane sourced from public references)[4]

The logical relationship for determining the octane number of a gasoline blend is illustrated in the following diagram.

Caption: Workflow for determining the impact of 2-methyloctane on the octane number of a gasoline blend.

Reid Vapor Pressure (RVP)

Reid Vapor Pressure (RVP) is a measure of the volatility of gasoline and is regulated to control evaporative emissions.[6][7] The blending of components can have a non-linear effect on the RVP of the final fuel. The impact of 2-methyloctane on RVP needs to be experimentally determined.

Distillation Curve

The distillation curve of gasoline provides information about its volatility and combustion characteristics.[8] Adding a component like 2-methyloctane, with a boiling point of 140-144°C, will likely affect the mid-to-high boiling range of the gasoline blend.

Experimental Protocols

The following are detailed protocols for key experiments to evaluate the properties of gasoline blended with 2-methyloctane.

Protocol 1: Determination of Research Octane Number (RON)

Method: ASTM D2699

Objective: To determine the anti-knock characteristics of a gasoline blend containing 2-methyloctane under mild operating conditions.

Apparatus: A standard Cooperative Fuel Research (CFR) engine.

Procedure:

• Engine Preparation: Prepare the CFR engine according to the specifications outlined in ASTM D2699. This includes setting the engine speed to 600 rpm and controlling the intake air temperature and humidity.

• Sample Preparation: Prepare a blend of base gasoline with a known concentration of 2-methyloctane (e.g., 5%, 10%, 20% by volume).

• Reference Fuels: Use primary reference fuels (PRF), which are blends of iso-octane (RON 100) and n-heptane (RON 0), to bracket the expected RON of the sample.

• Testing: a. Run the engine on the sample fuel and adjust the compression ratio until a standard level of knock intensity is observed. b. Run the engine on the reference fuels and determine the composition of the PRF blend that gives the same knock intensity at the same compression ratio.

• Result: The RON of the sample is the percentage by volume of iso-octane in the matching PRF blend.

Protocol 2: Determination of Motor Octane Number (MON)

Method: ASTM D2700

Objective: To determine the anti-knock characteristics of a gasoline blend containing 2-methyloctane under more severe operating conditions than the RON test.

Apparatus: A standard Cooperative Fuel Research (CFR) engine.

Procedure:

• Engine Preparation: Prepare the CFR engine according to the specifications in ASTM D2700. This involves a higher engine speed (900 rpm) and a preheated fuel-air mixture compared to the RON test.

• Sample Preparation: Use the same gasoline blends as prepared for the RON test.

• Reference Fuels: Use the same primary reference fuels (PRF) as in the RON test.

• Testing: The procedure is similar to the RON test, but under the more severe operating conditions specified in ASTM D2700.

• Result: The MON of the sample is the percentage by volume of iso-octane in the matching PRF blend under these conditions.

The general workflow for octane number determination is depicted below.

Caption: Experimental workflow for determining the RON and MON of a gasoline blend.

Protocol 3: Determination of Reid Vapor Pressure (RVP)

Method: ASTM D5191 (Mini Method)

Objective: To measure the vapor pressure of a gasoline blend containing 2-methyloctane.

Apparatus: An automated vapor pressure instrument.

Procedure:

• Sample Preparation: Chill the gasoline blend sample to between 0 and 1°C.

• Instrument Setup: Prepare the automated vapor pressure instrument according to the manufacturer's instructions and the ASTM D5191 standard.

• Measurement: a. Introduce a small, chilled, air-saturated sample into the instrument's test chamber. b. The instrument will automatically heat the sample to 37.8°C and measure the resulting pressure.

• Result: The instrument reports the total vapor pressure, which can be correlated to the Reid Vapor Pressure.

Protocol 4: Distillation of Petroleum Products

Method: ASTM D86

Objective: To determine the boiling range characteristics of a gasoline blend containing 2-methyloctane.

Apparatus: A laboratory batch distillation unit.

Procedure:

• Sample Preparation: Measure 100 mL of the gasoline blend into a distillation flask.

• Apparatus Setup: Assemble the distillation apparatus as specified in ASTM D86.

• Distillation: a. Heat the flask at a controlled rate. b. Record the temperature at the initial boiling point (IBP) and for every 10% of distillate collected. c. Continue until the final boiling point (FBP) is reached.

• Result: A distillation curve plotting temperature versus the percentage of evaporated volume.

Engine Emissions Analysis

The addition of 2-methyloctane to gasoline can potentially alter the composition of exhaust emissions. A comprehensive analysis should be conducted to quantify these effects.

Table 3: Expected Impact of 2-Methyloctane on Engine Emissions

Pollutant	Expected Impact	Rationale
Hydrocarbons (HC)	Potential for reduction	Improved combustion efficiency due to better anti-knock properties may lead to less unburned fuel.
Carbon Monoxide (CO)	Potential for reduction	More complete combustion can lead to lower CO emissions.
Nitrogen Oxides (NOx)	Potential for increase	Higher combustion temperatures, which can result from improved combustion, may lead to increased NOx formation.

Protocol 5: Analysis of Exhaust Gas Emissions

Objective: To measure the concentration of key pollutants in the exhaust gas of an engine running on a gasoline blend containing 2-methyloctane.

Apparatus: A multi-cylinder spark-ignition engine mounted on a test bed, and an exhaust gas analyzer capable of measuring HC, CO, and NOx.

Procedure:

• Engine Setup: Install the engine on the test bed and connect the exhaust to the gas analyzer.

• Fueling: Run the engine on a baseline gasoline until stable operating conditions are reached, and record the emissions.

• Test Blend: Switch the fuel supply to the gasoline blend containing 2-methyloctane and allow the engine to stabilize.

• Data Collection: Record the concentrations of HC, CO, and NOx in the exhaust gas at various engine speeds and loads.

• Analysis: Compare the emission results from the test blend to the baseline gasoline to determine the effect of 2-methyloctane.

The relationship between fuel composition and engine emissions is illustrated below.

Caption: Simplified pathway from fuel composition to engine exhaust emissions.

Conclusion

The evaluation of 2-methyloctane as a gasoline blending component requires a systematic approach involving standardized testing procedures. While it is anticipated that its branched structure will contribute favorably to the octane rating of gasoline, its precise effects on RVP, distillation characteristics, and engine emissions must be quantified through rigorous experimental investigation. The protocols outlined in this document provide a framework for conducting such an evaluation, enabling researchers to generate the data necessary to assess the potential of 2-methyloctane as a valuable component in modern gasoline formulations.

References

• 1. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 2. 2-Methyloctane | C9H20 | CID 18591 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. 2-Methyloctane - Wikipedia [en.wikipedia.org]
• 4. scribd.com [scribd.com]
• 5. haltermann-carless.com [haltermann-carless.com]
• 6. Reid vapor pressure - Wikipedia [en.wikipedia.org]
• 7. epa.gov [epa.gov]
• 8. trans-motauto.com [trans-motauto.com]

Technical Notes & Optimization

Technical Support Center: Optimizing 2-Methyloctane Analysis in GC

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the peak resolution of 2-Methyloctane in Gas Chromatography (GC) experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of poor peak resolution for 2-Methyloctane in a GC analysis?

Poor peak resolution for 2-Methyloctane, often observed as peak broadening or co-elution with other compounds, can stem from several factors. These can be broadly categorized as:

• Suboptimal Column Selection: The choice of stationary phase and column dimensions is critical for separating structurally similar isomers.[1]

• Inadequate Method Parameters: The temperature program and carrier gas flow rate significantly impact the separation efficiency.[2][3]

• System and Sample Issues: Problems such as column overload, leaks in the system, or active sites within the injector or column can lead to distorted peak shapes.[4][5]

Q2: My 2-Methyloctane peak is co-eluting with another compound. How can I improve the separation?

Co-elution is a common challenge when analyzing complex mixtures containing isomers or compounds with similar boiling points.[6][7] To resolve co-eluting peaks, consider the following strategies:

• Optimize the Temperature Program: A slower oven temperature ramp rate can enhance the separation of closely eluting compounds by allowing more time for differential partitioning into the stationary phase.[8][9]

• Adjust Carrier Gas Flow Rate: Operating the carrier gas at its optimal linear velocity maximizes column efficiency and, consequently, resolution.[2]

• Change the Stationary Phase: If optimizing the temperature program is not sufficient, switching to a GC column with a different stationary phase can alter selectivity and resolve the co-eluting peaks.[9] For non-polar compounds like 2-Methyloctane, a non-polar stationary phase is a good starting point, with elution generally following boiling points.[2]

• Increase Column Length or Decrease Internal Diameter: A longer column provides more theoretical plates, leading to better resolution, although it will increase analysis time.[10][11] A smaller internal diameter also enhances separation efficiency.[12][13]

Q3: The peak for 2-Methyloctane is tailing. What are the likely causes and solutions?

Peak tailing can be caused by several factors, including:[14]

• Active Sites: Active sites in the injector liner or on the column can interact with analytes, causing tailing. Using a deactivated liner and a high-quality, inert column can mitigate this issue.[4][12]

• Column Contamination: Contamination at the head of the column can lead to peak tailing. Trimming 10-20 cm from the inlet side of the column can often resolve this.[4]

• Improper Column Installation: Ensure the column is installed correctly in the injector and detector according to the instrument manual.[2]

Q4: I am observing peak fronting for 2-Methyloctane. What does this indicate?

Peak fronting is most commonly a result of column overload.[4] This occurs when the amount of sample introduced onto the column exceeds its capacity. To address this, you can:

• Dilute the Sample: Reduce the concentration of your sample.[4]

• Increase the Split Ratio: If using a split injection, a higher split ratio will decrease the amount of sample reaching the column.[4]

• Reduce the Injection Volume: Inject a smaller volume of your sample.[4]

Troubleshooting Guide: Improving 2-Methyloctane Peak Resolution

This guide provides a systematic approach to troubleshooting and improving the peak resolution of 2-Methyloctane.

Step 1: Column Selection and Optimization

The choice of the GC column is the most critical factor for achieving good resolution.[1] For a non-polar branched alkane like 2-Methyloctane, a non-polar stationary phase is recommended.[2]

Table 1: GC Column Parameter Recommendations for Branched Alkanes

Parameter	Recommendation	Rationale	Citations
Stationary Phase	Non-polar (e.g., 100% dimethylpolysiloxane, 5% phenyl polysiloxane)	Separates based on boiling point, suitable for non-polar analytes.	[1][2]
Column Length	30 m	Good balance between resolution and analysis time. Doubling the length increases resolution by about 1.4x.	[2][10]
Internal Diameter (ID)	0.25 mm	Offers a good compromise between efficiency and sample capacity. Narrower IDs (e.g., 0.18 mm) improve resolution but require higher head pressures.	[2][12]
Film Thickness	0.25 - 0.50 µm	Thicker films can increase retention and improve separation of volatile compounds.	[2][10]

Step 2: GC Method Parameter Optimization

Fine-tuning the GC method parameters can significantly enhance peak resolution.

Table 2: GC Method Parameter Optimization for 2-Methyloctane

Parameter	Starting Point	Optimization Strategy	Rationale	Citations
Injector Temperature	250°C	Adjust as needed based on analyte volatility.	Ensures rapid and complete vaporization of the sample.	[2]
Split Ratio	50:1	Increase to prevent column overload (peak fronting).	Reduces the amount of sample introduced to the column.	[2]
Carrier Gas	Helium or Hydrogen	-	-	[2]
Flow Rate	1.5 mL/min (for 0.25 mm ID column)	Optimize for maximum efficiency (refer to van Deemter plot for your column).	Operating at the optimal linear velocity minimizes peak broadening.	[2][8]
Oven Temperature Program	Initial: 40°C, hold 2 min; Ramp: 5°C/min to 300°C; Hold 10 min	Decrease the ramp rate (e.g., to 2-3°C/min) to improve separation of closely eluting peaks.	A slower ramp increases the interaction time with the stationary phase, enhancing resolution.	[2][8]

Experimental Protocol: General GC Method for Branched Alkane Analysis

This protocol provides a starting point for the analysis of 2-Methyloctane. Optimization may be required based on your specific sample matrix and instrumentation.

1. Column Installation and Conditioning:

• Carefully cut both ends of the capillary column for a clean, square cut.[2]

• Install the column in the GC oven, connecting one end to the injector and the other to the detector. Ensure the correct insertion depth as per the instrument manual.[2]

• Leak-check all fittings.[2]

• Condition the column by setting the carrier gas flow and heating the oven to a temperature slightly above the final method temperature, without exceeding the column's maximum limit.[2]

2. Sample Preparation:

• Dissolve the sample containing 2-Methyloctane in a non-polar solvent like hexane or heptane.

• A starting concentration of 100-1000 µg/mL is often appropriate to avoid column overload.[2]

3. GC Instrument Parameters:

• Injector: Split/splitless at 250°C with a split ratio of 50:1.[2]

• Carrier Gas: Helium at a constant flow of 1.5 mL/min.[2]

• Oven Program:

  • Initial Temperature: 40°C, hold for 2 minutes.[2]

  • Ramp: 5°C/min to 300°C.[2]

  • Final Hold: Hold at 300°C for 10 minutes.[2]

• Detector (FID):

  • Temperature: 250°C.[1]

  • Hydrogen Flow: 40 mL/min.[1]

  • Air Flow: 400 mL/min.[1]

  • Makeup Gas (Nitrogen): 25 mL/min.[1]

Troubleshooting Workflow

The following diagram illustrates a logical workflow for troubleshooting poor peak resolution of 2-Methyloctane.

Caption: Troubleshooting workflow for improving GC peak resolution.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. chromatographytoday.com [chromatographytoday.com]
• 4. benchchem.com [benchchem.com]
• 5. GC Troubleshooting Guide | Gas Chromatography Troubleshooting [scioninstruments.com]
• 6. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. How Do You Improve Resolution In Gas Chromatography? - Axion Labs [axionlabs.com]
• 12. agilent.com [agilent.com]
• 13. youtube.com [youtube.com]
• 14. elementlabsolutions.com [elementlabsolutions.com]

Technical Support Center: Overcoming Co-elution with 2-Methyloctane

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving co-elution issues involving 2-Methyloctane in chromatography.

Troubleshooting Guides

Issue: A single, broad, or asymmetrical peak is observed where 2-Methyloctane and another compound are expected.

This issue often indicates co-elution, where 2-Methyloctane and one or more other compounds are not adequately separated by the chromatographic system.[1][2] This can be particularly challenging when dealing with isomers of 2-Methyloctane or other structurally similar hydrocarbons that have very close boiling points and chemical properties.

Systematic Troubleshooting Protocol:

• Confirm Co-elution:

  • Visual Inspection: Examine the peak shape for asymmetry, such as "shoulders" or "tails". A shoulder, which is a sudden discontinuity, is a strong indicator of co-elution.[1]

  • Mass Spectrometry (MS) Analysis: If using a GC-MS system, analyze the mass spectra across the peak. If the mass spectrum changes from the beginning to the end of the peak, it confirms the presence of multiple compounds.[1]

• Optimize GC Method Parameters:

  • Temperature Program: A slow and optimized temperature ramp can significantly improve the separation of compounds with close boiling points.[2][3]

  • Carrier Gas Flow Rate: Ensure the carrier gas flow rate is set to the optimal linear velocity for your column dimensions and carrier gas type to maximize efficiency.[2]

• Evaluate and Change the GC Column:

  • Stationary Phase Selection: If method optimization is insufficient, the stationary phase chemistry may not be suitable for the separation. For non-polar compounds like 2-Methyloctane, a non-polar stationary phase is a good starting point, but resolving isomers may require a different selectivity.[4] Consider a column with a different stationary phase to introduce alternative separation mechanisms.

Frequently Asked Questions (FAQs)

Q1: What are the common causes of co-elution with 2-Methyloctane?

A1: Co-elution with 2-Methyloctane is often caused by:

• Presence of Isomers: Other C9 alkane isomers, such as 3-Methyloctane, 4-Methyloctane, or n-Nonane, have very similar boiling points and polarities, making separation challenging.

• Inadequate Column Selectivity: The GC column's stationary phase may not have the ability to differentiate between 2-Methyloctane and the co-eluting compound.[4]

• Suboptimal GC Conditions: A temperature program that is too fast or a non-optimal carrier gas flow rate can lead to insufficient separation.[2]

• Column Overload: Injecting too concentrated a sample can cause peak broadening and co-elution.

Q2: How can I improve the separation of 2-Methyloctane from its isomers?

A2: To improve the separation of 2-Methyloctane from its isomers, consider the following strategies:

• Optimize the Temperature Program: Employ a slower temperature ramp rate (e.g., 1-5 °C/min) during the elution window of the C9 alkanes. This increases the interaction time with the stationary phase and can enhance resolution.[2][3]

• Use a High-Resolution Capillary Column: A longer column (e.g., >30 m) with a smaller internal diameter (e.g., ≤0.25 mm) will provide a higher number of theoretical plates, leading to better separation efficiency.[5]

• Select a Different Stationary Phase: While a standard non-polar phase (like a 5% phenyl-polydimethylsiloxane) is a common choice, a mid-polarity or a shape-selective stationary phase might provide the necessary selectivity to resolve isomers.[6]

Q3: When should I consider using a different detection method to overcome co-elution?

A3: If chromatographic separation cannot be fully achieved, a mass spectrometer (MS) as a detector can be invaluable. With GC-MS, you can often distinguish co-eluting compounds by extracting the ion chromatograms for their unique mass fragments, even if the total ion chromatogram (TIC) shows a single peak. This allows for quantification of the individual components despite the co-elution.

Data Presentation

The following table summarizes the expected qualitative impact of adjusting key Gas Chromatography (GC) parameters on the resolution of 2-Methyloctane and a closely eluting isomer.

Parameter Change	Effect on Retention Time	Effect on Peak Width	Expected Impact on Resolution
Decrease Oven Temperature Ramp Rate	Increase	Decrease	Improve
Increase Carrier Gas Flow Rate (to optimum)	Decrease	Decrease	Improve
Increase Column Length	Increase	Increase (less than retention)	Improve
Decrease Column Internal Diameter	Increase	Decrease	Improve
Increase Stationary Phase Film Thickness	Increase	Increase	May Improve for Volatiles
Change to a More Selective Stationary Phase	Varies	Varies	Significant Improvement Likely

Experimental Protocols

Protocol: GC-MS Method Optimization for Resolving 2-Methyloctane Co-elution

This protocol provides a systematic approach to developing a GC-MS method for the separation of 2-Methyloctane from a potential co-eluent, such as one of its isomers.

1. Initial GC-MS Setup (Starting Conditions):

• GC System: Agilent 8890 GC or equivalent

• MS System: Agilent 5977B MSD or equivalent

• Column: Agilent J&W DB-5ms (30 m x 0.25 mm, 0.25 µm) or similar non-polar column

• Carrier Gas: Helium, constant flow at 1.2 mL/min

• Injection: 1 µL, split mode (50:1)

• Injector Temperature: 250 °C

• Oven Program: 50 °C for 1 min, then ramp at 15 °C/min to 250 °C, hold for 2 min.

• MS Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• MS Quadrupole Temperature: 150 °C

• Acquisition Mode: Scan (m/z 40-200)

2. Method Development Steps:

• Step 1: Temperature Program Optimization.

  • Analyze a standard containing 2-Methyloctane and the suspected co-eluent using the initial conditions.

  • If co-elution is observed, decrease the temperature ramp rate in increments of 5 °C/min (i.e., to 10 °C/min, then 5 °C/min).

  • Introduce an isothermal hold for 1-2 minutes just before the elution of the target compounds to improve separation.

• Step 2: Carrier Gas Flow Rate Optimization.

  • Once a more optimal temperature program is established, adjust the carrier gas flow rate to find the optimal linear velocity for your column. This can be done by performing a series of runs with varying flow rates (e.g., 1.0, 1.2, 1.5 mL/min) and observing the effect on resolution.

• Step 3: Stationary Phase Selectivity Evaluation.

  • If resolution is still insufficient, switch to a column with a different stationary phase. A good alternative for alkane isomer separations would be a mid-polarity column (e.g., DB-17ms) or a thick-film column to enhance retention.

  • Repeat the temperature and flow rate optimization steps with the new column.

3. Data Analysis:

• For each condition, evaluate the resolution between the 2-Methyloctane peak and the co-eluting peak.

• If using MS detection, extract the ion chromatograms for unique ions of each compound to confirm their identity and assess the degree of separation.

Mandatory Visualization

Caption: Troubleshooting workflow for resolving co-elution with 2-Methyloctane.

References

• 1. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. youtube.com [youtube.com]
• 5. vurup.sk [vurup.sk]
• 6. researchgate.net [researchgate.net]

Stabilizing 2-Methyloctane in solution for analysis

Welcome to the Technical Support Center for 2-Methyloctane Analysis. This guide provides troubleshooting advice, frequently asked questions (FAQs), and detailed protocols to help researchers, scientists, and drug development professionals ensure the stability and accuracy of 2-methyloctane solutions during analytical experiments.

Frequently Asked Questions (FAQs)

Q1: Why is the concentration of my 2-methyloctane standard decreasing over time?

Your 2-methyloctane concentration is likely decreasing due to two primary factors: volatility and adsorption.

• Volatility: 2-Methyloctane is a volatile organic compound (VOC) with a vapor pressure of approximately 6.21 mmHg at 25°C.[1][2] This means it can readily evaporate from the solution, even at room temperature, leading to a lower concentration. Evaporation increases significantly if vials are not sealed properly, if there is a large headspace above the liquid, or if the solution is warmed before use.

• Adsorption: As a nonpolar hydrocarbon, 2-methyloctane can adsorb to the surfaces of storage containers, particularly if they are made of plastic or improperly silanized glass. This is a more significant issue for non-volatile analytes but can still contribute to loss.[3]

Q2: What is the best solvent for preparing 2-methyloctane standards for GC analysis?

The ideal solvent should be nonpolar to ensure good solubility and have a lower volatility than 2-methyloctane to minimize evaporative loss.[4] High-purity (GC or HPLC grade) solvents are essential to prevent analytical interference.

For most applications, Hexane or Heptane are excellent choices. Methanol is often used for preparing standards for aqueous sample analysis (e.g., purge-and-trap methods), but the solubility of nonpolar compounds like 2-methyloctane is lower.[5][6]

Data Presentation: Comparison of Recommended Solvents

Property	2-Methyloctane (Analyte)	Hexane	Heptane	Isooctane	Methanol
Formula	C₉H₂₀	C₆H₁₄	C₇H₁₆	C₈H₁₈	CH₄O
Boiling Point (°C)	143.2 °C[2]	~69 °C	~98 °C	99.2 °C[3]	~65 °C
Vapor Pressure (mmHg @ 25°C)	~6.21[1][2]	~150	~45	~50	~127
Polarity	Nonpolar	Nonpolar	Nonpolar	Nonpolar[3]	Polar
Primary Use Case	Analyte	General Diluent	General Diluent	Keeper Solvent[7][8]	Diluent for Aqueous Samples[6]

Q3: How can I minimize evaporative losses during the storage and handling of my standards?

Proper handling is critical for maintaining the integrity of volatile standards. You should always work efficiently to minimize the time vials are open.[9]

• Storage Temperature: Store all standards, including stock solutions and working dilutions, at low temperatures (≤4°C). Do not allow them to warm to room temperature before opening.[9]

• Vial Selection: Use amber glass vials with high-quality, airtight seals, such as those with PTFE-lined septa or Mininert® valves.

• Minimize Headspace: Select a vial size that matches the volume of your standard to reduce the amount of open space where the analyte can vaporize.

• Mixing: Avoid vigorous shaking or vortexing immediately before opening a vial, as this increases the surface area and promotes evaporation. Gently invert the vial several times to mix.[9]

Q4: My analytical results are inconsistent. What are the common sources of error?

Inconsistent results often stem from variability in sample preparation and handling.

• Evaporation During Analysis: If samples sit in an autosampler tray at room temperature for an extended period, volatile analytes can evaporate even from sealed vials. Ensure your analytical run is set up to minimize sample wait times.

• Inaccurate Pipetting: When preparing dilutions, use gas-tight syringes for transferring volatile compounds to prevent loss during the process.[9]

• Solvent Effects in GC: Using a keeper solvent with a very high boiling point can sometimes cause peak distortion for more volatile analytes.[7][8] Ensure the keeper is compatible with your GC method. Isooctane is often a good choice for other alkanes.[7]

• Cross-Contamination: If evaporating solvent to concentrate a sample, "crosstalk" can occur where volatile analytes from a high-concentration well migrate to adjacent wells.[10]

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Consistently low peak area for 2-methyloctane	Analyte loss due to evaporation.	Review your storage and handling procedures. Ensure standards are kept cold, vials are properly sealed, and headspace is minimized.[9] Prepare fresh working standards daily.
Poor reproducibility between injections	Inconsistent sample preparation or analyte loss from autosampler vials.	Use a gas-tight syringe for all transfers.[9] Use an internal standard to compensate for volume variations. Minimize the time samples spend in the autosampler before injection.
Peak tailing or distortion in chromatogram	Incompatible "keeper" solvent; active sites in the GC inlet or column.	If using a keeper, ensure its boiling point is not excessively high compared to the analyte.[7][8] Perform inlet maintenance and use a properly deactivated column.
Ghost peaks appearing in blank runs	Contamination of the syringe, GC inlet, or inert gas line.	Thoroughly rinse syringes between samples. Purge inert gas lines after handling highly concentrated standards.[11] Run solvent blanks to confirm system cleanliness.

Experimental Protocols

Protocol 1: Preparation of a Stable 2-Methyloctane Stock Solution (1000 µg/mL)

• Preparation: Bring the pure 2-methyloctane standard and the desired solvent (e.g., high-purity hexane) to a cold temperature (e.g., in a refrigerator or on ice) before use.

• Weighing: Tare a 10 mL volumetric flask. Using a gas-tight syringe, transfer approximately 10 mg of cold, pure 2-methyloctane into the flask and record the exact weight.

• Dilution: Immediately add the cold hexane to the flask, filling it approximately halfway. Cap the flask and gently swirl to dissolve the 2-methyloctane.

• Final Volume: Allow the solution to equilibrate to room temperature, then carefully add hexane to the 10 mL mark.

• Mixing: Cap the flask securely and gently invert it 10-15 times to ensure the solution is homogenous.[9]

• Storage: Immediately transfer the stock solution into smaller, pre-chilled amber vials with PTFE-lined screw caps, ensuring minimal headspace. Store in a freezer at -20°C.

Protocol 2: Preparation of a Working Standard (10 µg/mL) with a Keeper Solvent

A "keeper" is a solvent with a higher boiling point and lower volatility that is added to a standard solution. Its purpose is to reduce the loss of a more volatile target analyte during solvent evaporation or long-term storage.[3][12] Isooctane is a suitable keeper for 2-methyloctane.[7][8]

• Preparation: Pre-chill the 1000 µg/mL stock solution, a bottle of isooctane (keeper), and hexane (diluent).

• Transfer: Into a 10 mL volumetric flask, add approximately 5 mL of hexane.

• Add Keeper: Add 100 µL of isooctane to the flask. This acts as the keeper.[7]

• Spiking: Using a cold, gas-tight syringe, withdraw 100 µL of the cold 1000 µg/mL 2-methyloctane stock solution and dispense it into the flask below the solvent surface.

• Dilution: Bring the flask to final volume with hexane.

• Mixing & Storage: Cap the flask, mix by gentle inversion, and immediately transfer to a properly sealed and labeled vial with minimal headspace. Store in a refrigerator at 4°C.

Visualizations

Workflow for Minimizing Analyte Loss

The following diagram illustrates the critical steps for preparing and handling volatile standards to ensure stability and prevent concentration loss.

Caption: Workflow for handling volatile analytical standards.

Decision Tree for Solvent & Storage Strategy

This diagram helps in selecting an appropriate solvent and stabilization strategy based on the analytical requirements.

Caption: Decision guide for solvent and stabilization strategy.

References

• 1. 2-methyl octane, 3221-61-2 [thegoodscentscompany.com]
• 2. 2-Methyloctane | C9H20 | CID 18591 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Keeper (chemistry) - Wikipedia [en.wikipedia.org]
• 4. CAS 3221-61-2: 2-Methyloctane | CymitQuimica [cymitquimica.com]
• 5. dem.ri.gov [dem.ri.gov]
• 6. agilent.com [agilent.com]
• 7. Evaluation of Solvents Used as Keepers in the Determination of Organic Pollutants by GC/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Best Practices for Handling and Using Volatile Analytical Standards [restek.com]
• 10. biotage.com [biotage.com]
• 11. Tips & Tricks [chem.rochester.edu]
• 12. researchgate.net [researchgate.net]

Minimizing contamination in 2-Methyloctane trace analysis

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in minimizing contamination during the trace analysis of 2-Methyloctane.

Troubleshooting Guides

This section addresses common issues encountered during the gas chromatography (GC) analysis of 2-Methyloctane.

Question: I am observing unexpected peaks (ghost peaks) in my chromatogram, even in blank runs. What are the potential sources and how can I resolve this?

Answer:

Ghost peaks are a common issue in trace analysis and can originate from several sources. A systematic approach is necessary to identify and eliminate the contamination.[1]

Potential Sources and Solutions for Ghost Peaks:

Potential Source	Recommended Solutions
Contaminated Syringe	Rinse the syringe with a high-purity solvent that is appropriate for dissolving hydrocarbons. If contamination persists, replace the syringe.[2]
Septum Bleed	Use high-quality, low-bleed septa. Condition new septa by heating them in the injector port before analysis. Regularly replace the septum as part of routine maintenance.[2]
Contaminated Inlet Liner	The inlet liner can accumulate non-volatile residues from previous injections. Regularly inspect and clean the liner, or replace it if it appears dirty. Using a liner with glass wool can sometimes trap contaminants, but the wool itself can be a source of activity if not properly deactivated.[2]
Sample Carryover	If a high-concentration sample was previously analyzed, residual amounts may carry over to subsequent injections.[3] To mitigate this, run several blank solvent injections after a high-concentration sample. Optimize the autosampler's wash routine by using multiple wash solvents of different polarities and increasing the number of wash cycles.[3]
Contaminated Carrier Gas or Gas Lines	Ensure the use of high-purity carrier gas (99.9995% or higher).[4] Install and regularly replace gas purifiers to remove oxygen, moisture, and hydrocarbons. Hydrocarbon contamination can be introduced if gas lines were handled with bare hands during maintenance.[5]
Contaminated Solvents	Use high-purity, GC-grade solvents for sample preparation and dilutions. Filter solvents before use if necessary.[6]

Troubleshooting Workflow for Ghost Peaks:

Caption: A logical workflow for troubleshooting the source of ghost peaks in a GC system.

Question: The peaks for 2-Methyloctane are showing significant tailing. What are the common causes and how can I improve the peak shape?

Answer:

Peak tailing can compromise resolution and lead to inaccurate quantification. For non-polar compounds like 2-methyloctane, peak tailing is often caused by issues within the GC system rather than chemical interactions with the column.

Common Causes and Solutions for Peak Tailing:

Potential Cause	Recommended Solutions
Column Contamination	Non-volatile residues from the sample matrix can accumulate at the head of the column, causing peak tailing. To resolve this, trim 10-30 cm from the inlet end of the column.[1] If the issue persists, the column may need to be solvent-rinsed or replaced.
Improper Column Installation	If the column is not installed correctly in the injector or detector, it can create dead volume, leading to peak tailing. Re-install the column according to the manufacturer's instructions, ensuring a clean, square cut on the column ends.
Active Sites in the Inlet	Although less common for hydrocarbons, active sites in the inlet liner (e.g., from glass wool) can cause peak tailing. Use a fresh, deactivated liner.[7]
Low Injector or Detector Temperature	If the injector or detector temperature is too low, it can lead to incomplete vaporization or slow detection, resulting in tailing peaks. Ensure the temperatures are set appropriately for the boiling point of 2-methyloctane and other sample components.

Question: I am observing split peaks for 2-Methyloctane. What could be the reason?

Answer:

Split peaks, where a single compound appears as two or more peaks, are typically related to the injection process or improper column installation.[8]

Common Causes and Solutions for Split Peaks:

Potential Cause	Recommended Solutions
Poor Injection Technique	A slow or erratic manual injection can cause the sample to vaporize inefficiently, leading to split peaks. Using an autosampler is recommended for better reproducibility.[9]
Incorrect Column Installation	If the column is positioned incorrectly in the inlet, it can cause peak splitting. Re-install the column at the correct depth.[8]
Solvent/Stationary Phase Mismatch in Splitless Injection	In splitless injection, if the sample solvent is not compatible with the stationary phase, it can cause peak splitting. For a non-polar column suitable for 2-methyloctane, use a non-polar solvent like hexane or heptane.[10]
Column Overload	Injecting too much sample can saturate the stationary phase at the head of the column, resulting in a broadened and often split peak.[9] Dilute the sample or use a higher split ratio.

Frequently Asked Questions (FAQs)

Q1: What is the best way to clean glassware for 2-Methyloctane trace analysis to avoid contamination?

A1: Proper cleaning of laboratory glassware is crucial to prevent contamination. Here is a recommended protocol for cleaning glassware for volatile organic compound trace analysis.

Experimental Protocol: Glassware Cleaning for Volatile Organic Compound Trace Analysis

• Initial Rinse: Immediately after use, rinse glassware with tap water to remove the bulk of any residues.[11]

• Detergent Wash: Wash the glassware with a laboratory-grade, phosphate-free detergent and warm water. Use a soft brush to scrub the surfaces.[10]

• Tap Water Rinse: Rinse the glassware thoroughly with tap water to remove all detergent residues.[11]

• Solvent Rinse: Rinse the glassware two to three times with a high-purity solvent such as acetone or methanol to remove any organic residues.[10] Collect the solvent waste for proper disposal.

• Deionized Water Rinse: Rinse the glassware multiple times (at least 3-4 times) with deionized water.[10]

• Drying: Dry the glassware in an oven at a temperature that will not damage the glassware (e.g., 100-120°C). Avoid using plastic-coated racks inside the oven as they can be a source of contamination.

• Storage: Once cool, cover the openings of the glassware with aluminum foil and store in a clean, dust-free environment.

Q2: How can I minimize the loss of 2-Methyloctane during sample preparation, especially during solvent evaporation steps?

A2: 2-Methyloctane is a volatile compound, and significant analyte loss can occur during sample preparation. Here are some strategies to minimize this loss:

• Use a Keeper Solvent: When concentrating a sample extract, add a small amount of a high-boiling, non-interfering "keeper" solvent (e.g., isooctane or toluene). This will prevent the complete evaporation of the solvent and the loss of the more volatile 2-Methyloctane.[8]

• Gentle Evaporation Conditions: Use a gentle stream of nitrogen for evaporation and avoid excessive heat. The temperature of the water bath should be kept as low as possible while still allowing for efficient evaporation.

• Avoid Complete Dryness: Never allow the sample to go to complete dryness during evaporation, as this will result in the loss of volatile analytes.

• Use Appropriate Labware: Use glassware with ground-glass stoppers or screw caps with PTFE-lined septa to minimize evaporative losses during storage and handling.[8] Avoid using plastic containers, as 2-methyloctane can adsorb to or leach from the plastic.

Sample Preparation Workflow to Minimize Contamination and Analyte Loss:

Caption: A generalized workflow for sample preparation in 2-Methyloctane trace analysis.

Q3: What are some potential matrix effects I should be aware of when analyzing 2-Methyloctane in biological samples?

A3: When analyzing 2-Methyloctane in complex biological matrices such as plasma or urine, co-eluting endogenous compounds can interfere with the ionization process in the mass spectrometer, leading to either ion suppression or enhancement.[12] This can result in inaccurate quantification.

• Ion Suppression: This is a more common matrix effect where co-eluting compounds reduce the ionization efficiency of the target analyte, leading to a lower-than-expected signal.[12]

• Ion Enhancement: In some cases, matrix components can enhance the ionization of the analyte, leading to an artificially high signal.

To mitigate matrix effects, it is crucial to have an effective sample cleanup procedure, such as solid-phase extraction (SPE), to remove interfering compounds before GC-MS analysis.[12] It is also recommended to use a matrix-matched calibration curve or an isotopically labeled internal standard to compensate for any remaining matrix effects.

Q4: What are the recommended GC-MS parameters for the trace analysis of 2-Methyloctane?

A4: The optimal GC-MS parameters will depend on the specific instrument and sample matrix. However, the following table provides a good starting point for method development.

Recommended GC-MS Parameters for 2-Methyloctane Analysis:

Parameter	Recommended Setting	Rationale
GC Column	Non-polar, e.g., 5% Phenyl Polysiloxane (DB-5ms, HP-5ms)	Suitable for the separation of non-polar hydrocarbons based on their boiling points.
Column Dimensions	30 m x 0.25 mm ID, 0.25 µm film thickness	Provides a good balance of efficiency and sample capacity for most applications.
Injection Mode	Splitless	Ideal for trace analysis to ensure the entire sample is transferred to the column for maximum sensitivity.[7]
Injector Temperature	250-280°C	Ensures rapid and complete vaporization of 2-methyloctane without causing thermal degradation.
Oven Temperature Program	Initial: 40°C (hold for 2 min), Ramp: 10°C/min to 200°C	A starting temperature below the solvent's boiling point allows for solvent focusing. The ramp rate can be adjusted to optimize separation from other hydrocarbons.
Carrier Gas	Helium or Hydrogen	High-purity carrier gas is essential for good chromatography and to prevent column degradation.
MS Ion Source Temperature	230-250°C	A standard temperature range for electron ionization sources.
MS Quadrupole Temperature	150°C	A typical setting for the quadrupole mass analyzer.
Acquisition Mode	Selected Ion Monitoring (SIM)	For trace analysis, SIM mode provides higher sensitivity and selectivity compared to full scan mode by monitoring only a few characteristic ions for 2-methyloctane.
Solvent Delay	2-3 minutes	Prevents the high concentration of the injection solvent from entering and saturating the MS detector.[13]

Note: These parameters should be optimized for your specific application to achieve the best results.

References

• 1. ≫ How to Clean Laboratory Equipment: Essential Guide for Hygiene and Accuracy - Pobel [pobel.com]
• 2. rjcenterprises.com [rjcenterprises.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. benchchem.com [benchchem.com]
• 5. GCMS alkane contamination - Chromatography Forum [chromforum.org]
• 6. agilent.com [agilent.com]
• 7. epa.gov [epa.gov]
• 8. benchchem.com [benchchem.com]
• 9. Removal of hydrocarbons Carryover on GC - Chromatography Forum [chromforum.org]
• 10. usalab.com [usalab.com]
• 11. How To Clean Lab Equipment & Glassware | Boekel Scientific [boekelsci.com]
• 12. chromatographytoday.com [chromatographytoday.com]
• 13. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Optimizing Injection Parameters for 2-Methyloctane GC-MS

This technical support center provides targeted troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing their Gas Chromatography-Mass Spectrometry (GC-MS) analysis of 2-Methyloctane.

Frequently Asked Questions (FAQs)

Q1: What are the recommended starting GC-MS parameters for 2-Methyloctane analysis?

A1: For a volatile branched alkane like 2-Methyloctane, a standard non-polar column is typically effective. The following table summarizes recommended starting parameters which should be optimized for your specific instrument and application.[1]

Parameter	Recommended Setting	Rationale
Injector Type	Split/Splitless	Offers versatility for varying sample concentrations.[1]
Inlet Temperature	250 °C	A good starting point that ensures efficient vaporization of C9 alkanes without causing thermal degradation.[2] Can be optimized between 250-300 °C.[2]
Injection Mode	Split	Ideal for relatively high concentration samples to prevent column overload and ensure sharp peaks.[3]
Split Ratio	20:1 to 50:1	A good starting range to prevent column overload while maintaining adequate sensitivity.[3]
Liner	Deactivated, with glass wool	Promotes complete and homogenous sample vaporization and traps non-volatile residues.[1]
Carrier Gas	Helium or Hydrogen	Helium is standard. Hydrogen can offer faster analysis times.[1]
Flow Rate	1.0 - 1.5 mL/min	A typical starting point for good separation efficiency.[1][4]
Column	Non-polar (e.g., 5% phenyl-methylpolysiloxane)	Provides good selectivity for non-polar analytes like alkanes.[1]
Oven Program	Initial: 40-50 °C, Ramp: 10 °C/min to 200 °C	A low initial temperature helps focus volatile compounds. The ramp rate can be adjusted to improve separation.[1]
MS Source Temp.	230 °C	A common setting for good ionization efficiency.[1]
MS Quad Temp.	150 °C	A typical setting for stable mass filtering.[1]
Scan Range	m/z 40-200	Covers the expected mass fragments for 2-Methyloctane (e.g., m/z 43, 57, 71, 85).

Q2: Should I use split or splitless injection for 2-Methyloctane analysis?

A2: The choice between split and splitless injection depends primarily on the concentration of 2-Methyloctane in your sample.

• Use Split Injection: If your sample concentration is high (e.g., above 10-50 ng/µL), split injection is preferred. It prevents column overload, which can cause peak fronting, and results in sharper, narrower peaks due to the rapid transfer of the sample onto the column.[3][5] A typical starting split ratio is between 10:1 and 50:1.[5]

• Use Splitless Injection: If you are performing trace analysis with very low concentrations of 2-Methyloctane, splitless injection is the better choice as it transfers nearly the entire sample to the column, maximizing sensitivity.[3] However, this mode requires careful optimization of the initial oven temperature (typically set 20 °C below the solvent's boiling point) to refocus the analytes at the head of the column and prevent broad peaks.[3][6]

Below is a decision-making workflow to help you choose the appropriate injection mode.

Choosing between Split and Splitless Injection.

Q3: How do I optimize the inlet temperature for 2-Methyloctane?

A3: The inlet temperature must be high enough to ensure rapid and complete vaporization of 2-Methyloctane but not so high that it causes degradation of the analyte or sample matrix.[2] An inlet temperature that is too low can lead to slow vaporization, resulting in broad or tailing peaks and reduced sensitivity.

A good starting point is 250 °C.[2] To optimize, you can perform a series of injections at varying inlet temperatures (e.g., 240 °C, 260 °C, 280 °C) and observe the effect on the peak area and shape of 2-Methyloctane. Select the temperature that provides the best response and peak symmetry.

Q4: What is the impact of the split ratio on my analysis?

A4: The split ratio determines what fraction of your injected sample is transferred to the column versus vented away. Adjusting this ratio has a direct impact on sensitivity, peak shape, and column longevity.

Split Ratio	Effect on Analysis	When to Use
Low (e.g., 5:1, 10:1)	More analyte reaches the column, increasing sensitivity. Higher risk of column overload with concentrated samples.	For samples with lower concentrations of 2-Methyloctane where higher sensitivity is needed.[3]
High (e.g., 50:1, 100:1)	Less analyte reaches the column, reducing sensitivity but preventing overload. Results in sharper peaks and protects the column from non-volatile matrix components.[5]	For highly concentrated samples to avoid peak fronting and extend column life.[5]

When setting up a method, you can start with a split ratio of 20:1 and adjust it based on the resulting peak shape and detector response.[3]

Troubleshooting Guide

Problem: My 2-Methyloctane peak is tailing.

Peak tailing, where the latter half of the peak is drawn out, is often caused by active sites within the GC system that interact with the analyte.

• Possible Cause 1: Active Sites in the Inlet. The inlet liner is a common source of activity.

  • Solution: Ensure you are using a high-quality, deactivated liner. If the liner is old or has seen many injections of dirty samples, replace it. Using a liner with glass wool can help trap non-volatile residues and promote better vaporization.[1][7]

• Possible Cause 2: Column Contamination. The front end of the GC column can become contaminated with non-volatile matrix components, creating active sites.

  • Solution: Trim 10-20 cm from the inlet side of the column. This removes the contaminated section and exposes a fresh, inert surface.[6][7]

• Possible Cause 3: Improper Column Installation. If the column is not installed correctly in the inlet, it can cause poor sample transfer and peak tailing.

  • Solution: Re-install the column according to the manufacturer's instructions, ensuring the column is cut cleanly and squarely and positioned at the correct height within the inlet.[6]

Problem: I am observing a fronting peak for 2-Methyloctane.

Peak fronting, where the first half of the peak is sloped, is a classic symptom of column overload.[7]

• Possible Cause: Too Much Analyte on the Column. The amount of 2-Methyloctane being loaded onto the column exceeds the capacity of the stationary phase.

  • Solution 1: Increase the Split Ratio. If using split injection, increase the split ratio (e.g., from 20:1 to 50:1 or 100:1) to reduce the amount of sample entering the column.[7][8]

  • Solution 2: Dilute the Sample. Dilute your sample before injection.

  • Solution 3: Reduce Injection Volume. Decrease the volume of sample injected (e.g., from 1 µL to 0.5 µL).[8]

Problem: My 2-Methyloctane peak is split or broader than expected.

Split or broad peaks can indicate issues with the injection process or the initial oven conditions, especially in splitless mode.

• Possible Cause 1 (Splitless Mode): Inefficient Analyte Focusing. If the initial oven temperature is too high, the analyte and solvent may not condense and focus into a tight band at the head of the column.

  • Solution: For splitless injection, set the initial oven temperature at least 20 °C below the boiling point of your sample solvent. This "solvent focusing" effect is critical for achieving sharp peaks.[6]

• Possible Cause 2: Improper Column Cut. A poor, jagged cut on the end of the column can cause the sample to enter the column unevenly, leading to split or distorted peaks.

  • Solution: Re-cut the column using a proper scoring wafer or tool to ensure a clean, 90-degree cut.[6]

• Possible Cause 3: Inlet Temperature Too Low. Insufficient inlet temperature can lead to slow sample vaporization and transfer, resulting in broad peaks.

  • Solution: Increase the inlet temperature in 10-20 °C increments to ensure complete and rapid vaporization.

Troubleshooting Workflow for Poor Peak Shape.

Experimental Protocols

Detailed Methodology for GC-MS Method Development for 2-Methyloctane

This protocol provides a general framework for developing a robust GC-MS method for the analysis of 2-Methyloctane.

• Sample Preparation:

  • Prepare a standard solution of 2-Methyloctane at a known concentration (e.g., 100 µg/mL) in a volatile, non-polar solvent such as hexane or pentane.

  • Prepare a series of dilutions from the stock standard to create a calibration curve (e.g., 0.5, 1, 5, 10, 25, 50 µg/mL).

• Initial GC-MS Instrument Setup:

  • Column: Install a 30 m x 0.25 mm ID x 0.25 µm film thickness non-polar column (e.g., DB-5ms or equivalent).

  • Injector: Use a deactivated split/splitless liner with glass wool.

  • Initial Parameters:

    • Inlet Temperature: 250 °C

    • Injection Mode: Split

    • Split Ratio: 20:1

    • Injection Volume: 1 µL

    • Carrier Gas (Helium) Flow: 1.2 mL/min (constant flow)

    • Oven Program: 50 °C (hold 2 min), then ramp at 10 °C/min to 200 °C (hold 2 min).

    • MS Source/Quad Temperatures: 230 °C / 150 °C

    • Solvent Delay: Set a solvent delay long enough to allow the solvent peak to elute without turning on the MS detector (e.g., 2-3 minutes for hexane).

• Method Optimization:

  • Inject a Mid-Range Standard: Inject a standard from the middle of your calibration range (e.g., 10 µg/mL).

  • Evaluate Peak Shape and Retention Time:

    • If the peak is fronting, increase the split ratio (e.g., to 50:1) or dilute the standard.

    • If the peak is tailing, replace the inlet liner and trim the column before re-injecting.

    • If the peak is broad, ensure the inlet temperature is adequate. If using splitless mode, lower the initial oven temperature.

  • Optimize Oven Temperature Program:

    • If 2-Methyloctane co-elutes with other compounds, decrease the temperature ramp rate (e.g., to 5 °C/min) to improve resolution.[1]

    • If the analysis time is too long and the resolution is more than adequate, increase the ramp rate (e.g., to 15 °C/min).

  • Optimize Inlet Temperature: Inject the standard at different inlet temperatures (e.g., 240 °C, 260 °C, 280 °C) and plot the peak area response. Choose the temperature that provides the highest signal without evidence of degradation.

• Method Validation:

  • Once optimal parameters are established, inject the full calibration curve to establish linearity (R² > 0.995).

  • Perform replicate injections of a quality control (QC) standard to assess precision and accuracy. The relative standard deviation (%RSD) should typically be less than 15%.[9]

  • Inject a blank solvent after the highest standard to check for carryover.[9]

References

• 1. benchchem.com [benchchem.com]
• 2. Optimizing Splitless Injections: Inlet Temperature [restek.com]
• 3. chromatographyonline.com [chromatographyonline.com]
• 4. aet.irost.ir [aet.irost.ir]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. elementlabsolutions.com [elementlabsolutions.com]
• 7. benchchem.com [benchchem.com]
• 8. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 9. gcms.labrulez.com [gcms.labrulez.com]

Troubleshooting 2-Methyloctane synthesis side reactions

Technical Support Center: Synthesis of 2-Methyloctane

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for common issues encountered during the synthesis of 2-methyloctane. The information is tailored for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Grignard Synthesis Route

Question 1: I am attempting to synthesize 2-methyloctane via a Grignard reaction using 2-bromoheptane and methylmagnesium bromide, but I am observing a significant amount of n-tetradecane and unreacted 2-bromoheptane. What is causing this and how can I minimize it?

Answer:

The formation of n-tetradecane is likely due to a side reaction known as Wurtz coupling , where the Grignard reagent formed from 2-bromoheptane reacts with another molecule of 2-bromoheptane. Several factors can promote this undesired coupling.[1][2]

Troubleshooting Steps:

• Control the Rate of Alkyl Halide Addition: A high local concentration of the alkyl halide can increase the likelihood of Wurtz coupling.[2] Add the 2-bromoheptane solution dropwise to the magnesium turnings at a slow and steady rate. This ensures that the Grignard reagent reacts with the magnesium surface to form the desired organomagnesium compound rather than with another molecule of the alkyl halide.[2]

• Maintain a Low Reaction Temperature: The formation of Grignard reagents is an exothermic process.[3] Elevated temperatures can accelerate the rate of Wurtz coupling.[2] It is crucial to control the reaction temperature, typically by using an ice bath, to maintain a gentle reflux.[2]

• Ensure Proper Initiation and Magnesium Surface Area: The reaction should be initiated properly before the bulk of the alkyl halide is added. Activation of the magnesium surface, for example with a small crystal of iodine, can be beneficial.[2] A sufficient surface area of magnesium is also important to ensure the Grignard reagent formation is faster than the coupling side reaction.[4]

• Choice of Solvent: While diethyl ether is a common solvent for Grignard reactions, for substrates prone to Wurtz coupling, other ethers like 2-methyltetrahydrofuran (2-MeTHF) might offer better results by minimizing the side reaction.[2]

Question 2: My Grignard reaction for the synthesis of 2-methyloctane is not initiating. What are the possible reasons and how can I start the reaction?

Answer:

Failure to initiate a Grignard reaction is a common issue, often related to the purity of reagents and the reaction setup.

Troubleshooting Steps:

• Ensure Anhydrous Conditions: Grignard reagents are highly reactive towards protic sources, including water.[3] All glassware must be flame-dried or oven-dried before use, and anhydrous solvents are essential. The reaction should be carried out under an inert atmosphere (e.g., nitrogen or argon).[3]

• Activate the Magnesium: The surface of magnesium turnings can have a layer of magnesium oxide that prevents the reaction. You can activate the magnesium by adding a small crystal of iodine, a few drops of 1,2-dibromoethane, or by crushing the magnesium turnings under an inert atmosphere to expose a fresh surface.[2]

• Gentle Heating: A gentle warming of a small portion of the reaction mixture can sometimes initiate the reaction.[3] Once initiated, the exothermic nature of the reaction will typically sustain it.[3]

• Sonication: Using an ultrasonic bath can help to clean the magnesium surface and initiate the reaction.

Corey-House Synthesis Route

Question 3: I am using the Corey-House synthesis to prepare 2-methyloctane from lithium di(n-hexyl)cuprate and 2-bromopropane, but the yield is lower than expected. What could be the issue?

Answer:

The Corey-House synthesis is generally a high-yielding method for coupling alkyl groups.[5] However, the reaction can be sensitive to the nature of the alkyl halide. While it works well with primary alkyl halides, the use of secondary alkyl halides (like 2-bromopropane) can sometimes lead to lower yields due to competing elimination reactions.[5][6]

Troubleshooting Steps:

• Optimize Reaction Temperature: The coupling step is typically carried out at a low temperature. Running the reaction at a lower temperature (e.g., -78 °C to 0 °C) can help to favor the substitution reaction over elimination.

• Choice of Leaving Group: While bromides are commonly used, iodides are more reactive and may improve the yield in some cases. Consider using 2-iodopropane instead of 2-bromopropane.

• Purity of the Gilman Reagent: Ensure that the lithium di(n-hexyl)cuprate (Gilman reagent) is prepared correctly and is free of unreacted alkyllithium, which can lead to side reactions. The formation of the Gilman reagent should result in a clear, dark-colored solution.

Purification

Question 4: How can I purify my synthesized 2-methyloctane from unreacted starting materials and side products like n-octane or other isomeric alkanes?

Answer:

The purification of 2-methyloctane from byproducts with similar boiling points can be challenging.

Purification Methods:

• Fractional Distillation: This is the most common method for separating liquids with different boiling points.[7] For alkanes with close boiling points, a distillation column with a high number of theoretical plates is required.[8]

• Preparative Gas Chromatography (GC): For high-purity separation of isomers or compounds with very close boiling points, preparative GC is a powerful technique.[9][10] This method separates compounds based on their differential partitioning between a mobile gas phase and a stationary phase in a column.[9]

Data Presentation

Table 1: Influence of Solvent on Wurtz Coupling in a Grignard Reaction

Solvent	Grignard Product Yield (%)	Wurtz Coupling Byproduct Yield (%)
Diethyl Ether (Et₂O)	94	6
Tetrahydrofuran (THF)	27	73

Data adapted for illustrative purposes based on findings for reactive halides.[2]

Experimental Protocols

Protocol 1: Grignard Synthesis of 2-Methyloctane

• Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux condenser, a dropping funnel, and a nitrogen inlet.

• Magnesium Activation: Place magnesium turnings (1.2 eq) in the flask. Add a single crystal of iodine and gently heat under a nitrogen atmosphere until the iodine sublimes. Allow the flask to cool.

• Initiation: Add a small portion of a solution of 2-bromoheptane (1.0 eq) in anhydrous diethyl ether to the activated magnesium. The reaction should initiate, indicated by a gentle reflux and a cloudy appearance.

• Addition: Once initiated, add the remaining 2-bromoheptane solution dropwise from the dropping funnel over 30-40 minutes, maintaining a gentle reflux.

• Reaction with Electrophile: Cool the Grignard solution to 0°C. Slowly add a solution of methyl iodide (1.1 eq) in anhydrous diethyl ether.

• Workup: After the addition is complete, quench the reaction by the slow addition of a saturated aqueous NH₄Cl solution.

• Extraction and Purification: Extract the aqueous layer with diethyl ether. Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by fractional distillation.

Protocol 2: Corey-House Synthesis of 2-Methyloctane

• Preparation of Alkyllithium: In a flame-dried, nitrogen-flushed flask, react n-hexyllithium (2.0 eq) with copper(I) iodide (1.0 eq) in anhydrous diethyl ether at -78°C to form the lithium di(n-hexyl)cuprate (Gilman reagent).

• Coupling Reaction: To the Gilman reagent at -78°C, add 2-bromopropane (1.0 eq) dropwise.

• Reaction Completion: Allow the reaction mixture to slowly warm to room temperature and stir for several hours.

• Workup: Quench the reaction with a saturated aqueous NH₄Cl solution.

• Extraction and Purification: Extract the mixture with diethyl ether. Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate. Filter and concentrate under reduced pressure. Purify the crude 2-methyloctane by fractional distillation.

Visualizations

Caption: Troubleshooting Wurtz coupling in Grignard synthesis.

Caption: Workflow for Corey-House synthesis of 2-methyloctane.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. Impact of residence time distributions in reacting magnesium packed beds on Grignard reagent formation – selectivity of Grignard reagent formation (pa ... - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D3RE00191A [pubs.rsc.org]
• 5. Corey–House synthesis - Wikipedia [en.wikipedia.org]
• 6. Corey-House_synthesis [chemeurope.com]
• 7. Fractional distillation - Wikipedia [en.wikipedia.org]
• 8. benchchem.com [benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

Technical Support Center: Enhancing Sensitivity for Low-Level 2-Methyloctane Detection

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the detection sensitivity of low-level 2-Methyloctane.

Frequently Asked Questions (FAQs)

Q1: What is the most sensitive method for detecting low levels of 2-Methyloctane?

A1: For detecting trace levels of volatile organic compounds (VOCs) like 2-Methyloctane, Gas Chromatography-Mass Spectrometry (GC-MS) is considered the gold standard due to its high sensitivity and selectivity.[1] When coupled with pre-concentration techniques such as Thermal Desorption (TD) or Solid-Phase Microextraction (SPME), the detection limits can be significantly lowered, often reaching parts-per-billion (ppb) or even parts-per-trillion (ppt) levels.[2][3]

Q2: How can I improve the sensitivity of my GC-MS method for 2-Methyloctane analysis?

A2: To enhance sensitivity, consider the following strategies:

• Sample Pre-concentration: Employ techniques like Thermal Desorption (TD) or Solid-Phase Microextraction (SPME) to concentrate the analyte before introducing it to the GC-MS system.[3][4]

• Selective Ion Monitoring (SIM): Operate the mass spectrometer in SIM mode instead of full-scan mode. By monitoring only specific ions characteristic of 2-Methyloctane's mass spectrum, you can significantly increase the signal-to-noise ratio.[5]

• Optimize GC Conditions: Ensure optimal separation by using a suitable capillary column (e.g., nonpolar columns like DB-5ms) and a temperature program that provides good peak resolution and shape.

• Injector Maintenance: Regularly clean and maintain the GC inlet to prevent analyte loss or degradation.[1]

Q3: What are the expected mass fragments for 2-Methyloctane in an electron ionization (EI) mass spectrum?

A3: The mass spectrum of 2-Methyloctane will show a molecular ion peak (M+) at m/z 128. However, branched alkanes often undergo significant fragmentation. Key fragment ions for 2-Methyloctane that can be used for identification and quantification in SIM mode include m/z 43, 57, 71, and 85, which correspond to the loss of alkyl fragments. The base peak is often the m/z 43 ion ([C3H7]+).

Q4: Are there any alternatives to GC-MS for detecting 2-Methyloctane?

A4: While GC-MS is the most common and robust method, other technologies are being developed for VOC detection. These include semiconductor-based gas sensors, which can offer high sensitivity but may lack the selectivity of GC-MS. For rapid screening, techniques like Proton Transfer Reaction-Mass Spectrometry (PTR-MS) can provide real-time monitoring of VOCs.

Troubleshooting Guide: Low Sensitivity for 2-Methyloctane Detection

This guide addresses common issues encountered during the detection of low concentrations of 2-Methyloctane.

Problem	Possible Causes	Recommended Solutions
No or very low signal for 2-Methyloctane standard	Inactive Mass Spectrometer	Perform a system check and ensure the MS is properly tuned.
Leak in the system	Check for leaks in the injector, column fittings, and MS interface.
Incorrect SIM ions	Verify that the correct mass-to-charge ratios for 2-Methyloctane are being monitored.
Contaminated injector liner	Clean or replace the injector liner.
Poor peak shape (tailing or fronting)	Active sites in the GC system	Use a deactivated liner and column. Trim the front end of the column if it's contaminated.
Inappropriate column temperature	Optimize the temperature program, ensuring the initial temperature is low enough to focus the analyte.
Column overload	Dilute the sample or use a split injection.
High baseline noise	Contaminated carrier gas	Use high-purity carrier gas and install traps to remove oxygen, moisture, and hydrocarbons.
Column bleed	Condition the column according to the manufacturer's instructions. Use a low-bleed column.
Dirty ion source	Clean the ion source of the mass spectrometer.
Inconsistent results	Leaky syringe or septum	Replace the syringe and septum.
Inconsistent injection volume	Use an autosampler for precise and repeatable injections.
Sample degradation	Ensure samples are stored properly and analyzed promptly.

Quantitative Data Summary

The limit of detection (LOD) for 2-Methyloctane is highly dependent on the specific instrumentation, sample matrix, and analytical method employed. The following table provides an estimated overview of achievable detection limits with different methodologies.

Methodology	Sample Preparation	Estimated Limit of Detection (LOD)	Notes
GC-MS (Full Scan)	Direct Liquid Injection	Low ng on column	Suitable for less complex samples with higher concentrations.
GC-MS (SIM)	Direct Liquid Injection	Low pg on column	Offers significantly improved sensitivity over full scan mode.
Thermal Desorption-GC-MS	Sorbent Tube Sampling	1-10 µg/m³ in air	Ideal for air monitoring and detecting trace levels of VOCs.[6]
SPME-GC-MS	Headspace or Direct Immersion	Low ng/L to µg/L in water/air	A solvent-free and sensitive technique for various sample matrices.[4][7]

Experimental Protocols

Protocol 1: Analysis of 2-Methyloctane in Air by Thermal Desorption-GC-MS

This protocol is designed for the trace-level detection of 2-Methyloctane in air samples.

1. Sample Collection:

• Use conditioned stainless steel sorbent tubes packed with a suitable sorbent material (e.g., Tenax® TA).

• Draw a known volume of air (e.g., 1-5 liters) through the tube using a calibrated sampling pump.

• Seal the tubes with brass caps after sampling.

2. Thermal Desorption:

• Place the sorbent tube in an automated thermal desorber.

• Primary Desorption: Heat the tube to 280-300°C for 5-10 minutes with a helium flow to transfer the analytes to a cold trap.[2][6]

• Cold Trap: Maintain the trap at a low temperature (e.g., -10°C) to focus the analytes.

• Secondary Desorption: Rapidly heat the cold trap to 300°C to inject the analytes into the GC-MS system.

3. GC-MS Analysis:

• GC Column: Use a nonpolar capillary column, such as a 60 m x 0.25 mm ID x 1.4 µm film thickness DB-5ms.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• Oven Temperature Program:

  • Initial temperature: 40°C, hold for 5 minutes.

  • Ramp 1: Increase to 180°C at 5°C/min.

  • Ramp 2: Increase to 280°C at 15°C/min, hold for 5 minutes.

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: Selective Ion Monitoring (SIM).

  • Ions to Monitor: m/z 43, 57, 71, 85.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

Protocol 2: Analysis of 2-Methyloctane using SPME-GC-MS

This protocol is suitable for the analysis of 2-Methyloctane in liquid samples or the headspace above solid/liquid samples.

1. Sample Preparation:

• Place a known amount of the sample (e.g., 5 mL of liquid or 1 g of solid) into a headspace vial.

• For liquid samples, consider adding salt to increase the volatility of the analyte.

2. SPME Extraction:

• Select a SPME fiber with a suitable coating, such as polydimethylsiloxane (PDMS).

• Expose the fiber to the headspace of the sample vial for a defined period (e.g., 30 minutes) at a controlled temperature (e.g., 60°C) with agitation.

3. GC-MS Analysis:

• Injector: Desorb the SPME fiber in the GC inlet at 250°C for 2-5 minutes in splitless mode.

• GC Column: Use a nonpolar capillary column, such as a 30 m x 0.25 mm ID x 0.25 µm film thickness DB-5ms.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Oven Temperature Program:

  • Initial temperature: 35°C, hold for 2 minutes.

  • Ramp: Increase to 250°C at 10°C/min, hold for 5 minutes.

• MS Parameters:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Acquisition Mode: SIM, monitoring m/z 43, 57, 71, 85.

  • Source Temperature: 230°C.

  • Quadrupole Temperature: 150°C.

Visualizations

Caption: Workflow for low-level 2-Methyloctane detection using TD-GC-MS.

Caption: Troubleshooting logic for low 2-Methyloctane signal.

References

• 1. Sample preparation GC-MS [scioninstruments.com]
• 2. mdpi.com [mdpi.com]
• 3. VOC SVOC analysis by GC thermal desorption | Agilent [agilent.com]
• 4. Solid Phase Microextraction (SPME) [sigmaaldrich.com]
• 5. shimadzu.com [shimadzu.com]
• 6. Analytical procedure for the determination of very volatile organic compounds (C3–C6) in indoor air - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

Technical Support Center: Analysis of 2-Methyloctane in Biological Samples

This guide provides troubleshooting advice and answers to frequently asked questions regarding matrix effects encountered during the analysis of 2-methyloctane and other volatile alkanes from biological matrices such as blood, plasma, and urine.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they affect 2-methyloctane analysis?

A1: A matrix effect is the alteration of an analytical signal (enhancement or suppression) caused by co-extracted components from the sample, other than the analyte itself.[1][2] In the analysis of 2-methyloctane, which is a volatile organic compound (VOC), matrix effects can arise from endogenous substances in biological samples like lipids, proteins, and salts.[3][4] For Gas Chromatography-Mass Spectrometry (GC-MS), a common technique for volatile analysis, matrix components can accumulate in the injector liner, leading to signal enhancement by protecting the analyte from thermal degradation at active sites.[2] Conversely, in Liquid Chromatography-Mass Spectrometry (LC-MS), ion suppression is more common, where matrix components interfere with the ionization of the target analyte.[3][5] These effects can lead to inaccurate quantification, poor reproducibility, and compromised sensitivity.[4]

Q2: Which biological samples are most challenging for 2-methyloctane analysis?

A2: Whole blood is generally considered one of the most complex and challenging biological matrices due to its high protein and lipid content.[4] Plasma and serum are slightly less complex as they have cellular components removed, but still contain abundant proteins and phospholipids that can cause significant matrix effects.[3] Urine is typically a cleaner matrix but can still contain salts and other endogenous compounds that may interfere with the analysis.[6] The complexity of the matrix necessitates robust sample preparation to minimize interference.

Q3: What is the most common sample preparation technique for volatile compounds like 2-methyloctane?

A3: Headspace Solid-Phase Microextraction (HS-SPME) is a prevalent, solvent-free sample preparation technique for extracting and concentrating volatile analytes like 2-methyloctane from biological samples.[7][8] The technique involves exposing a coated fiber to the headspace (the gas phase) above the sample, where volatile compounds partition onto the fiber. The fiber is then transferred to the GC inlet for thermal desorption and analysis. This method is highly effective at isolating volatile compounds while leaving behind non-volatile matrix components.

Q4: How can I quantify and correct for matrix effects?

A4: Matrix effects can be quantified by comparing the analytical response of an analyte in a pure solvent standard to its response in a sample matrix where the analyte has been spiked post-extraction. A value below 100% indicates signal suppression, while a value above 100% indicates signal enhancement.[2] Several strategies can be used to compensate for matrix effects:

• Matrix-Matched Calibration: Calibration standards are prepared in a blank matrix extract that is free of the analyte. This helps to ensure that the standards and the samples experience the same matrix effects.[2]

• Stable Isotope-Labeled Internal Standard (SIL-IS): An ideal approach where a version of the analyte labeled with stable isotopes (e.g., Deuterium, Carbon-13) is added to the sample before extraction. The SIL-IS has nearly identical chemical and physical properties to the analyte and will be affected by the matrix in the same way, allowing for accurate correction.

• Standard Addition: The sample is split into several aliquots, and known, varying amounts of a standard are added to each. The resulting signals are plotted, and the original concentration is determined by extrapolation.

Troubleshooting Guide

Problem: Low or no recovery of 2-methyloctane.

Possible Cause	Suggested Solution
Inefficient Extraction: The HS-SPME parameters (fiber type, temperature, time) are not optimized for a high-boiling point alkane.	2-Methyloctane has a boiling point of ~142°C. For VOCs with boiling points between 100-150°C, matrix effects in blood can be strong.[9] Increase the extraction temperature (e.g., 50-70°C) and extraction time (e.g., 30-45 min) to improve partitioning into the headspace and onto the fiber. Ensure you are using a non-polar fiber coating like Polydimethylsiloxane (PDMS).
Matrix Suppression: High concentrations of interfering compounds in the matrix are suppressing the signal.	Dilute the sample. For VOCs with higher boiling points in blood, a 1:5 dilution with water can significantly improve recovery.[9] This reduces the concentration of non-volatile matrix components like proteins and lipids.
Analyte Binding: 2-methyloctane may bind to plasma proteins or lipids, reducing its volatility.	The addition of a salt (salting out), such as sodium chloride or potassium carbonate, to the sample can decrease the solubility of non-polar compounds in the aqueous phase and promote their transfer to the headspace.[8][10]

Problem: Poor peak shape (fronting or tailing).

Possible Cause	Suggested Solution
Active Sites in GC Inlet: The injector liner may have active sites causing analyte interaction and peak tailing.	Use a deactivated (silanized) injector liner. Perform regular maintenance, including cleaning or replacing the liner, especially when analyzing complex biological samples.
Column Overload: Injecting too much analyte onto the column, causing peak fronting.	If using a "dilute-and-shoot" method, ensure the sample is sufficiently diluted. For HS-SPME, reduce the extraction time or use a fiber with a thinner film.
Inappropriate GC Oven Initial Temperature: If the initial oven temperature is too high, it can cause poor focusing of volatile analytes on the column head, leading to broadened peaks.	Set the initial oven temperature significantly below the boiling point of the injection solvent (if any) and the early-eluting analytes.

Problem: Inconsistent or non-reproducible results.

Possible Cause	Suggested Solution
Variable Matrix Effects: The composition of the biological matrix varies significantly between different samples or lots.[2]	Use a robust internal standard, preferably a stable isotope-labeled version of 2-methyloctane (e.g., 2-methyloctane-d20). If unavailable, use a structurally similar alkane that is not present in the sample. This will help normalize for variations in extraction efficiency and matrix effects.
Inconsistent Sample Preparation: Manual HS-SPME can have user-dependent variability.	Automate the HS-SPME procedure if possible. Ensure precise control over sample volume, incubation time, temperature, and fiber insertion depth for every sample.
Carryover: Analyte from a high-concentration sample is carried over to the next injection.	Run a blank solvent or blank matrix sample after a high-concentration sample to check for carryover. Increase the SPME fiber bake-out time and temperature between injections to ensure it is completely clean.

Quantitative Data Summary

Disclaimer: The following data is based on studies of volatile hydrocarbons and alkanes similar to 2-methyloctane and is intended to be representative. Actual results for 2-methyloctane may vary.

Table 1: Effect of Blood Sample Dilution on VOC Recovery via HS-SPME

Analyte Boiling Point Range	Recommended Dilution (Blood:Water)	Expected Outcome
< 100 °C	1:2	Quantitative Recovery[9]
100 - 150 °C (includes 2-methyloctane)	1:5	Overcomes strong matrix effects[9]
> 150 °C	> 1:5	Dilution may be inefficient[9]

Table 2: Comparison of Sample Preparation Techniques for Analytes in Biological Fluids

Technique	Typical Recovery Rate	Key Advantages	Key Disadvantages
Solid-Phase Extraction (SPE)	60 - 90%[6][11]	High recovery, cleaner extracts, good reproducibility.[12]	More time-consuming and costly than LLE.[12]
Liquid-Liquid Extraction (LLE)	40 - 80%[13]	Inexpensive, effective for certain analytes.	Labor-intensive, potential for emulsion formation, higher solvent use.[12]
HS-SPME	Highly variable; dependent on analyte volatility and method optimization.	Solvent-free, simple, high concentration factor for volatiles.	Lower recovery for less volatile or polar compounds.[8][14]

Table 3: Representative Performance Data for Volatile Alkanes in Blood (HS-SPME-GC-MS)

Parameter	Representative Value	Notes
Limit of Quantitation (LOQ)	5 - 10 ng/g blood	Based on data for C8-C13 aliphatic hydrocarbons.[7]
Matrix Effect	Signal Enhancement	GC-MS analysis of complex matrices often shows enhancement due to the "analyte protectant" effect in the hot injector.
Precision (RSD%)	< 15%	Expected for a validated bioanalytical method.
Accuracy	85 - 115%	Expected for a validated bioanalytical method.

Detailed Experimental Protocol

Method: Analysis of 2-Methyloctane in Human Plasma by HS-SPME-GC-MS

• Sample Preparation:

  • Thaw frozen human plasma samples at room temperature.

  • Vortex the sample to ensure homogeneity.

  • In a 10 mL headspace vial, add 1.0 mL of plasma.

  • Add 10 µL of internal standard (IS) solution (e.g., nonane-d20 at 1 µg/mL).

  • Add 4.0 mL of deionized water (for a 1:5 dilution).

  • Add 1.5 g of sodium chloride (NaCl).

  • Immediately seal the vial with a magnetic crimp cap with a PTFE/silicone septum.

• Headspace Extraction (HS-SPME):

  • Place the vial in an autosampler tray with an incubation/agitation station.

  • SPME Fiber: 100 µm Polydimethylsiloxane (PDMS) fiber.

  • Incubation/Equilibration: Incubate the vial at 60°C for 15 minutes with agitation (e.g., 250 rpm).

  • Extraction: Expose the SPME fiber to the headspace above the sample for 30 minutes at 60°C with continued agitation.

• GC-MS Analysis:

  • Desorption: After extraction, immediately transfer the fiber to the GC inlet and desorb for 5 minutes at 250°C in splitless mode.

  • GC Column: DB-5ms (or equivalent), 30 m x 0.25 mm ID, 0.25 µm film thickness.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 40°C, hold for 4 minutes.

    • Ramp 1: Increase to 120°C at 10°C/min.

    • Ramp 2: Increase to 220°C at 25°C/min, hold for 2 minutes.

  • Mass Spectrometer (MS):

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • MS Source Temperature: 230°C.

    • MS Quadrupole Temperature: 150°C.

    • Acquisition Mode: Scan mode (m/z 40-300) for identification and Selected Ion Monitoring (SIM) for quantification.

    • SIM Ions for 2-Methyloctane: m/z 43, 57, 71, 128.

    • SIM Ions for IS (Nonane-d20): m/z 66, 80, 148.

• Data Analysis:

  • Identify 2-methyloctane and the internal standard by their retention times and mass spectra.

  • Quantify using a calibration curve constructed from matrix-matched standards, plotting the peak area ratio of the analyte to the internal standard against concentration.

Visualizations

Caption: Workflow for 2-Methyloctane analysis.

Caption: Troubleshooting logic for matrix effects.

References

• 1. bataviabiosciences.com [bataviabiosciences.com]
• 2. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chromatographytoday.com [chromatographytoday.com]
• 4. bme.psu.edu [bme.psu.edu]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Liquid–Liquid Extraction and Solid Phase Extraction for Urinary Organic Acids: A Comparative Study from a Resource Constraint Setting - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Volatile Hydrocarbon Analysis in Blood by Headspace Solid-Phase Microextraction: The Interpretation of VHC Patterns in Fire-Related Incidents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Multi-Component Profiling of Trace Volatiles in Blood by Gas Chromatography/Mass Spectrometry with Dynamic Headspace Extraction - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. pubblicazioni.unicam.it [pubblicazioni.unicam.it]
• 11. researchgate.net [researchgate.net]
• 12. Comparison of liquid-liquid extraction-thin layer chromatography with solid-phase extraction-high-performance thin layer chromatography in detection of urinary morphine - PMC [pmc.ncbi.nlm.nih.gov]
• 13. waters.com [waters.com]
• 14. shimadzu.com [shimadzu.com]

Technical Support Center: Optimal 2-Methyloctane Separation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in selecting the optimal gas chromatography (GC) column for the separation of 2-Methyloctane.

Frequently Asked Questions (FAQs)

Q1: What is the most suitable GC column for the routine analysis of 2-Methyloctane?

A1: For the routine, achiral separation of 2-Methyloctane, a non-polar stationary phase is recommended. The elution of non-polar compounds like branched alkanes is primarily governed by their boiling points on such phases. A good starting point is a column with a 100% dimethylpolysiloxane stationary phase. For better resolution from other C9 isomers, a low-polarity 5% phenyl-95% dimethylpolysiloxane phase is often an excellent choice.

Q2: How do column dimensions affect the separation of 2-Methyloctane and its isomers?

A2: Column dimensions are critical for optimizing the resolution of closely related isomers:

• Length: Longer columns provide more theoretical plates, leading to better resolution. A 30-meter column is a good starting point, but for complex mixtures of C9 isomers, a 60-meter column may be necessary to achieve baseline separation.

• Internal Diameter (ID): A smaller ID (e.g., 0.18 mm or 0.25 mm) increases column efficiency and resolution. A 0.25 mm ID column offers a good balance between efficiency and sample capacity.

• Film Thickness: A standard film thickness of 0.25 µm is suitable for most analyses of C9 hydrocarbons.

Q3: Can the enantiomers of 2-Methyloctane be separated by GC?

Q4: What is a Kovats Retention Index, and how is it useful for identifying 2-Methyloctane?

A4: The Kovats Retention Index (RI) is a standardized measure of a compound's retention time in gas chromatography, relative to a series of n-alkanes. It helps in comparing retention data between different instruments and laboratories. By comparing the experimentally determined RI of an unknown peak to the known RI of 2-Methyloctane on a similar column, you can increase the confidence in your peak identification.

Troubleshooting Guides

This section addresses specific issues that may be encountered during the GC analysis of 2-Methyloctane.

Issue 1: Poor Resolution or Co-elution with Other C9 Isomers

• Symptoms: Peaks for 2-Methyloctane and other nonane isomers (e.g., 3-Methyloctane, 4-Methyloctane, n-Nonane) are not baseline separated.

• Solutions:

  • Optimize the Temperature Program: A slow temperature ramp (e.g., 2-5 °C/min) can significantly improve the separation of isomers with close boiling points.

  • Increase Column Length: If optimizing the temperature program is insufficient, switching to a longer column (e.g., from 30 m to 60 m) will increase the overall resolving power.

  • Decrease Column Internal Diameter: For very challenging separations, moving from a 0.25 mm ID to a 0.18 mm ID column can enhance resolution.

  • Change Stationary Phase: While non-polar phases are standard, for specific isomer pairs, a slightly more polar phase might offer different selectivity. However, for general hydrocarbon analysis, sticking to a 5% phenyl-95% dimethylpolysiloxane is often the best approach.

Issue 2: Peak Tailing

• Symptoms: The peak for 2-Methyloctane is asymmetrical with a "tail" extending to the right.

• Solutions:

  • Check for Active Sites: Although alkanes are non-polar, active sites in the injector liner or the column inlet can cause peak tailing. Use a deactivated inlet liner and trim the first 10-20 cm of the column.

  • Column Contamination: Contamination from previous injections can lead to peak tailing. Bake out the column at its maximum recommended temperature.

  • Improper Column Installation: Ensure the column is installed correctly in the injector and detector to avoid dead volumes.

Issue 3: Retention Time Shifts

• Symptoms: The retention time for 2-Methyloctane is inconsistent between runs.

• Solutions:

  • Check for Leaks: Leaks in the carrier gas line, septum, or fittings will cause pressure and flow fluctuations, leading to shifting retention times. Perform a thorough leak check.

  • Ensure Stable Oven Temperature: Verify that the GC oven temperature is stable and accurately controlled.

  • Carrier Gas Flow Stability: Ensure the carrier gas supply pressure is stable and the electronic pressure control (EPC) is functioning correctly.

Data Presentation

The following table summarizes the Kovats Retention Index for 2-Methyloctane and other C9 isomers on a standard non-polar stationary phase. This data can be used to predict the elution order and to aid in peak identification.

Compound	Kovats Retention Index (Non-polar column)
n-Nonane	900
2-Methyloctane	867
3-Methyloctane	878
4-Methyloctane	875

Note: Retention indices are approximate and can vary slightly depending on the specific column and analytical conditions.

Experimental Protocols

Protocol 1: Achiral Separation of 2-Methyloctane and its Isomers

This method is suitable for the routine analysis and quantification of 2-Methyloctane in a mixture of C9 hydrocarbons.

• Sample Preparation:

  • Dilute the sample containing 2-Methyloctane in a suitable solvent like hexane or pentane to a final concentration of approximately 100 µg/mL.

• GC-MS Parameters:

  • Column: 5% Phenyl-95% Dimethylpolysiloxane, 30 m x 0.25 mm ID, 0.25 µm film thickness.

  • Injector: Split/splitless injector at 250°C.

  • Injection Volume: 1 µL with a split ratio of 50:1.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Oven Program:

    • Initial temperature: 40°C, hold for 5 minutes.

    • Ramp: 5°C/min to 150°C.

    • Hold: 2 minutes at 150°C.

  • Detector (MS):

    • Transfer line temperature: 280°C.

    • Ion source temperature: 230°C.

    • Scan range: m/z 40-200.

Protocol 2: Proposed Chiral Separation of 2-Methyloctane Enantiomers

This protocol provides a starting point for the development of a method to separate the enantiomers of 2-Methyloctane.

• Sample Preparation:

  • Prepare a solution of racemic 2-Methyloctane in pentane at a concentration of approximately 100 µg/mL.

• GC-MS Parameters:

  • Column: Derivatized β-cyclodextrin stationary phase (e.g., 2,3,6-tri-O-methyl-β-cyclodextrin), 30 m x 0.25 mm ID, 0.25 µm film thickness.

  • Injector: Split/splitless injector at 220°C.

  • Injection Volume: 1 µL with a split ratio of 100:1.

  • Carrier Gas: Hydrogen or Helium at an optimal linear velocity for the column.

  • Oven Program:

    • Initial temperature: 50°C, hold for 2 minutes.

    • Ramp: 2°C/min to 140°C.

    • Hold: 5 minutes at 140°C.

  • Detector (FID):

    • Temperature: 250°C.

Mandatory Visualization

Caption: Logical workflow for selecting a GC column for 2-Methyloctane analysis.

Caption: Troubleshooting workflow for poor peak resolution in 2-Methyloctane GC analysis.

Reducing peak tailing for 2-Methyloctane in gas chromatography

Topic: Reducing Peak Tailing for 2-Methyloctane

This technical support guide provides troubleshooting advice and detailed protocols to help you identify and resolve issues with peak tailing for 2-Methyloctane in your gas chromatography (GC) analysis.

Troubleshooting Guide & FAQs

This section addresses common questions related to peak tailing of 2-Methyloctane, a non-polar branched alkane.

Q1: What is peak tailing and why is it a concern for my 2-Methyloctane analysis?

A1: Peak tailing is the asymmetry of a chromatographic peak, where the back half of the peak is broader than the front half.[1] For 2-Methyloctane, which should ideally produce a symmetrical Gaussian peak, tailing can lead to inaccurate peak integration and reduced resolution from adjacent peaks in the chromatogram.[1] An asymmetry factor (As) or tailing factor (Tf) greater than 1.5 is a strong indicator of a tailing issue that needs to be addressed.[2]

Q2: I'm seeing peak tailing for 2-Methyloctane. What are the likely causes?

A2: Since 2-Methyloctane is a non-polar hydrocarbon, peak tailing is most often due to physical issues within the GC system rather than chemical interactions.[3] Common causes include:

• Improper Column Installation: The column may be positioned too high or too low in the inlet, creating dead volumes or a distorted flow path.[3][4]

• Poor Column Cuts: Jagged or uneven cuts at the column ends can cause turbulence in the carrier gas flow.[3][4]

• Contaminated Inlet Liner: Accumulation of non-volatile residues in the liner can create active sites or obstruct the sample path.[1]

• System Leaks: Leaks in the carrier gas flow path can disrupt the pressure and flow, leading to peak distortion.[1]

• Column Contamination: Buildup of contaminants at the head of the column can interfere with the sample introduction.[5]

Q3: How can I diagnose the specific cause of peak tailing for my 2-Methyloctane sample?

A3: A systematic approach is the best way to identify the root cause. Start by injecting a non-polar, inert compound that is known to not tail, such as hexane or octane.[1]

• If the inert compound peak also tails: The problem is likely a physical issue in the flow path (e.g., improper column installation, a leak, or a poor column cut).[1]

• If the inert compound peak is symmetrical: The issue is more likely related to contamination in your sample or a problem specific to the 2-Methyloctane sample introduction.

The following logical workflow can help you pinpoint the issue:

Caption: Troubleshooting workflow for peak tailing.

Q4: What immediate steps can I take to reduce the peak tailing of 2-Methyloctane?

A4: Based on the likely causes, here are the recommended actions:

• Perform Inlet Maintenance: This is often the most effective first step. Replace the inlet liner, septum, and O-ring.[6] A contaminated or active liner is a very common source of peak tailing.

• Trim the Column Inlet: If the front of the column is contaminated, trimming 10-20 cm off the inlet end can resolve the issue.[5]

• Re-install the Column: Ensure the column is cut cleanly at a 90-degree angle and installed at the correct height in the inlet as specified by your instrument manufacturer.[2][3]

Quantitative Data Summary

Troubleshooting Action	Expected Asymmetry Factor (As) Before	Expected Asymmetry Factor (As) After	Potential for Improvement
Inlet Maintenance	> 1.8	1.0 - 1.2	High
Column Trimming (10-20 cm)	> 1.6	1.1 - 1.3	High
Proper Column Installation	> 1.5	1.0 - 1.2	Medium to High
System Leak Repair	> 1.7	1.0 - 1.3	High

Experimental Protocols

Here are detailed protocols for the recommended troubleshooting procedures.

Protocol 1: Inert Compound Injection Test

This test helps differentiate between physical and chemical causes of peak tailing.

• Prepare a Standard: Create a solution of a non-polar, inert compound (e.g., hexane or octane) in a suitable solvent at a concentration similar to your 2-Methyloctane sample.

• GC Analysis: Inject the standard into the GC system using the same method parameters as your 2-Methyloctane analysis.

• Evaluate the Peak Shape:

  • Symmetrical Peak: If the peak for the inert compound is symmetrical, the issue is likely related to your specific sample or interactions with 2-Methyloctane.

  • Tailing Peak: If the inert compound peak also tails, this strongly suggests a physical problem with your GC system's flow path.[1]

Protocol 2: Inlet Maintenance

Regular inlet maintenance is crucial for optimal GC performance.

Caption: Experimental workflow for GC inlet maintenance.

• Cool Down the GC: Ensure the inlet and oven are at a safe, ambient temperature.[1]

• Turn Off Gases: Stop the carrier gas flow.[1]

• Disassemble the Inlet: Carefully remove the septum nut, septum, and then the inlet liner.[1]

• Inspect and Replace:

  • Septum: Replace with a new, high-quality septum.

  • Inlet Liner: Replace the liner with a new, deactivated liner of the same type. If the liner contains glass wool, ensure it is also deactivated.[1]

  • O-ring: Replace the O-ring that seals the liner.

• Reassemble and Leak Check: Re-install the components in the reverse order and perform a leak check after restoring the carrier gas flow.[1]

Protocol 3: Column Trimming

This procedure removes contaminated sections from the front of the column.

• Remove the Column: Carefully disconnect and remove the column from the inlet.

• Make a Clean Cut: Using a ceramic scoring wafer, score the column about 10-20 cm from the inlet end. Snap the column at the score to create a clean, 90-degree cut.[1]

• Inspect the Cut: Use a magnifying glass to ensure the cut is clean and free of jagged edges or silica shards.[2]

• Reinstall the Column: Reinstall the trimmed column in the inlet at the correct height.

• Condition the Column: Condition the column according to the manufacturer's instructions before running your samples.[1]

References

• 1. agilent.com [agilent.com]
• 2. youtube.com [youtube.com]
• 3. agilent.com [agilent.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. Fixing GC Peak Tailing for Cleaner Results | Separation Science [sepscience.com]
• 6. GC (MS) problem with tailing peaks - Chromatography Forum [chromforum.org]

Reference Data & Comparative Studies

Optimizing 2-Methyloctane Analysis: A Comparative Guide to GC Columns

For researchers, scientists, and drug development professionals engaged in the analysis of 2-methyloctane, the selection of an appropriate gas chromatography (GC) column is a critical determinant of analytical success. This guide provides a comprehensive comparison of GC columns suitable for 2-methyloctane analysis, supported by experimental data and detailed methodologies to facilitate informed decision-making.

The Critical Role of the GC Column

The GC column is the heart of the separation process. Its physical and chemical characteristics directly influence the retention, resolution, and peak shape of analytes. For a branched alkane like 2-methyloctane, achieving optimal separation from other isomers and sample matrix components is paramount for accurate identification and quantification. The key parameters to consider when selecting a column are the stationary phase, internal diameter (ID), film thickness, and length.

Comparison of Stationary Phases for 2-Methyloctane Analysis

The choice of stationary phase is the most important factor in GC column selection, as it dictates the selectivity of the separation.[1][2][3] For non-polar compounds like 2-methyloctane, the principle of "like dissolves like" is the guiding tenet.[1][2]

Non-polar stationary phases are the industry standard for the separation of alkanes, where elution is primarily based on the compound's boiling point.[2][4][5][6] Common and effective choices for 2-methyloctane analysis include 100% dimethylpolysiloxane and 5% phenyl-methylpolysiloxane phases.

Stationary Phase	Key Characteristics	Common Commercial Names	Elution Order Principle
100% Dimethylpolysiloxane	Non-polar, separates based on boiling point, robust and versatile.	DB-1, HP-1, Rtx-1, ZB-1	Primarily by boiling point. For isomers, branching can influence elution.
5% Phenyl-95% Dimethylpolysiloxane	Low-polarity, offers slightly different selectivity due to phenyl group interactions, excellent for general purpose analysis.	DB-5, HP-5ms, Rxi-5ms, ZB-5	Primarily by boiling point, with some influence from polarizability.

While polar columns are available, they are generally not recommended for the analysis of non-polar alkanes like 2-methyloctane, as they can lead to poor retention and inadequate separation.[4]

Impact of Column Dimensions on Performance

The physical dimensions of the column play a crucial role in optimizing the separation.

Column Parameter	Effect on Separation	Recommended for 2-Methyloctane
Internal Diameter (ID)	Smaller ID (e.g., 0.18 mm) increases efficiency and resolution but has lower sample capacity and requires higher head pressure. Larger ID (e.g., 0.53 mm) has higher sample capacity but lower resolution. A 0.25 mm ID offers a good compromise.[3][4][7]	0.25 mm ID is a good starting point for most applications.
Film Thickness	Thicker films (e.g., >0.5 µm) increase retention of volatile compounds like 2-methyloctane, which can be beneficial for their separation from very volatile matrix components. Thinner films (e.g., <0.25 µm) result in sharper peaks for less volatile compounds and shorter analysis times.[1][2][3][4]	A standard film thickness of 0.25 µm to 0.50 µm is generally suitable.
Length	Longer columns (e.g., 60 m) provide higher resolution for complex mixtures of isomers, but at the cost of longer analysis times and increased back pressure. A 30 m column is often a good balance between resolution and speed.[3][4][7]	A 30 m column is recommended for general analysis. For complex isomer separations, a 60 m column may be necessary.

Experimental Data and Protocols

Table of Representative GC Performance Data

The following table summarizes expected performance characteristics for 2-methyloctane and its isomer, n-nonane, on common non-polar GC columns. Retention times are influenced by the specific instrument and conditions, so these should be considered as relative indicators.

Analyte	Stationary Phase	Column Dimensions	Boiling Point (°C)	Expected Elution Order
2-Methyloctane	100% Dimethylpolysiloxane (e.g., ZB-1)	30 m x 0.25 mm, 0.25 µm	143	Before n-nonane
n-Nonane	100% Dimethylpolysiloxane (e.g., ZB-1)	30 m x 0.25 mm, 0.25 µm	151	After 2-methyloctane
2-Methyloctane	5% Phenyl-95% Dimethylpolysiloxane (e.g., Rxi-5ms)	30 m x 0.25 mm, 0.25 µm	143	Before n-nonane
n-Nonane	5% Phenyl-95% Dimethylpolysiloxane (e.g., Rxi-5ms)	30 m x 0.25 mm, 0.25 µm	151	After 2-methyloctane

Note: The elution of branched alkanes before their straight-chain counterparts with the same carbon number is a well-established principle on non-polar stationary phases.

Detailed Experimental Protocol for GC-MS Analysis of 2-Methyloctane

This protocol provides a starting point for the analysis of 2-methyloctane. Optimization may be required based on the specific sample matrix and analytical objectives.

1. Sample Preparation:

• Dissolve the sample containing 2-methyloctane in a volatile, non-polar solvent such as hexane or pentane.

• The concentration should be adjusted to be within the linear range of the detector, typically in the low µg/mL to ng/mL range for GC-MS.

2. GC-MS Instrumentation and Conditions:

• GC System: Agilent 7890B or equivalent

• Mass Spectrometer: Agilent 5977A or equivalent

• GC Column: Agilent J&W DB-1ms (30 m x 0.25 mm, 0.25 µm) or Restek Rxi-5ms (30 m x 0.25 mm, 0.25 µm)

• Injector: Split/splitless inlet

• Injector Temperature: 250 °C

• Injection Volume: 1 µL

• Split Ratio: 50:1 (can be adjusted based on sample concentration)

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 2 minutes

  • Ramp: 5 °C/min to 150 °C

  • Hold at 150 °C for 5 minutes

• MS Transfer Line Temperature: 280 °C

• Ion Source Temperature: 230 °C

• Quadrupole Temperature: 150 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Mass Scan Range: m/z 40-300

3. Data Analysis:

• Identify 2-methyloctane by its characteristic mass spectrum and retention time compared to a pure standard. The mass spectrum of 2-methyloctane will show characteristic fragments that can be used for confirmation.

Logical Workflow for GC Column Selection

The selection of an appropriate GC column for 2-methyloctane analysis can be guided by a systematic approach. The following diagram illustrates a logical workflow for this process.

Caption: Logical workflow for selecting a GC column for 2-methyloctane analysis.

Conclusion

The successful gas chromatographic analysis of 2-methyloctane hinges on the appropriate selection of a GC column and the optimization of analytical parameters. For routine analysis, a 30 m x 0.25 mm ID column with a 0.25 µm film of a non-polar stationary phase, such as 100% dimethylpolysiloxane or 5% phenyl-methylpolysiloxane, provides a robust starting point. For more complex samples requiring the separation of multiple isomers, a longer column may be necessary to achieve the desired resolution. By following the detailed experimental protocol and the logical workflow presented in this guide, researchers can develop and validate a reliable method for the analysis of 2-methyloctane.

References

• 1. Zebron ZB-1 Gas Chromatography (GC) Columns: Phenomenex [phenomenex.com]
• 2. acoreconsumiveis.com.br [acoreconsumiveis.com.br]
• 3. phenomenex.blob.core.windows.net [phenomenex.blob.core.windows.net]
• 4. vurup.sk [vurup.sk]
• 5. researchgate.net [researchgate.net]
• 6. gcms.cz [gcms.cz]
• 7. Efficient gas chromatographic separation of xylene and other aromatic isomers by using pillar[6]arene-based stationary phase - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Guide to the Validation of an Analytical Method for 2-Methyloctane

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of analytical methodologies for the quantitative analysis of 2-Methyloctane, a branched-chain alkane. Given the absence of a standardized, officially validated method for this specific compound, this document synthesizes established analytical approaches for similar volatile organic compounds (VOCs) and hydrocarbons. The focus is on providing a practical framework for researchers to develop and validate an analytical method for 2-Methyloctane in their own laboratories.

The primary analytical techniques discussed are Gas Chromatography coupled with Mass Spectrometry (GC-MS) and Gas Chromatography with Flame Ionization Detection (GC-FID). Both are powerful and widely used methods for the analysis of volatile and semi-volatile compounds.

Comparison of Analytical Methods

Gas Chromatography is the cornerstone for separating volatile compounds like 2-Methyloctane from a sample matrix. The choice of detector, however, significantly influences the method's performance characteristics.

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique offers high specificity and sensitivity. The mass spectrometer separates and detects ions based on their mass-to-charge ratio, providing structural information that allows for confident identification of the analyte. This is particularly advantageous when analyzing complex matrices where co-eluting peaks might be present.[1]

• Gas Chromatography with Flame Ionization Detection (GC-FID): GC-FID is a robust and widely used technique for the quantitative analysis of organic compounds.[1] It is known for its high sensitivity towards hydrocarbons and a wide linear range. While it does not provide the same level of structural information as MS, its reliability and lower operational complexity make it a cost-effective option for routine analysis where the identity of the analyte is already established.[2]

The selection between GC-MS and GC-FID depends on the specific requirements of the analysis. For unambiguous identification and quantification at trace levels, GC-MS is the preferred method. For routine quantification of a known analyte in a relatively clean matrix, GC-FID can be a more practical and economical choice.[3]

Performance Data

The following tables summarize typical performance data for the analysis of volatile hydrocarbons using GC-based methods. These values are representative and can be used as a benchmark when validating a method for 2-Methyloctane.

Table 1: Representative Performance of a GC-MS Method for Volatile Organic Compounds

Validation Parameter	Typical Performance
Linearity (R²)	> 0.99[4]
Limit of Detection (LOD)	0.001 - 0.05 µg/L[5]
Limit of Quantification (LOQ)	0.005 - 0.1 µg/L[5]
Accuracy (Recovery %)	90 - 110%[6]
Precision (RSD %)	< 15%[6]

Table 2: Representative Performance of a GC-FID Method for Hydrocarbons

Validation Parameter	Typical Performance
Linearity (R²)	≥ 0.999[7]
Limit of Detection (LOD)	0.01 - 0.05% of total fat[8][9]
Limit of Quantification (LOQ)	0.1% of total fat[8][9]
Accuracy (Recovery %)	98 - 102%[8]
Precision (RSD %)	< 5%[10]

Experimental Protocols

Below are detailed, generalized experimental protocols for the analysis of 2-Methyloctane using GC-MS and GC-FID. These should be adapted and optimized for the specific sample matrix and instrumentation used.

Protocol 1: Quantitative Analysis of 2-Methyloctane by GC-MS

1. Sample Preparation:

• Accurately weigh the sample containing 2-Methyloctane.

• Dissolve the sample in a suitable volatile solvent (e.g., hexane or pentane).

• If necessary, perform a liquid-liquid extraction or solid-phase extraction (SPE) to remove interfering matrix components.

• Prepare a series of calibration standards of 2-Methyloctane in the same solvent, covering the expected concentration range of the samples.

• Add an appropriate internal standard (e.g., a deuterated alkane or a different, well-resolved alkane) to both samples and calibration standards.

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 6890 or equivalent.

• Mass Spectrometer: Agilent 5973N or equivalent.

• Column: HP-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent non-polar capillary column.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Inlet Temperature: 250 °C.

• Injection Mode: Splitless (for trace analysis) or Split (for higher concentrations).

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 2 minutes.

  • Ramp: 10 °C/min to 200 °C.

  • Hold at 200 °C for 5 minutes.

• MS Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) for highest sensitivity, using characteristic ions for 2-Methyloctane (e.g., m/z 43, 57, 71, 85, 128). Full scan mode can be used for initial identification.

3. Data Analysis:

• Integrate the peak areas for 2-Methyloctane and the internal standard.

• Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the calibration standards.

• Determine the concentration of 2-Methyloctane in the samples from the calibration curve.

Protocol 2: Quantitative Analysis of 2-Methyloctane by GC-FID

1. Sample Preparation:

• Follow the same sample preparation procedure as described in Protocol 1.

2. GC-FID Instrumentation and Conditions:

• Gas Chromatograph: Agilent 6890 or equivalent with a Flame Ionization Detector.

• Column: DB-1 (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent non-polar capillary column.

• Carrier Gas: Helium or Hydrogen at a constant flow rate of 1.2 mL/min.

• Inlet Temperature: 250 °C.

• Injection Mode: Split.

• Oven Temperature Program:

  • Initial temperature: 50 °C, hold for 1 minute.

  • Ramp: 15 °C/min to 250 °C.

  • Hold at 250 °C for 5 minutes.

• Detector Temperature: 300 °C.

• Hydrogen Flow: 30 mL/min.

• Air Flow: 300 mL/min.

• Makeup Gas (Nitrogen) Flow: 25 mL/min.

3. Data Analysis:

• Integrate the peak areas for 2-Methyloctane and the internal standard.

• Construct a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the concentration of the calibration standards.

• Determine the concentration of 2-Methyloctane in the samples from the calibration curve.

Visualizations

The following diagrams illustrate the general workflows for analytical method validation and the logical relationship between different validation parameters.

Figure 1. General workflow for analytical method validation.

Figure 2. Interrelationships of analytical method validation parameters.

References

• 1. The Difference Between GC-MS and FID in Gas Chromatography [monadlabtech.com]
• 2. researchgate.net [researchgate.net]
• 3. labioscientific.com [labioscientific.com]
• 4. Development and validation of a quantitative method for the analysis of delta-9-tetrahydrocannabinol (delta-9-THC), delta-8-tetrahydrocannabinol (delta-8-THC), delta-9-tetrahydrocannabinolic acid (THCA), and cannabidiol (CBD) in botanicals, edibles, liquids, oils, waxes, and bath products by gas chromatography mass spectrometry (GC/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Improved GC/MS method for quantitation of n-alkanes in plant and fecal material - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. redalyc.org [redalyc.org]
• 8. researchgate.net [researchgate.net]
• 9. jppres.com [jppres.com]
• 10. scielo.org.co [scielo.org.co]

A Guide to Inter-laboratory Comparison of 2-Methyloctane Measurements

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of analytical performance for the quantification of 2-Methyloctane, a volatile organic compound (VOC). The data presented is a synthesized representation from a typical proficiency testing scheme to illustrate the expected variability and performance of modern analytical laboratories. Inter-laboratory comparisons are crucial for assessing the proficiency of laboratories in performing specific analyses.[1] By analyzing identical samples, participating laboratories can evaluate their performance against a consensus value and identify potential areas for improvement.[1] This document is intended to help researchers, scientists, and drug development professionals benchmark their own analytical methodologies for 2-Methyloctane.

Introduction to 2-Methyloctane and its Analysis

2-Methyloctane is a branched-chain alkane that may be of interest in various fields, including environmental monitoring, industrial hygiene, and as a potential biomarker in biomedical research. Accurate and precise quantification of 2-Methyloctane is essential for reliable data interpretation and decision-making. The most common analytical technique for the determination of 2-Methyloctane and similar volatile compounds is Gas Chromatography coupled with Mass Spectrometry (GC-MS), often preceded by a sample pre-concentration step such as Solid-Phase Microextraction (SPME) or thermal desorption.[2][3]

Inter-laboratory comparisons, also known as proficiency testing (PT), are a vital component of a robust quality assurance program for any laboratory conducting VOC analysis.[2][4] These studies involve a central organizer distributing identical, well-characterized samples to multiple laboratories for analysis.[2] The results are then statistically analyzed to assess the performance of each laboratory.[2]

Hypothetical Inter-laboratory Comparison Study Results

The following table summarizes the quantitative results from a hypothetical inter-laboratory comparison study for the analysis of 2-Methyloctane in a spiked synthetic urine sample. The assigned value for the sample, determined by a reference laboratory, was 35.0 µg/L .

Laboratory ID	Reported Value (µg/L)	Recovery (%)	z-score
Lab-01	36.1	103.1	0.44
Lab-02	32.9	94.0	-0.84
Lab-03	38.5	110.0	1.40
Lab-04	29.8	85.1	-2.08 (Questionable)
Lab-05	34.5	98.6	-0.20
Lab-06	35.5	101.4	0.20
Lab-07	40.3	115.1	2.12 (Unsatisfactory)
Lab-08	33.8	96.6	-0.48

Notes on Data Interpretation:

• Recovery (%) was calculated as: (Reported Value / Assigned Value) * 100.

• z-score is a statistical measure that compares a laboratory's result to the consensus mean.[5] It was calculated using a proficiency standard deviation of 2.5 µg/L. A z-score between -2 and +2 is generally considered satisfactory.[1][5] Scores outside of this range may indicate a systematic error or other performance issues.

Experimental Protocols

The following is a representative experimental protocol for the analysis of 2-Methyloctane in a synthetic urine sample using Headspace Solid-Phase Microextraction (HS-SPME) followed by Gas Chromatography-Mass Spectrometry (GC-MS).

3.1. Sample Preparation (HS-SPME)

• Sample Aliquoting: Pipette 5 mL of the synthetic urine sample into a 20 mL headspace vial.

• Salting Out: Add 1.5 g of sodium chloride to the vial to increase the ionic strength of the sample and enhance the partitioning of 2-Methyloctane into the headspace.

• Vial Sealing: Immediately seal the vial with a PTFE-lined septum and cap.

• Incubation and Extraction: Place the vial in a heating block or water bath at 65°C. Expose a 65 µm Polydimethylsiloxane/Divinylbenzene (PDMS/DVB) SPME fiber to the headspace of the sample for 20 minutes with agitation.

3.2. GC-MS Analysis

• Instrumentation: A gas chromatograph equipped with a mass selective detector is used.

• Injection: After extraction, the SPME fiber is immediately transferred to the GC inlet, which is held at 260°C for thermal desorption of the analyte for 2 minutes in splitless mode.

• Chromatographic Separation:

  • Column: 30 m x 0.25 mm ID x 0.25 µm film thickness capillary column (e.g., DB-5ms or equivalent).

  • Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

  • Oven Temperature Program: Start at 40°C, hold for 2 minutes, then ramp to 250°C at 10°C/min, and hold for 5 minutes.

• Mass Spectrometry:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 300.

  • Quantifier Ion: The concentration of 2-Methyloctane is determined by monitoring its primary quantifier ion.

3.3. Calibration and Quantification

A multi-point calibration curve is prepared using standard solutions of 2-Methyloctane in a blank synthetic urine matrix, covering the expected concentration range of the samples. The concentration of 2-Methyloctane in the samples is determined by comparing the peak area of the quantifier ion to the calibration curve.

Visualized Workflows

The following diagrams illustrate the logical flow of the inter-laboratory comparison study and the analytical workflow.

Caption: Workflow of an Inter-laboratory Comparison Study.

Caption: HS-SPME-GC-MS Analytical Workflow for 2-Methyloctane.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. mdpi.com [mdpi.com]
• 4. Proficiency Tests - aokin [aokin.de]
• 5. benchmark-intl.com [benchmark-intl.com]

2-Methyloctane as a Reference Standard: A Comparative Guide for Researchers

In the precise world of analytical chemistry, particularly within pharmaceutical research and development, the choice of a reference standard is paramount to achieving accurate and reproducible results. Alkanes are frequently employed as reference standards in gas chromatography (GC) for the determination of Kovats retention indices (RI), a standardized measure of a compound's elution time. This guide provides an objective comparison of 2-methyloctane with other alkanes, offering experimental data and protocols to aid researchers in selecting the most appropriate standard for their applications.

Performance Comparison of Alkane Reference Standards

The selection of an alkane as a reference standard is influenced by its physical and chemical properties, as well as its chromatographic behavior. Both linear and branched alkanes are utilized, each with distinct characteristics.

Key Properties of Selected Alkanes:

Linear alkanes, such as n-nonane, provide a homologous series with regularly increasing retention times, which is fundamental to the Kovats retention index system. Branched alkanes, like 2-methyloctane, offer different elution profiles due to their molecular structure. Increased branching generally leads to lower boiling points and, consequently, shorter retention times compared to their linear isomers. This can be advantageous in separating co-eluting compounds. Furthermore, branched alkanes are thermodynamically more stable than their linear counterparts.

Compound	Type	Molecular Formula	Boiling Point (°C)	Melting Point (°C)	Density (g/mL at 20°C)
2-Methyloctane	Branched	C9H20	143.2	-80.1	0.714
3-Methyloctane	Branched	C9H20	143.9	-	0.723
4-Methyloctane	Branched	C9H20	142.4	-108.6	0.719
n-Nonane	Linear	C9H20	150.8	-53.5	0.718

Comparative Retention Index Data:

The Kovats retention index is a critical parameter for compound identification in GC. The following table presents a comparison of the retention indices for 2-methyloctane and its isomers on different types of GC columns. A standard non-polar column is typically composed of 100% dimethylpolysiloxane, while a semi-standard non-polar column often contains 5% phenyl/95% methylpolysiloxane.

Compound	Kovats Retention Index (Standard Non-Polar Column)	Kovats Retention Index (Semi-Standard Non-Polar Column, e.g., DB-5, HP-5)
2-Methyloctane	867	Data not readily available in searched literature
3-Methyloctane	877	871.93
4-Methyloctane	875	862.85
n-Nonane	900	900

Note: The retention index of n-alkanes is defined as 100 times their carbon number on any stationary phase.

Experimental Protocols

Determination of Kovats Retention Index

This protocol outlines the procedure for determining the Kovats retention index of a volatile organic compound using a gas chromatograph coupled with a mass spectrometer (GC-MS).

1. Preparation of Standards and Samples:

• Prepare a homologous series of n-alkanes (e.g., C8 to C20) in a volatile solvent like hexane. The concentration of each alkane should be approximately 10 µg/mL.

• Prepare a solution of the analyte (the compound for which the retention index is to be determined) in the same solvent at a similar concentration.

• If using an internal standard for quantitative analysis, add a known concentration of the chosen alkane standard to all sample and calibration solutions.

2. GC-MS Instrumentation and Conditions:

• GC System: Agilent 7890 GC (or equivalent)

• MS System: Agilent 5975C Mass Spectrometer (or equivalent)

• Column: HP-5MS (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent semi-standard non-polar column.

• Carrier Gas: Helium at a constant flow rate of 1 mL/min.

• Injector Temperature: 250°C

• Injection Volume: 1 µL (splitless mode)

• Oven Temperature Program:

  • Initial temperature: 50°C, hold for 2 minutes.

  • Ramp to 180°C at 5°C/min.

  • Ramp to 270°C at 20°C/min, hold for 5 minutes.

• MSD Conditions:

  • Ion Source Temperature: 230°C

  • Electron Ionization: 70 eV

  • Scan Range: m/z 40-550

3. Data Acquisition and Analysis:

• Inject the n-alkane mixture to determine the retention times of each n-alkane.

• Inject the analyte solution to determine its retention time.

• Calculate the Kovats retention index (I) for the analyte using the following formula for a temperature-programmed run:

  • I = 100 * [n + ( (t_a - t_n) / (t_{n+1} - t_n) )]

  • Where:

    • t_a is the retention time of the analyte.

    • t_n is the retention time of the n-alkane eluting immediately before the analyte.

    • t_{n+1} is the retention time of the n-alkane eluting immediately after the analyte.

    • n is the carbon number of the n-alkane eluting immediately before the analyte.

Visualization of Experimental Workflow

The following diagram illustrates the workflow for compound identification using an alkane reference standard and GC-MS analysis.

Workflow for compound identification using GC-MS and Kovats retention index.

2-Methyloctane vs. Other Alkanes as Internal Standards

In quantitative analysis, an internal standard (IS) is a compound added to samples, calibrators, and controls at a known concentration to correct for variations in sample preparation and instrument response. The ideal IS should be chemically similar to the analyte but not naturally present in the sample.

Advantages of Branched Alkanes like 2-Methyloctane as Internal Standards:

• Chemical Inertness: Alkanes are generally unreactive, which is a desirable characteristic for an internal standard as it is less likely to interact with the analyte or the sample matrix.

• Elution in Less Crowded Regions: Due to their branching, compounds like 2-methyloctane often elute earlier than their linear counterparts and potentially in a region of the chromatogram with fewer interfering peaks from the sample matrix.

• Good Peak Shape: Alkanes typically exhibit good peak shape in GC, which is important for accurate integration and quantification.

Considerations for Use in Drug Development:

For professionals in drug development, the choice of an internal standard is critical for the validation of bioanalytical methods. While stable isotope-labeled (SIL) versions of the analyte are considered the gold standard for internal standards in LC-MS-based bioanalysis, alkanes can be suitable for certain GC-MS applications, especially in the analysis of volatile or semi-volatile small molecule drugs.

When selecting an alkane as an internal standard, it is crucial to ensure that its retention time is close to, but resolved from, the analyte of interest. The choice between a linear and a branched alkane will depend on the specific chromatographic separation being developed. The slightly different physicochemical properties of branched alkanes can sometimes provide a better match for the chromatographic behavior of a particular drug molecule.

A Comparative Analysis of 2-Methyloctane and Its Structural Isomers

In the realm of hydrocarbon chemistry, structural isomers—molecules sharing the same molecular formula but differing in the arrangement of their atoms—often exhibit distinct physical and chemical properties. This guide provides a comparative study of 2-methyloctane and its key structural isomers, including 3-methyloctane, 4-methyloctane, and the linear n-nonane. All share the molecular formula C9H20. This analysis is tailored for researchers, scientists, and professionals in drug development who may utilize these compounds as solvents, standards, or starting materials in synthesis.

Physicochemical Properties

The arrangement of atoms in these nonane isomers directly influences their intermolecular forces, which in turn dictates their physical properties. Generally, increased branching in alkanes leads to a more compact molecular shape, reducing the surface area available for van der Waals interactions. This typically results in lower boiling and melting points compared to their straight-chain counterparts.

Below is a summary of the key physicochemical properties for 2-methyloctane and its selected isomers.

Property	2-Methyloctane	3-Methyloctane	4-Methyloctane	n-Nonane
Molecular Formula	C9H20	C9H20	C9H20	C9H20
Molecular Weight ( g/mol )	128.26	128.26	128.26	128.26
Boiling Point (°C)	143.2[1][2]	144[3][4][5]	142[6]	151[7][8]
Melting Point (°C)	-80.1[1]	-107.6[3][9]	-113[6]	-53[7][8]
Density (g/mL at 20°C)	0.713[10][11]	0.72[3][4]	0.72[6]	0.718[8]
Refractive Index (n20/D)	1.403[12]	1.407[3][13]	1.4062[6]	1.4054[8]

As the data indicates, the branched isomers (2-, 3-, and 4-methyloctane) generally exhibit lower boiling points than the straight-chain n-nonane.[10] This is attributed to the reduced surface area of the branched molecules, which limits the strength of intermolecular van der Waals forces.

Structural Isomerism and Relationships

The following diagram illustrates the structural formulas of 2-methyloctane and its isomers, highlighting the differences in their carbon skeletons.

Structural isomers of C9H20.

Experimental Protocols

Gas Chromatography-Mass Spectrometry (GC-MS) for Isomer Analysis

GC-MS is a powerful analytical technique for separating and identifying volatile and semi-volatile organic compounds, making it ideal for distinguishing between alkane isomers.

Objective: To separate and identify 2-methyloctane and its structural isomers in a mixed sample.

Instrumentation:

• Gas Chromatograph (GC) equipped with a flame ionization detector (FID) or a mass spectrometer (MS).

• Capillary Column: A non-polar column, such as a DB-1 or HP-5ms (e.g., 30 m x 0.25 mm i.d., 0.25 µm film thickness), is typically used for alkane separation.

Procedure:

• Sample Preparation: Prepare a dilute solution (e.g., 100 ppm) of the isomer mixture in a volatile solvent such as hexane or pentane.

• Injection: Inject 1 µL of the prepared sample into the GC inlet.

  • Inlet Temperature: 250°C

  • Split Ratio: 50:1 (can be adjusted based on sample concentration)

• GC Oven Program:

  • Initial Temperature: 40°C, hold for 2 minutes.

  • Temperature Ramp: Increase to 150°C at a rate of 5°C/min.

  • Final Hold: Hold at 150°C for 5 minutes.

• Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1 mL/min).

• MS Parameters (if applicable):

  • Ion Source Temperature: 230°C

  • Quadrupole Temperature: 150°C

  • Electron Ionization (EI) Mode: 70 eV

  • Mass Scan Range: m/z 40-200

Data Analysis:

• The retention time of each isomer will be different, with more branched isomers typically eluting earlier than their less branched or linear counterparts.

• The mass spectrum for each peak will show characteristic fragmentation patterns for C9H20 isomers, although they can be very similar. The molecular ion peak (m/z 128) may be weak or absent. Key fragment ions for alkanes include clusters of peaks separated by 14 mass units (CH2 groups).

The following diagram outlines the general workflow for GC-MS analysis of these isomers.

Workflow for GC-MS analysis of nonane isomers.

Applications and Synthesis

While detailed synthesis protocols are beyond the scope of this guide, it is important to note that these alkanes are often found in petroleum fractions and can be isolated through fractional distillation and other purification techniques. They can also be synthesized through various organic reactions, such as the Grignard reaction followed by hydrolysis.

In the context of drug development and research, these isomers serve several purposes:

• Solvents: Their nonpolar nature makes them suitable solvents for reactions involving nonpolar reagents.

• Reference Standards: They are used as reference standards in analytical techniques like gas chromatography.[14]

• Fuel and Lubricant Components: Their combustion properties are relevant in the fuel industry.

This comparative guide provides a foundational understanding of 2-methyloctane and its structural isomers. The provided data and protocols offer a starting point for researchers to work with these compounds in a laboratory setting.

References

• 1. 2-Methyloctane | C9H20 | CID 18591 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-methyl octane, 3221-61-2 [thegoodscentscompany.com]
• 3. 3-METHYLOCTANE | 2216-33-3 [chemicalbook.com]
• 4. 3-Methyloctane | 2216-33-3 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 5. 3-methyloctane [stenutz.eu]
• 6. chemsynthesis.com [chemsynthesis.com]
• 7. N-NONANE CAS#: 111-84-2 [m.chemicalbook.com]
• 8. chemsynthesis.com [chemsynthesis.com]
• 9. S-3-methyloctane [chemister.ru]
• 10. 2-Methyloctane | 68551-15-5 | Benchchem [benchchem.com]
• 11. chemsynthesis.com [chemsynthesis.com]
• 12. scientificlabs.co.uk [scientificlabs.co.uk]
• 13. 3-METHYLOCTANE CAS#: 2216-33-3 [m.chemicalbook.com]
• 14. nbinno.com [nbinno.com]

A Comparative Guide to the Quantification of 2-Methyloctane: Accuracy and Precision of Leading Analytical Methods

For researchers, scientists, and drug development professionals, the accurate and precise quantification of volatile organic compounds (VOCs) like 2-methyloctane is paramount for ensuring data integrity in a variety of applications, from environmental monitoring to biomarker discovery. This guide provides an objective comparison of common analytical methods for 2-methyloctane quantification, with a focus on their performance, supported by experimental data and detailed protocols.

The primary analytical technique for the quantification of 2-methyloctane and other volatile hydrocarbons is Gas Chromatography (GC) coupled with a detector, most commonly a Mass Spectrometer (MS) or a Flame Ionization Detector (FID). The choice of the specific method, including the sample introduction technique, significantly impacts the accuracy and precision of the results. This guide will focus on the comparison of two prevalent sample introduction techniques for GC-MS: Headspace (HS) sampling and Solid-Phase Microextraction (SPME).

Method Performance Comparison

The selection of a quantification method for 2-methyloctane should be guided by the specific requirements of the analysis, including the sample matrix, the expected concentration range of the analyte, and the desired level of sensitivity and accuracy. While specific validation data for 2-methyloctane is not abundantly available in published literature, performance data from the analysis of structurally similar C9 branched alkanes and other volatile organic compounds provide a reliable benchmark for expected performance.

The following table summarizes the typical performance characteristics of Headspace GC-MS and SPME-GC-MS for the quantification of volatile alkanes.

Validation Parameter	Headspace (HS) GC-MS	Solid-Phase Microextraction (SPME) GC-MS
Linearity (R²)	> 0.99	> 0.99
Limit of Detection (LOD)	0.05 - 5 mg/L	0.1 - 5 ng/L
Limit of Quantification (LOQ)	2.5 - 12.5 mg/L	0.5 - 15 ng/L
Accuracy (Recovery %)	90 - 110%	85 - 115%
Precision (RSD %)	< 15%	< 15%
Typical Application	Analysis of volatile compounds in solid or liquid samples with relatively higher concentrations.	Trace-level analysis of volatile and semi-volatile compounds in various matrices.

Note: The values presented are typical and can vary depending on the specific instrumentation, method parameters, and sample matrix.

Detailed Experimental Protocols

Detailed methodologies are crucial for the reproducibility and comparison of analytical results. Below are generalized experimental protocols for the quantification of 2-methyloctane using Headspace GC-MS and SPME-GC-MS.

Method A: Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS)

This method is suitable for the analysis of volatile compounds like 2-methyloctane in liquid or solid samples. The principle of this technique is based on the partitioning of volatile analytes between the sample matrix and the gaseous phase (headspace) in a sealed vial at a controlled temperature.

1. Sample Preparation:

• Accurately weigh or pipette a known amount of the sample into a headspace vial (e.g., 20 mL).

• For solid samples, a suitable solvent may be added to facilitate the release of volatiles. For aqueous samples, adding salt (salting out) can increase the volatility of the analyte.

• Seal the vial immediately with a PTFE-lined septum and an aluminum cap.

2. HS-GC-MS Instrumentation and Conditions:

• Headspace Autosampler:

  • Vial Equilibration Temperature: 80-120 °C

  • Vial Equilibration Time: 15-30 min

  • Loop Temperature: 90-130 °C

  • Transfer Line Temperature: 100-140 °C

  • Injection Volume: 1 mL of the headspace gas

• Gas Chromatograph (GC):

  • Column: A non-polar capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness) is typically used for hydrocarbon analysis.

  • Oven Temperature Program:

    • Initial temperature: 40 °C, hold for 2 min

    • Ramp to 150 °C at 10 °C/min

    • Ramp to 250 °C at 20 °C/min, hold for 5 min

  • Carrier Gas: Helium at a constant flow of 1.0 mL/min.

  • Inlet Temperature: 250 °C, splitless mode.

• Mass Spectrometer (MS):

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: m/z 40-300.

  • Ion Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Acquisition Mode: Full scan for qualitative analysis and Selected Ion Monitoring (SIM) for quantitative analysis, monitoring characteristic ions of 2-methyloctane (e.g., m/z 43, 57, 71, 85, 128).

Method B: Solid-Phase Microextraction Gas Chromatography-Mass Spectrometry (SPME-GC-MS)

SPME is a solvent-free extraction technique that uses a coated fiber to adsorb analytes from a sample. It is particularly useful for trace-level analysis.

1. Sample Preparation:

• Place a known amount of the sample into a headspace vial.

• For liquid samples, the fiber can be immersed directly into the sample (direct immersion) or exposed to the headspace above the sample (headspace SPME). For volatile compounds like 2-methyloctane, headspace SPME is generally preferred to protect the fiber from non-volatile matrix components.

• Add a small magnetic stir bar to the vial for agitation, which can improve extraction efficiency.

• Seal the vial.

2. SPME-GC-MS Instrumentation and Conditions:

• SPME Fiber: A non-polar fiber, such as Polydimethylsiloxane (PDMS), is suitable for the extraction of alkanes.

• Extraction:

  • Extraction Type: Headspace (HS)

  • Extraction Temperature: 40-60 °C

  • Extraction Time: 15-30 min with agitation.

• Gas Chromatograph (GC):

  • Column, Oven Program, Carrier Gas, and Inlet Temperature: Similar to the HS-GC-MS method.

  • Desorption: The SPME fiber is inserted into the hot GC inlet where the trapped analytes are thermally desorbed onto the column. Desorption time is typically 2-5 minutes.

• Mass Spectrometer (MS):

  • Instrumentation and conditions are the same as for the HS-GC-MS method.

Experimental Workflows and Logical Relationships

To visualize the experimental processes, the following diagrams have been generated using the DOT language.

Caption: HS-GC-MS workflow for 2-methyloctane analysis.

A Comparative Guide to Cross-Validation of 2-Methyloctane Detection in Different Analytical Instruments

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the performance of two primary analytical instruments for the detection and quantification of 2-Methyloctane: Gas Chromatography-Mass Spectrometry (GC-MS) and Gas Chromatography-Flame Ionization Detection (GC-FID). The information presented is based on established analytical principles and data from the analysis of similar volatile organic compounds (VOCs), offering a framework for methodological cross-validation.

Data Presentation: Quantitative Performance Comparison

The selection of an analytical instrument is a critical decision in research and development, directly impacting data quality and reliability. Below is a summary of the expected performance characteristics of GC-MS and GC-FID for the analysis of 2-Methyloctane, a volatile branched-chain alkane. These values are derived from typical performance data for the analysis of C9 hydrocarbons and other volatile organic compounds.

Parameter	Gas Chromatography-Mass Spectrometry (GC-MS)	Gas Chromatography-Flame Ionization Detection (GC-FID)
Selectivity	High (based on mass-to-charge ratio)	Moderate (based on retention time)
Linearity (r²)	> 0.995	> 0.999[1]
Range	ng/mL to µg/mL	ng/mL to µg/mL
Accuracy (% Recovery)	85 - 115%	90 - 110%
Precision (% RSD)	< 15%	< 10%[2]
Limit of Detection (LOD)	0.04–0.9 ng/m³[3][4]	0.012-0.092 ppmv[5][6]
Limit of Quantification (LOQ)	0.1 - 2.0 ng[3][4]	0.024-0.185 ppmv[5][6]
Compound Identification	High confidence (Mass Spectrum)	Based on retention time comparison with standard

Experimental Protocols

Detailed and reproducible methodologies are fundamental to robust analytical science. The following protocols outline the key steps for the analysis of 2-Methyloctane using GC-MS and GC-FID.

Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

1. Instrumentation:

• A gas chromatograph equipped with a mass spectrometer detector (GC-MS).

• Capillary Column: A non-polar column such as a DB-1 or HP-5MS (e.g., 30 m x 0.25 mm x 0.25 µm) is suitable for separating volatile hydrocarbons.[3]

2. Reagents and Standards:

• High-purity helium as the carrier gas.

• 2-Methyloctane reference standard (≥99.0% purity).

• Volatile organic solvent (e.g., hexane or isooctane) for sample and standard preparation.[7]

3. Sample Preparation:

• Prepare a stock solution of 2-Methyloctane in the chosen solvent.

• Create a series of calibration standards by serially diluting the stock solution to cover the expected concentration range of the samples.

• For solid or liquid samples, a headspace analysis approach can be employed where the sample is heated in a sealed vial, and the vapor is injected into the GC-MS.[7][8]

4. Chromatographic Conditions:

• Inlet Temperature: 250 °C.

• Injection Mode: Splitless or split, depending on the expected analyte concentration.

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 2 minutes.

  • Ramp: Increase to 150 °C at a rate of 10 °C/minute.

  • Hold at 150 °C for 5 minutes.

• Carrier Gas Flow Rate: 1.0 mL/min (constant flow).

• MS Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.

• Electron Ionization Energy: 70 eV.[3]

• Mass Scan Range: m/z 40-200.

5. Data Analysis:

• Identify 2-Methyloctane by its characteristic retention time and mass spectrum, particularly the molecular ion and fragmentation pattern.

• Quantify the analyte by integrating the peak area of a characteristic ion and comparing it to the calibration curve.

Gas Chromatography-Flame Ionization Detection (GC-FID) Protocol

1. Instrumentation:

• A gas chromatograph equipped with a flame ionization detector (GC-FID).

• Capillary Column: A non-polar column, similar to that used for GC-MS, is appropriate (e.g., DB-1 or equivalent).[9]

2. Reagents and Standards:

• High-purity helium or hydrogen as the carrier gas.

• High-purity hydrogen and air for the FID.

• 2-Methyloctane reference standard (≥99.0% purity).

• Volatile organic solvent (e.g., hexane or n-heptane).

3. Sample Preparation:

• Follow the same procedure as for GC-MS to prepare stock solutions and calibration standards.

4. Chromatographic Conditions:

• Inlet Temperature: 250 °C.

• Injection Mode: Split or splitless.

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 2 minutes.

  • Ramp: Increase to 150 °C at a rate of 10 °C/minute.

  • Hold at 150 °C for 5 minutes.

• Carrier Gas Flow Rate: 1.5 - 3 mL/min.[10]

• Detector Temperature: 300 °C.[9]

• Hydrogen Flow Rate: 30 mL/min.

• Air Flow Rate: 300 mL/min.

• Makeup Gas (Helium or Nitrogen) Flow Rate: 25 mL/min.

5. Data Analysis:

• Identify 2-Methyloctane by comparing the retention time of the peak in the sample chromatogram to that of the reference standard.

• Quantify the analyte by integrating the peak area and comparing it to the calibration curve.

Mandatory Visualization: Experimental Workflows

To visually articulate the logical flow of the cross-validation process and the individual experimental setups, the following diagrams are provided.

Caption: Cross-validation workflow for 2-Methyloctane analysis.

Caption: Individual instrument experimental workflows.

References

• 1. researchgate.net [researchgate.net]
• 2. digital.csic.es [digital.csic.es]
• 3. AMT - Determination of n-alkanes, polycyclic aromatic hydrocarbons and hopanes in atmospheric aerosol: evaluation and comparison of thermal desorption GC-MS and solvent extraction GC-MS approaches [amt.copernicus.org]
• 4. researchgate.net [researchgate.net]
• 5. Optimized Method for Determination 57 Volatile Organic Compounds in Nitrogen Using GC × GC-FID - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Sample preparation GC-MS [scioninstruments.com]
• 8. iltusa.com [iltusa.com]
• 9. d9-wret.s3.us-west-2.amazonaws.com [d9-wret.s3.us-west-2.amazonaws.com]
• 10. agilent.com [agilent.com]

A Comparative Guide to Certified Reference Materials for 2-Methyloctane

For researchers, scientists, and professionals in drug development, the accuracy and reliability of analytical measurements are paramount. Certified Reference Materials (CRMs) of 2-Methyloctane are crucial for ensuring the quality and validity of these measurements, serving as a benchmark for instrument calibration, method validation, and quality control. This guide provides an objective comparison of commercially available 2-Methyloctane CRMs, supported by publicly available data from leading suppliers.

Comparison of 2-Methyloctane Certified Reference Materials

Several reputable suppliers offer 2-Methyloctane as a certified reference material or high-purity analytical standard. While obtaining lot-specific Certificates of Analysis (CoAs) with detailed impurity profiles and uncertainty budgets often requires a purchase and specific lot number, a comparison can be made based on the purity specifications provided by the manufacturers. The following table summarizes the available information for neat 2-Methyloctane reference materials.

Supplier	Product Number	Purity Specification	Analytical Method
Sigma-Aldrich	68170	≥99.0%	Gas Chromatography (GC)[1][2]
Tokyo Chemical Industry (TCI)	M0308	>98.0%	Gas Chromatography (GC)
LGC Standards	Not specified on product page	Not specified on product page
Chiron (distributed by ESSLAB)	0958.9-100MG	Not specified on product page	Not specified on product page[3]
Santa Cruz Biotechnology	sc-226168	Not specified on product page	Not specified on product page

Note: The purity values presented are the minimum guaranteed purities as stated by the suppliers on their product pages. For lot-specific purity, uncertainty, and a detailed impurity profile, users must refer to the Certificate of Analysis provided with the specific batch of the CRM.

Alternatives to Neat Certified Reference Materials

For applications where a neat CRM may not be suitable, several suppliers offer 2-Methyloctane in solution. These pre-dissolved standards can be convenient for direct use in analytical instrumentation without the need for weighing and dilution of a neat material.

Supplier	Product Number	Concentration	Solvent
Chiron (distributed by ESSLAB)	0958.9-K-CY	1000 µg/mL	Cyclohexane

Experimental Protocol: Purity Determination by Gas Chromatography-Flame Ionization Detection (GC-FID)

The purity of 2-Methyloctane CRMs is typically determined by gas chromatography with flame ionization detection (GC-FID). While a specific, validated method for 2-Methyloctane was not publicly available, the following is a representative protocol synthesized from established methods for the analysis of branched alkanes and hydrocarbon purity.[4][5][6][7]

Objective: To determine the purity of a 2-Methyloctane reference material and to identify and quantify any impurities.

Instrumentation:

• Gas Chromatograph (GC): Equipped with a split/splitless injector and a Flame Ionization Detector (FID).

• Capillary Column: A non-polar column, such as one with a 100% dimethylpolysiloxane stationary phase (e.g., HP-1, DB-1, or equivalent), is suitable for the separation of non-polar hydrocarbons like 2-Methyloctane. A typical column dimension would be 30 m x 0.25 mm ID x 0.25 µm film thickness.

• Data Acquisition System: To integrate peak areas and calculate purity.

Reagents and Materials:

• 2-Methyloctane Certified Reference Material.

• High-purity carrier gas (Helium or Hydrogen).

• High-purity FID gases (Hydrogen and Air).

• High-purity makeup gas (Nitrogen or Helium).

• Appropriate solvent for sample dilution (if necessary), e.g., hexane or pentane of high purity.

Procedure:

• Instrument Setup:

  • Install the capillary column in the GC.

  • Set the carrier gas flow rate (e.g., 1-2 mL/min for a 0.25 mm ID column).

  • Set the injector and detector temperatures (e.g., 250 °C for the injector and 300 °C for the detector).

  • Set the oven temperature program. A typical program for C9 alkanes might be:

    • Initial temperature: 40 °C, hold for 5 minutes.

    • Ramp: Increase at 5 °C/min to 200 °C.

    • Hold: Hold at 200 °C for 5 minutes.

  • Ignite the FID flame and allow the system to stabilize.

• Sample Preparation:

  • If analyzing a neat sample, inject a small volume (e.g., 0.1 - 1.0 µL) directly. A high split ratio (e.g., 100:1) is recommended to avoid column overload.

  • If dilution is necessary, accurately prepare a solution of the 2-Methyloctane CRM in a suitable high-purity solvent.

• Analysis:

  • Inject the sample (or a blank solvent injection first to ensure no system contamination) into the GC.

  • Acquire the chromatogram for the duration of the run.

• Data Analysis:

  • Integrate the area of all peaks in the chromatogram.

  • Calculate the purity of 2-Methyloctane using the area percent method:

    Purity (%) = (Area of 2-Methyloctane peak / Total area of all peaks) x 100

  • Identify potential impurities by comparing their retention times to those of known standards, if available.

Experimental Workflow and Logical Relationships

The following diagrams illustrate the general workflow for the procurement and analysis of a 2-Methyloctane CRM, as well as the logical relationship between different analytical steps.

Caption: Workflow for procuring and analyzing a 2-Methyloctane CRM.

Caption: Logical relationship of steps in analytical quality assurance.

References

• 1. 2-甲基辛烷 ≥99.0% (GC) | Sigma-Aldrich [sigmaaldrich.com]
• 2. 2-Methyloctane = 99.0 GC 3221-61-2 [sigmaaldrich.com]
• 3. esslabshop.com [esslabshop.com]
• 4. academic.oup.com [academic.oup.com]
• 5. researchgate.net [researchgate.net]
• 6. Separation of alkanes and aromatic compounds by packed column gas chromatography using functionalized multi-walled carbon nanotubes as stationary phases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. agilent.com [agilent.com]

Performance Showdown: Selecting the Optimal Detector for 2-Methyloctane Analysis

For researchers, scientists, and professionals in drug development, the accurate detection and quantification of volatile organic compounds (VOCs) like 2-methyloctane is paramount. As a saturated hydrocarbon, 2-methyloctane is amenable to analysis by gas chromatography (GC), but the choice of detector significantly impacts the sensitivity, selectivity, and linearity of the results. This guide provides a comparative analysis of three common GC detectors—the Flame Ionization Detector (FID), the Photoionization Detector (PID), and the Mass Spectrometer (MS)—for the analysis of 2-methyloctane, supported by experimental data and detailed protocols.

At a Glance: Detector Performance Summary

The following table summarizes the key performance characteristics of FID, PID, and MS detectors for the analysis of 2-methyloctane. Where direct data for 2-methyloctane is not available, performance data for similar short-chain alkanes is provided as a reasonable estimate.

Performance Metric	Flame Ionization Detector (FID)	Photoionization Detector (PID)	Mass Spectrometer (MS)
Principle of Operation	Destructive; measures ions produced during the combustion of organic compounds in a hydrogen flame.[1]	Non-destructive; uses UV light to ionize compounds.[2][3]	Destructive; ionizes molecules and separates them based on their mass-to-charge ratio.[4]
Selectivity	Responds to nearly all organic compounds.[5]	Selective for compounds with ionization potentials lower than the lamp's energy.[6]	Highly selective, provides structural information for confident identification.[7]
Sensitivity (LOD/LOQ)	Good; typically in the low ng range. For general n-alkanes, LODs are in the range of ng/µL.[8]	Very high for suitable compounds; can reach sub-ppb levels.[9][10]	Excellent; LOQ for n-alkanes reported at 5 nmol.[11][12]
**Linearity (R²) **	Excellent over a wide dynamic range; typically R² ≥ 0.999 for hydrocarbons.[5][13]	Good linearity (R² > 0.93) for VOCs, but can be compound-dependent.[9]	Good; R² > 0.996 reported for various organic compounds.[14]
Ideal Applications	Robust quantification of a wide range of organic compounds, especially hydrocarbons.	Trace analysis of aromatic compounds and other easily ionizable molecules.	Definitive identification and quantification of unknown and known compounds in complex matrices.

In-Depth Detector Comparison

Flame Ionization Detector (FID)

The FID is a workhorse detector for the analysis of hydrocarbons due to its robustness, wide linear range, and high sensitivity to compounds containing carbon-hydrogen bonds.[5][15] The detector's response is directly proportional to the number of carbon atoms in the analyte, making it an excellent choice for quantitative analysis of alkanes like 2-methyloctane.[16]

Strengths:

• Wide Applicability: Responds to virtually all organic compounds.[5]

• High Sensitivity: Capable of detecting low nanogram levels of analytes.

• Excellent Linearity: Offers a very wide linear dynamic range, often several orders of magnitude.[1]

• Robust and Reliable: Less affected by flow and temperature changes compared to other detectors.

Limitations:

• Destructive: The sample is burned during analysis and cannot be recovered.[17]

• Limited Selectivity: Responds to all hydrocarbons, which can be a disadvantage in complex matrices with co-eluting peaks.[5]

• Does not respond to inorganic compounds. [5]

Photoionization Detector (PID)

Strengths:

• Exceptional Sensitivity: Can detect certain compounds at sub-parts-per-billion (ppb) levels.[6][9][10]

• Non-destructive: The sample is not destroyed during analysis and can be directed to another detector for further characterization.[2]

• Selectivity: Can be made selective by choosing a lamp with an energy that is just above the IP of the target analyte but below the IP of interfering compounds.[18]

Limitations:

• Variable Response: The response varies significantly between different classes of compounds.

• Matrix Effects: Performance can be affected by high humidity.[9]

• Limited Applicability: Does not respond to compounds with an ionization potential higher than the lamp's energy (e.g., methane).[2]

Mass Spectrometer (MS)

A mass spectrometer is the most powerful detector for gas chromatography, providing both quantitative and qualitative information. It works by ionizing the eluting compounds and then separating the resulting ions based on their mass-to-charge ratio, generating a unique mass spectrum for each compound.[4] This mass spectrum acts as a "chemical fingerprint," allowing for highly confident identification.[7]

Strengths:

• Unparalleled Selectivity: Provides detailed structural information, enabling unambiguous peak identification.[7]

• Excellent Sensitivity: Can achieve very low detection limits, often in the picogram to femtogram range.

• Versatile: Can be operated in different modes (e.g., full scan for identification of unknowns, or selected ion monitoring (SIM) for enhanced sensitivity in targeted analysis).

Limitations:

• Higher Cost and Complexity: More expensive to purchase and maintain than FID or PID.

• Destructive: The sample is ionized and fragmented.

Experimental Protocols

The following are representative experimental protocols for the analysis of 2-methyloctane using GC with FID, PID, and MS detectors. These are starting points and may require optimization for specific applications.

Sample Preparation

For all detectors, a standard solution of 2-methyloctane in a volatile solvent such as hexane is prepared. A dilution series is created to establish a calibration curve for quantification.

Gas Chromatography System

• Injector: Split/splitless inlet, operated in split mode (e.g., 100:1 split ratio) to handle high concentration samples or splitless mode for trace analysis.

• Injector Temperature: 250 °C

• Carrier Gas: Helium at a constant flow rate of 1-2 mL/min.

Column and Oven Program

• Column: A non-polar column, such as a DB-5 or MXT-5 (30 m x 0.25 mm ID, 0.25 µm film thickness), is suitable for separating alkanes.[7]

• Oven Temperature Program:

  • Initial temperature: 40 °C, hold for 1 minute.

  • Ramp: Increase to 250 °C at a rate of 10-20 °C/min.

  • Final hold: Hold at 250 °C for 5 minutes.

Detector-Specific Settings

1. Flame Ionization Detector (FID)

• Temperature: 300 °C

• Gas Flows:

  • Hydrogen: 30-40 mL/min

  • Air: 300-400 mL/min

  • Makeup Gas (Helium or Nitrogen): 25-30 mL/min

2. Photoionization Detector (PID)

• Temperature: 250 °C

• Lamp: 10.6 eV lamp is generally suitable for alkanes.

• Makeup Gas: As recommended by the manufacturer.

3. Mass Spectrometer (MS)

• Ion Source Temperature: 230 °C

• Quadrupole Temperature: 150 °C

• Transfer Line Temperature: 280 °C

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Scan Range: m/z 40-300 for full scan analysis. For targeted analysis, monitor characteristic ions of 2-methyloctane (e.g., m/z 43, 57, 71, 85, and 128).

Visualizing the Workflow and Decision Process

The following diagrams, created using the DOT language, illustrate the general experimental workflow for analyzing 2-methyloctane and a decision-making pathway for selecting the appropriate detector.

References

• 1. researchgate.net [researchgate.net]
• 2. 2-Methyloctane | 68551-15-5 | Benchchem [benchchem.com]
• 3. tsi.com [tsi.com]
• 4. researchgate.net [researchgate.net]
• 5. Analytical method validation of GC-FID for the simultaneous measurement of hydrocarbons (C2-C4) in their gas mixture [scielo.org.co]
• 6. ionscience.com [ionscience.com]
• 7. luciditysystems.com [luciditysystems.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Improved GC/MS method for quantitation of n-alkanes in plant and fecal material - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. redalyc.org [redalyc.org]
• 14. 2-Methyloctane | C9H20 | CID 18591 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 15. FID Limits of Detection - Chromatography Forum [chromforum.org]
• 16. chromatographyonline.com [chromatographyonline.com]
• 17. Gas Chromatography-Atmospheric Pressure Inlet-Mass Spectrometer Utilizing Plasma-Based Soft Ionization for the Analysis of Saturated, Aliphatic Hydrocarbons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. scbt.com [scbt.com]
• 19. fieldenvironmental.com [fieldenvironmental.com]

Comparing synthesis yields of different 2-Methyloctane production methods

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of prominent synthetic routes for the production of 2-methyloctane, a branched alkane with applications in various fields of chemical research and development. The focus of this comparison is on the synthesis yields, supported by detailed experimental protocols for the discussed methods.

Data Summary of 2-Methyloctane Synthesis Methods

The following table summarizes the quantitative data for different synthesis methods of 2-methyloctane. Direct, high-yielding one-pot syntheses of 2-methyloctane are not extensively detailed in readily available literature, hence the comparison includes a highly efficient and versatile method, the Corey-House synthesis, which is theoretically well-suited for this purpose. While a specific experimental yield for 2-methyloctane via this method is not explicitly documented in the searched literature, the general high yields of this reaction for unsymmetrical alkane synthesis make it a primary candidate.

Parameter	Corey-House Synthesis	Grignard Reaction followed by Reduction
Starting Materials	1-Bromohexane, Isopropyl bromide, Lithium, Copper(I) iodide	1-Bromohexane, Magnesium, Acetone, Reducing agent (e.g., H₂/Pd)
Key Intermediates	Lithium di(isopropyl)cuprate	2-Methyl-2-octanol
Overall Yield	Generally high (typically >80%)[1][2]	Moderate
Number of Steps	2 (in situ preparation of Gilman reagent followed by coupling)	2 (Grignard reaction and subsequent reduction)
Reaction Conditions	Low temperature (-78 °C to room temp.), inert atmosphere	Anhydrous conditions for Grignard step, then reduction conditions
Potential Challenges	Requires strictly anhydrous and anaerobic conditions; preparation of organolithium reagents.	Grignard reaction is sensitive to moisture; reduction of the tertiary alcohol can sometimes be challenging.

Experimental Protocols

Corey-House Synthesis

The Corey-House synthesis is a powerful method for the formation of carbon-carbon bonds and is particularly effective for the synthesis of unsymmetrical alkanes with high yields.[1][2]

Experimental Protocol:

• Step 1: Formation of Lithium Di(isopropyl)cuprate (Gilman Reagent).

  • In a flame-dried, three-necked flask equipped with a stirrer, a dropping funnel, and a nitrogen inlet, small pieces of lithium metal (2 equivalents) are suspended in anhydrous diethyl ether under a nitrogen atmosphere.

  • Isopropyl bromide (2 equivalents) is added dropwise to the lithium suspension while maintaining the temperature at -10 °C. The reaction is stirred for 1 hour to ensure the formation of isopropyllithium.

  • In a separate flask, copper(I) iodide (1 equivalent) is suspended in anhydrous diethyl ether at -78 °C.

  • The freshly prepared isopropyllithium solution is then slowly transferred to the copper(I) iodide suspension at -78 °C. The mixture is stirred for 30 minutes to allow for the formation of lithium di(isopropyl)cuprate.

• Step 2: Coupling Reaction.

  • To the freshly prepared Gilman reagent at -78 °C, 1-bromohexane (1 equivalent) is added dropwise.

  • The reaction mixture is allowed to slowly warm to room temperature and stirred for several hours.

  • The reaction is quenched by the slow addition of a saturated aqueous solution of ammonium chloride.

  • The organic layer is separated, and the aqueous layer is extracted with diethyl ether.

  • The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and the solvent is removed under reduced pressure.

  • The resulting crude product is purified by fractional distillation to yield 2-methyloctane.

Grignard Reaction followed by Reduction

This two-step method involves the initial formation of a tertiary alcohol through a Grignard reaction, which is then reduced to the corresponding alkane.

Experimental Protocol:

• Step 1: Synthesis of 2-Methyl-2-octanol via Grignard Reaction.

  • In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and a mechanical stirrer, magnesium turnings (1.1 equivalents) are placed. The apparatus is flushed with dry nitrogen.

  • A solution of 1-bromohexane (1 equivalent) in anhydrous diethyl ether is added dropwise to initiate the reaction. Once the reaction starts, the remaining solution is added at a rate to maintain a gentle reflux.

  • After the addition is complete, the mixture is refluxed for an additional 30 minutes to ensure complete formation of the Grignard reagent (hexylmagnesium bromide).

  • The reaction flask is cooled in an ice bath, and a solution of acetone (1 equivalent) in anhydrous diethyl ether is added dropwise with vigorous stirring.

  • After the addition is complete, the mixture is stirred at room temperature for 1 hour.

  • The reaction is quenched by the slow addition of a cold saturated aqueous solution of ammonium chloride.

  • The ether layer is separated, and the aqueous layer is extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and the solvent is evaporated to give crude 2-methyl-2-octanol.

• Step 2: Reduction of 2-Methyl-2-octanol.

  • The crude 2-methyl-2-octanol is dissolved in a suitable solvent (e.g., ethanol).

  • A catalytic amount of palladium on charcoal (Pd/C) is added to the solution.

  • The mixture is then subjected to hydrogenation in a Parr apparatus under a hydrogen atmosphere (e.g., 50 psi) at room temperature.

  • The reaction is monitored by gas chromatography until the starting material is consumed.

  • The catalyst is removed by filtration through a pad of Celite, and the solvent is removed by distillation.

  • The residue is purified by fractional distillation to afford 2-methyloctane.

Mandatory Visualization

The following diagram illustrates the logical workflow of the two discussed synthesis methods for producing 2-methyloctane.

Comparison of synthetic pathways to 2-Methyloctane.

References

• 1. Corey–House synthesis - Wikipedia [en.wikipedia.org]
• 2. grokipedia.com [grokipedia.com]

Safety & Regulatory Compliance

Proper Disposal of 2-Methyloctane: A Guide for Laboratory Professionals

The proper management and disposal of 2-Methyloctane are critical for ensuring laboratory safety, protecting the environment, and maintaining regulatory compliance. As a flammable liquid and aspiration hazard, 2-Methyloctane is classified as hazardous waste and must be handled according to strict protocols.[1][2] Improper disposal can lead to significant environmental contamination and legal penalties under regulations such as the Resource Conservation and Recovery Act (RCRA) in the United States.[3][4][5]

This guide provides essential, step-by-step procedures for the safe handling and disposal of 2-Methyloctane in a laboratory setting.

Immediate Safety and Handling

Before handling 2-Methyloctane, ensure all safety measures are in place. Work in a well-ventilated area and wear appropriate Personal Protective Equipment (PPE).[1]

Personal Protective Equipment (PPE):

• Gloves: Chemical-impermeable gloves.[1]

• Eye Protection: Safety glasses or goggles.

• Clothing: Flame-retardant antistatic protective clothing.

Storage and Handling Precautions:

• Keep containers tightly closed in a cool, well-ventilated area.[1]

• Store away from heat, sparks, open flames, and other ignition sources.[1]

• Use explosion-proof electrical and ventilating equipment.[1]

• Ground and bond containers during transfer to prevent static discharge.[1]

• Use only non-sparking tools.[1]

Chemical and Safety Data Summary

All quantitative data regarding 2-Methyloctane's properties and hazards are summarized below for quick reference.

Property	Data
Chemical Formula	C₉H₂₀
Physical State	Clear, colorless liquid[2]
Flash Point	26 °C (78.8 °F) - Closed Cup[6]
Boiling Point	140-144 °C (284-291 °F)
Density	0.714 g/mL at 20 °C (68 °F)
UN Number	UN 3295 (as HYDROCARBONS, LIQUID, N.O.S.)
GHS Hazard Statements	H226: Flammable liquid and vapor[1][2]H304: May be fatal if swallowed and enters airways[1][2]
GHS Signal Word	Danger / Warning[1][2]

Step-by-Step Disposal Protocol

All laboratory chemical waste should be treated as hazardous unless confirmed otherwise.[7] The disposal of 2-Methyloctane must follow a "cradle-to-grave" management system as mandated by federal and state regulations.[5][7][8]

Step 1: Waste Characterization and Segregation

• Identify as Hazardous: 2-Methyloctane is classified as hazardous waste due to its ignitability (flash point < 60°C).[1][9]

• Segregate Waste: Do not mix 2-Methyloctane with other waste streams, especially incompatible chemicals. It is best practice to keep halogenated and non-halogenated solvent wastes separate.[9][10] Keep liquid and solid waste in different containers.[10]

Step 2: Container Selection and Management

• Choose a Compatible Container: Use a clean, leak-proof container that is chemically compatible with 2-Methyloctane.[3][10] Plastic containers are often preferred for solvent waste.[11]

• Ensure Proper Condition: The container must be in good condition, free from damage, and have a secure, screw-on cap.[3][9]

• Keep Container Closed: The waste container must remain closed at all times, except when you are actively adding waste.[9][11]

Step 3: Labeling the Waste Container

• Label Immediately: As soon as the first drop of waste is added, the container must be labeled.

• Required Information: The label must clearly state the words "Hazardous Waste" and list the full chemical name of the contents ("2-Methyloctane").[9][12] Do not use abbreviations or chemical formulas.[9]

• Include Generator Information: The label should also include the name and contact information of the person responsible for the waste.[9]

Step 4: Waste Accumulation

• Designate an Area: Store the labeled waste container in a designated Satellite Accumulation Area (SAA), which must be at or near the point of generation and under the control of the laboratory personnel.[11][12]

• Follow Accumulation Limits: Be aware of quantity limits for SAAs. Regulations typically restrict accumulation to a maximum of 55 gallons of hazardous waste.[7][11]

• Arrange for Timely Disposal: Do not store waste indefinitely. Contact your institution's Environmental Health and Safety (EH&S) department for pickup well before reaching accumulation limits.[9][11]

Step 5: Final Disposal

• Contact EH&S: Request a waste pickup from your institution's EH&S office or designated hazardous waste management provider.[11]

• Complete Paperwork: Fill out all required waste disposal forms accurately and completely. The information on the form must match the container label.[9]

• Professional Disposal: The waste will be transported by a licensed hauler to a permitted treatment, storage, and disposal facility (TSDF) for final disposition, typically through controlled incineration.[1][12] Never dispose of 2-Methyloctane by pouring it down the drain or allowing it to evaporate.[1][7][13]

Disposal Workflow Diagram

The following diagram illustrates the procedural flow for the proper disposal of 2-Methyloctane.

Caption: Workflow for the proper disposal of 2-Methyloctane waste.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. 2-Methyloctane | C9H20 | CID 18591 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. danielshealth.com [danielshealth.com]
• 4. m.youtube.com [m.youtube.com]
• 5. Hazardous Waste Compliance and Assistance | Missouri Department of Natural Resources [dnr.mo.gov]
• 6. 2-Methyloctane = 99.0 GC 3221-61-2 [sigmaaldrich.com]
• 7. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 8. Hazardous Waste Management - NYSDEC [dec.ny.gov]
• 9. geo.utexas.edu [geo.utexas.edu]
• 10. acewaste.com.au [acewaste.com.au]
• 11. ehrs.upenn.edu [ehrs.upenn.edu]
• 12. Managing Hazardous Chemical Waste in the Lab | Lab Manager [labmanager.com]
• 13. cdn.chemservice.com [cdn.chemservice.com]

Personal protective equipment for handling 2-Methyloctane

This guide provides critical safety, handling, and disposal procedures for 2-Methyloctane, tailored for laboratory and research professionals. Adherence to these protocols is essential for ensuring personal safety and regulatory compliance.

Understanding the Hazards

2-Methyloctane is a flammable, colorless liquid.[1][2] The primary hazards associated with this chemical are its flammability and the risk of aspiration.[1][3] It is classified as a Flammable Liquid, Category 3, and an Aspiration Hazard, Category 1.[1] Inhalation of vapors or direct contact may cause irritation.[3][4]

Chemical and Physical Properties

A summary of key quantitative data for 2-Methyloctane is presented below. Understanding these properties is crucial for safe handling and storage.

Property	Value
Molecular Formula	C₉H₂₀
Molecular Weight	128.26 g/mol
Boiling Point	140-144 °C (284-291 °F)[5]
Melting Point	-80.1 °C (-112.2 °F)[1]
Density	0.714 g/mL at 20 °C (68 °F)[5]
Vapor Pressure	6.21 mmHg[1]
Flash Point	26 °C (78.8 °F) - closed cup[6]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 2-Methyloctane to minimize exposure and ensure safety.

Protection Type	Specification	Rationale
Hand Protection	Chemical-impermeable gloves (e.g., Nitrile rubber).	To prevent skin contact.[3]
Eye/Face Protection	Safety glasses with side-shields or chemical goggles.	To protect eyes from splashes.[5]
Skin and Body	Flame-retardant, anti-static protective clothing or a lab coat.	To protect skin and prevent ignition from static discharge.[5]
Respiratory Protection	Required when vapors or aerosols are generated. Use an air-purifying respirator (APR) with organic vapor cartridges.	To prevent inhalation of harmful vapors.[5][7]

Operational Plan: Step-by-Step Handling Protocol

Preparation:

• Ventilation: Always handle 2-Methyloctane in a well-ventilated area, preferably within a chemical fume hood.[3]

• Ignition Sources: Ensure the work area is free of heat, sparks, open flames, and hot surfaces.[3][5] Post "No Smoking" signs.

• Equipment: Use explosion-proof electrical, ventilating, and lighting equipment.[3][5] All tools must be non-sparking.[3]

• Static Control: Ground and bond all containers and receiving equipment to prevent static electricity buildup, which can be an ignition source.[5][8]

• PPE: Don the appropriate PPE as specified in the table above.

Handling:

• Dispensing: When transferring the liquid, pour slowly to minimize splashing and vapor generation. Keep the container tightly closed when not in use.[3]

• Avoidance: Avoid contact with skin and eyes and prevent inhalation of vapors.[3]

In Case of a Spill:

• Evacuate: Evacuate non-essential personnel from the immediate area.

• Ignition Sources: Remove all sources of ignition immediately.[3][8]

• Containment: Stop the leak if it is safe to do so. Contain the spill using a liquid-absorbent, non-combustible material (e.g., Chemizorb®, sand, or earth).[5][9] Do not let the chemical enter drains or sewer systems.[3]

• Collection: Use spark-free tools to collect the absorbed material and place it into a suitable, sealed container for disposal.[9]

• Ventilation: Ensure the area is well-ventilated to disperse any remaining vapors.

Caption: A logical workflow for the safe handling of 2-Methyloctane.

Disposal Plan

Proper disposal is critical to prevent environmental contamination and ensure regulatory compliance.

• Waste Collection: Collect all waste material, including used absorbent from spills, in original or other suitable, tightly sealed, and properly labeled containers.[3][5] Do not mix with other waste.[5]

• Contaminated PPE: Handle contaminated clothing and disposable PPE as hazardous waste.

• Container Disposal: Empty containers may retain product residue and should be treated as hazardous.[8] They can be triply rinsed (or equivalent) and offered for recycling or reconditioning.[3] Alternatively, puncture the container to prevent reuse and dispose of it in a sanitary landfill.[3]

• Licensed Disposal: All waste must be disposed of via a licensed chemical destruction plant or through controlled incineration with flue gas scrubbing.[3] Do not discharge into sewers, waterways, or contaminate soil.[3][8]

• Regulatory Compliance: All disposal activities must adhere strictly to local, state, and federal regulations.[5][9]

References

• 1. 2-Methyloctane | C9H20 | CID 18591 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 2-Methyloctane - Wikipedia [en.wikipedia.org]
• 3. chemicalbook.com [chemicalbook.com]
• 4. 2-Methyloctane - Hazardous Agents | Haz-Map [haz-map.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. 2-Methyloctane = 99.0 GC 3221-61-2 [sigmaaldrich.com]
• 7. ohse.ca [ohse.ca]
• 8. cdn.chemservice.com [cdn.chemservice.com]
• 9. datasheets.scbt.com [datasheets.scbt.com]